(2-Amino-4-methylphenyl)methanol

• CAS: 81335-87-7

Core Science & Biosynthesis

Technical Whitepaper: (2-Amino-4-methylphenyl)methanol (CAS 81335-87-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Amino-4-methylphenyl)methanol, with the CAS number 81335-87-7, is an organic compound featuring a benzyl alcohol scaffold substituted with an amino and a methyl group on the aromatic ring. Its structure presents multiple functional groups that can be synthetically manipulated, making it a potentially valuable building block in medicinal chemistry and drug discovery. This technical guide provides a comprehensive overview of its chemical properties, a plausible synthetic route with a detailed experimental protocol, and a summary of its current, albeit limited, publicly available information regarding its biological activity and applications.

Chemical and Physical Properties

(2-Amino-4-methylphenyl)methanol is a solid at room temperature. A summary of its key chemical and physical properties is presented in Table 1. This data is primarily derived from computational models and supplier specifications.[1][2][3]

Property	Value	Source
CAS Number	81335-87-7	[1]
Molecular Formula	C₈H₁₁NO	[1][2][3]
Molecular Weight	137.18 g/mol	[1]
IUPAC Name	(2-amino-4-methylphenyl)methanol	[1]
Canonical SMILES	CC1=CC=C(C(N)=C1)CO	[1]
Physical Form	Solid
Purity	≥95% to 98% (as commercially available)	[4][5]
Storage Conditions	Keep in dark place, inert atmosphere, room temperature.	[3]
Computed XLogP3	1.1	[1]
Computed Hydrogen Bond Donor Count	2	[1]
Computed Hydrogen Bond Acceptor Count	2	[1]
Computed Rotatable Bond Count	1	[1]

Synthesis

A plausible and commonly employed method for the synthesis of (2-Amino-4-methylphenyl)methanol is the reduction of the corresponding carboxylic acid, 2-amino-4-methylbenzoic acid. A strong reducing agent such as Lithium Aluminium Hydride (LiAlH₄) is typically used for this transformation.[6][7][8]

Experimental Protocol: Reduction of 2-Amino-4-methylbenzoic Acid

This protocol is a generalized procedure based on standard laboratory practices for LiAlH₄ reductions of carboxylic acids and should be adapted and optimized for specific laboratory conditions.[6][9]

Materials:

• 2-amino-4-methylbenzoic acid

• Lithium Aluminium Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• 10% (v/v) Sulfuric Acid

• Saturated aqueous Sodium Sulfate solution

• Anhydrous Sodium Sulfate

• Silica gel for thin-layer chromatography (TLC)

• Dichloromethane (for TLC)

Procedure:

• Reaction Setup: An oven-dried, three-necked flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet is flushed with dry nitrogen. A suspension of a molar excess of Lithium Aluminium Hydride in anhydrous THF is prepared in the flask.

• Addition of Substrate: A solution of 2-amino-4-methylbenzoic acid in anhydrous THF is added dropwise to the stirred LiAlH₄ suspension at 0 °C (ice bath). The rate of addition should be controlled to manage the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed until the reaction is complete, as monitored by TLC (eluent: dichloromethane).

• Quenching: The reaction flask is cooled in an ice bath, and the excess LiAlH₄ is cautiously quenched by the slow, dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and then again with water. This should be done with extreme care due to the vigorous evolution of hydrogen gas.

• Workup: The resulting suspension is diluted with diethyl ether and stirred until a granular precipitate forms. The solid is removed by filtration and washed with diethyl ether.

• Extraction and Drying: The combined organic filtrates are washed with water and then with brine. The organic layer is dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product can be purified by column chromatography on silica gel or by recrystallization to afford (2-Amino-4-methylphenyl)methanol.

Synthesis Workflow Diagram

Caption: Synthesis workflow for (2-Amino-4-methylphenyl)methanol.

Biological Activity and Applications in Drug Development

As of the current literature survey, there is a notable absence of specific studies detailing the biological activity or direct applications of (2-Amino-4-methylphenyl)methanol in drug development. The compound is primarily available as a chemical intermediate from various suppliers, suggesting its use in the synthesis of more complex molecules.[10]

The structural motif of aminobenzyl alcohols is present in a range of biologically active compounds. However, without specific screening data for this particular molecule, any discussion of its potential pharmacological role would be speculative. Further research, including biological screening and derivatization studies, is required to elucidate any potential therapeutic applications.

Signaling Pathways and Experimental Workflows

There is currently no publicly available information that directly implicates (2-Amino-4-methylphenyl)methanol in any specific signaling pathways. Similarly, detailed experimental workflows involving this compound, beyond its synthesis, are not described in the scientific literature.

Should this molecule be identified as a hit in a biological screen, a typical experimental workflow to characterize its mechanism of action would involve:

Caption: General experimental workflow for a bioactive compound.

Conclusion

(2-Amino-4-methylphenyl)methanol (CAS 81335-87-7) is a readily available chemical intermediate with potential for use in the synthesis of novel compounds for drug discovery. While its fundamental chemical and physical properties are documented, there is a significant gap in the scientific literature regarding its biological activity and potential therapeutic applications. The synthetic route via the reduction of 2-amino-4-methylbenzoic acid is a feasible approach for its preparation. Future research efforts should be directed towards the biological evaluation of this compound and its derivatives to explore their potential as new therapeutic agents.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. keyorganics.net [keyorganics.net]
• 3. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 4. labcompare.com [labcompare.com]
• 5. calpaclab.com [calpaclab.com]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. byjus.com [byjus.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. (2-Amino-4-methylphenyl)methanol [synhet.com]

Core Molecular Data of (2-Amino-4-methylphenyl)methanol

The molecular weight of (2-Amino-4-methylphenyl)methanol is 137.18 g/mol [1][2][3]. This compound, also known as 2-amino-4-methylbenzyl alcohol, is an organic building block used in various chemical syntheses.

Chemical and Physical Properties

Below is a summary of the key identifiers and computed properties for (2-Amino-4-methylphenyl)methanol.

Property	Value	Source
Molecular Formula	C8H11NO	PubChem[1], Key Organics[4]
Molecular Weight	137.18 g/mol	PubChem[1], BLD Pharm[2], ChemScene[3]
Monoisotopic Mass	137.084063974 Da	PubChem[1]
CAS Number	81335-87-7	BLD Pharm[2], CP Lab Safety[5]
IUPAC Name	(2-amino-4-methylphenyl)methanol	PubChem[1]
Synonyms	2-amino-4-methylbenzyl alcohol	CP Lab Safety[5], PubChem[1]

Technical Considerations

The query for a molecular weight is a request for a fundamental, calculated property of a chemical compound. As such, an in-depth technical guide, detailed experimental protocols for its determination, or associated signaling pathways are not applicable. The molecular weight is derived from the molecular formula and the atomic weights of its constituent elements.

Due to the nature of the request—a single, discrete data point—the creation of a logical or experimental workflow diagram using Graphviz is not relevant to the information provided.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 3. chemscene.com [chemscene.com]
• 4. keyorganics.net [keyorganics.net]
• 5. calpaclab.com [calpaclab.com]

An In-Depth Technical Guide to the Structure of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical characterization of (2-Amino-4-methylphenyl)methanol. Due to the limited availability of public experimental data, this guide combines established chemical principles with data from analogous compounds to offer a robust resource for laboratory and research applications.

Chemical Identity and Physical Properties

(2-Amino-4-methylphenyl)methanol, also known as 2-amino-4-methylbenzyl alcohol, is an aromatic amino alcohol. Its structure consists of a benzene ring substituted with an amino group (-NH₂), a methyl group (-CH₃), and a hydroxymethyl group (-CH₂OH).

Table 1: Chemical Identifiers and Properties

Identifier/Property	Value	Reference
IUPAC Name	(2-Amino-4-methylphenyl)methanol	[1]
CAS Number	81335-87-7	[1]
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1]
PubChem CID	436776	[1]
MDL Number	MFCD08275453	[2]
Calculated LogP	1.1	[1]
Topological Polar Surface Area	46.3 Ų	[1]

Spectroscopic Data for Structural Elucidation

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methyl group, the methylene protons of the alcohol, the alcohol proton, and the amine protons. The chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring.

¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, the methyl carbon, and the methylene carbon. The chemical shifts of the aromatic carbons are particularly informative for confirming the substitution pattern.

Table 2: Predicted NMR Data for (2-Amino-4-methylphenyl)methanol

Assignment	Predicted ¹H NMR Chemical Shift (ppm)	Predicted ¹³C NMR Chemical Shift (ppm)	Notes
-CH₃	~2.2	~20	Singlet
-CH₂OH	~4.5	~63	Singlet
-OH	Variable (1-5)	-	Broad singlet, exchangeable with D₂O
-NH₂	Variable (3-5)	-	Broad singlet, exchangeable with D₂O
Aromatic CH	6.5 - 7.0	115 - 130	Multiple signals (doublets, singlet)
Aromatic C-NH₂	-	145 - 150	Quaternary carbon
Aromatic C-CH₃	-	135 - 140	Quaternary carbon
Aromatic C-CH₂OH	-	125 - 130	Quaternary carbon
Aromatic C	-	115 - 130	Aromatic carbons

Note: Predicted chemical shifts are based on standard NMR chemical shift tables and data for structurally similar compounds. Actual values may vary depending on the solvent and other experimental conditions.[4][5][6][7]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Table 3: Characteristic IR Absorption Bands

Functional Group	Absorption Range (cm⁻¹)	Intensity
O-H Stretch (alcohol)	3200-3600	Strong, Broad
N-H Stretch (amine)	3300-3500	Medium, often two bands
C-H Stretch (aromatic)	3000-3100	Medium to Weak
C-H Stretch (aliphatic)	2850-3000	Medium
C=C Stretch (aromatic)	1500-1600	Medium to Weak
C-O Stretch (alcohol)	1000-1260	Strong

Note: These are typical ranges for the specified functional groups.[8][9][10][11][12]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z = 137. Key fragmentation patterns would likely involve the loss of water (M-18), the hydroxymethyl group (M-31), or cleavage of the C-C bond between the aromatic ring and the methylene group.

Experimental Protocols

A detailed experimental protocol for the synthesis of (2-Amino-4-methylphenyl)methanol is not widely published. However, a plausible and effective method is the reduction of the corresponding carboxylic acid, 2-amino-4-methylbenzoic acid, using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Synthesis of (2-Amino-4-methylphenyl)methanol via Reduction of 2-Amino-4-methylbenzoic Acid

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• 10% Sulfuric acid

• Diethyl ether

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• A solution of 2-amino-4-methylbenzoic acid in anhydrous THF is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• The flask is cooled in an ice-salt bath to approximately -10°C.

• A solution or suspension of LiAlH₄ in anhydrous THF is added dropwise to the stirred solution of the carboxylic acid, maintaining the temperature below 10°C.[13]

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water to decompose any excess LiAlH₄, followed by the addition of 10% sulfuric acid.

• The aqueous layer is extracted multiple times with diethyl ether.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude (2-Amino-4-methylphenyl)methanol can be purified by vacuum distillation or recrystallization.

This protocol is based on general procedures for the LiAlH₄ reduction of carboxylic acids and should be performed with appropriate safety precautions due to the pyrophoric nature of LiAlH₄.[13][14][15]

Logical Workflow and Pathway Visualizations

As there is no specific signaling pathway associated with (2-Amino-4-methylphenyl)methanol in the public domain, a logical workflow for its synthesis and characterization is presented below. This workflow is essential for researchers planning to synthesize and verify the structure of this compound.

Caption: Synthesis and Characterization Workflow.

Applications in Research and Drug Development

(2-Amino-4-methylphenyl)methanol serves as a valuable building block in organic synthesis. Its bifunctional nature, possessing both a nucleophilic amino group and a primary alcohol, allows for its incorporation into a wide range of more complex molecules. In drug development, such scaffolds are often utilized in the synthesis of novel heterocyclic compounds and as fragments in fragment-based drug discovery campaigns. While specific applications leading to marketed drugs are not prominent in the literature, its structural motifs are present in various biologically active compounds.

This document is intended for research purposes only and all experimental procedures should be conducted with appropriate safety measures in a controlled laboratory setting.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. keyorganics.net [keyorganics.net]
• 3. 81335-87-7 | (2-Amino-4-methylphenyl)methanol | Aryls | Ambeed.com [ambeed.com]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. Proton NMR Table [www2.chemistry.msu.edu]
• 8. uanlch.vscht.cz [uanlch.vscht.cz]
• 9. spectrabase.com [spectrabase.com]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 11. researchgate.net [researchgate.net]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. ch.ic.ac.uk [ch.ic.ac.uk]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Organic Syntheses Procedure [orgsyn.org]

A Comprehensive Technical Guide to (2-Amino-4-methylphenyl)methanol: Synthesis, Properties, and Application in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Amino-4-methylphenyl)methanol, a key aromatic amine and alcohol, serves as a critical building block in modern medicinal chemistry. Its structural features make it an important intermediate in the synthesis of complex pharmaceutical agents. This technical guide provides an in-depth overview of its chemical properties, detailed experimental protocols for its synthesis, and its significant role in the development of the potassium-competitive acid blocker, Vonoprazan. The information presented herein is intended to support researchers and drug development professionals in the effective utilization of this versatile compound.

Chemical and Physical Properties

(2-Amino-4-methylphenyl)methanol, also known as 2-amino-4-methylbenzyl alcohol, is a white to yellow crystalline powder. Its fundamental properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value	Source
IUPAC Name	(2-amino-4-methylphenyl)methanol	PubChem
CAS Number	81335-87-7	PubChem
Molecular Formula	C₈H₁₁NO	PubChem
Molecular Weight	137.18 g/mol	PubChem[1]
Appearance	White to yellow powder or crystals	Sigma-Aldrich
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Not reported
InChI Key	OPXLRSYFDTULBU-UHFFFAOYSA-N	PubChem[1]
SMILES	CC1=CC(=C(C=C1)N)CO	PubChem[1]

Synthesis of (2-Amino-4-methylphenyl)methanol

The synthesis of (2-Amino-4-methylphenyl)methanol is most commonly achieved through the reduction of the corresponding carboxylic acid, 2-amino-4-methylbenzoic acid. The following protocol details a standard laboratory procedure using Lithium Aluminum Hydride (LiAlH₄) as the reducing agent.

Experimental Protocol: Reduction of 2-Amino-4-methylbenzoic Acid

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous solution of sodium sulfate (Na₂SO₄)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard inert atmosphere glassware (flame-dried)

• Magnetic stirrer

• Ice bath

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is assembled. The system is purged with dry nitrogen.

• Reagent Preparation: In the flask, a suspension of LiAlH₄ (2.0 equivalents) in anhydrous THF is prepared under a nitrogen atmosphere.

• Substrate Addition: The flask is cooled to 0 °C using an ice bath. A solution of 2-amino-4-methylbenzoic acid (1.0 equivalent) in anhydrous THF is added dropwise to the LiAlH₄ suspension via the dropping funnel over a period of 30-60 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, the reaction is carefully quenched by cooling the flask to 0 °C and slowly adding water dropwise, followed by a 15% aqueous sodium hydroxide solution, and then again by water. This is done until a granular precipitate is formed.

• Work-up: The solid is filtered off and washed with THF. The combined filtrate is dried over anhydrous MgSO₄.

• Purification: The solvent is removed under reduced pressure to yield the crude product, which can be further purified by recrystallization or column chromatography to afford pure (2-Amino-4-methylphenyl)methanol.

Figure 1: Synthetic workflow for (2-Amino-4-methylphenyl)methanol.

Application in Drug Development: Synthesis of Vonoprazan (TAK-438)

(2-Amino-4-methylphenyl)methanol is a pivotal intermediate in the synthesis of Vonoprazan (TAK-438), a novel potassium-competitive acid blocker (P-CAB) used for the treatment of acid-related gastrointestinal disorders.[2][3][4] Vonoprazan functions by reversibly inhibiting the H+, K+-ATPase (proton pump) in gastric parietal cells.[2][3]

The synthesis of Vonoprazan from (2-Amino-4-methylphenyl)methanol involves a multi-step process. A generalized synthetic scheme is outlined below.

Experimental Protocol: Synthesis of Vonoprazan (Illustrative)

This protocol is a simplified representation of the synthetic route.

• Protection of the amino group: The amino group of (2-Amino-4-methylphenyl)methanol is first protected, for instance, by reacting it with a suitable protecting agent like di-tert-butyl dicarbonate (Boc₂O) to form a Boc-protected intermediate.

• Oxidation of the alcohol: The primary alcohol is then oxidized to an aldehyde using a mild oxidizing agent such as manganese dioxide (MnO₂) or Dess-Martin periodinane.

• Condensation and Cyclization: The resulting aldehyde undergoes a condensation reaction with a suitable pyrrole derivative, followed by cyclization to form the core pyrrole structure of Vonoprazan.

• Sulfonylation: The pyrrole nitrogen is then sulfonated using 3-pyridinesulfonyl chloride.

• Deprotection: Finally, the protecting group on the amino group is removed under acidic conditions to yield Vonoprazan.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. squarepharma.com.bd [squarepharma.com.bd]
• 3. Vonoprazan | C17H16FN3O2S | CID 15981397 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Vonoprazan - Wikipedia [en.wikipedia.org]

The Versatile Building Block: A Technical Guide to (2-Amino-4-methylphenyl)methanol

An In-Depth Review for Chemical Researchers and Pharmaceutical Development Professionals

(2-Amino-4-methylphenyl)methanol, a key organic intermediate, serves as a pivotal building block in the synthesis of complex molecules, particularly within the pharmaceutical industry. This guide offers a comprehensive overview of its chemical identity, synthesis, analytical characterization, and significant applications, providing researchers and drug development professionals with a thorough understanding of its utility and practical considerations.

Chemical Identity and Nomenclature

While commonly referred to as 2-amino-4-methylbenzyl alcohol, the IUPAC name for this compound is (2-Amino-4-methylphenyl)methanol.[1][2] For clarity and precision in scientific communication, it is advisable to use its IUPAC name or its universally recognized CAS number.

Identifier	Value	Source
IUPAC Name	(2-Amino-4-methylphenyl)methanol	[2]
Synonyms	2-amino-4-methylbenzyl alcohol, (2-amino-4-methyl-phenyl)methanol	[2]
CAS Number	81335-87-7	[2]
Molecular Formula	C₈H₁₁NO	[2]
Molecular Weight	137.18 g/mol	[2]
PubChem CID	436776	[1][2]

Synthesis of (2-Amino-4-methylphenyl)methanol: A Practical Approach

The most common and efficient synthesis of (2-Amino-4-methylphenyl)methanol involves the reduction of its corresponding nitro precursor, 4-methyl-2-nitrobenzyl alcohol.[3] This transformation is a staple in organic synthesis, and various reducing agents can be employed. A widely used and effective method is catalytic hydrogenation.

Synthetic Pathway Overview

The synthesis is a two-step process starting from 4-methyl-2-nitrobenzaldehyde:

• Reduction of the Aldehyde: The aldehyde group of 4-methyl-2-nitrobenzaldehyde is selectively reduced to a primary alcohol to yield 4-methyl-2-nitrobenzyl alcohol.

• Reduction of the Nitro Group: The nitro group of 4-methyl-2-nitrobenzyl alcohol is then reduced to a primary amine to afford the final product, (2-Amino-4-methylphenyl)methanol.

Sources

• 1. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 2. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 22996-24-3: 4-Methyl-2-nitrobenzenemethanol [cymitquimica.com]

An In-depth Technical Guide to the Synthesis of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for (2-Amino-4-methylphenyl)methanol, a key intermediate in various chemical and pharmaceutical applications. This document outlines detailed experimental protocols, presents quantitative data for comparative analysis, and includes workflow diagrams to elucidate the synthetic processes.

Introduction

(2-Amino-4-methylphenyl)methanol, also known as 2-amino-4-methylbenzyl alcohol, is an aromatic amino alcohol with the chemical formula C₈H₁₁NO. Its structure, featuring both a reactive amino group and a primary alcohol on a substituted benzene ring, makes it a versatile building block in organic synthesis. It serves as a crucial precursor for the synthesis of a variety of heterocyclic compounds and is of significant interest to researchers in medicinal chemistry and drug development.

Core Synthesis Pathways

The synthesis of (2-Amino-4-methylphenyl)methanol is predominantly achieved through the reduction of commercially available starting materials. The two primary routes involve the reduction of either an aldehyde or a carboxylic acid functionality. A third, multi-step approach commencing from a nitro-substituted precursor is also a viable, albeit longer, pathway.

The primary synthetic strategies are:

• Pathway 1: Reduction of 2-Amino-4-methylbenzaldehyde.

• Pathway 2: Reduction of 2-Amino-4-methylbenzoic acid.

• Pathway 3: Reduction of the nitro group of (4-Methyl-2-nitrophenyl)methanol.

This guide will focus on the most direct and commonly employed methods, Pathways 1 and 2, providing detailed experimental procedures and comparative data.

Pathway 1: Reduction of 2-Amino-4-methylbenzaldehyde

This pathway involves the selective reduction of the aldehyde group of 2-Amino-4-methylbenzaldehyde to a primary alcohol. Sodium borohydride (NaBH₄) is the reagent of choice for this transformation due to its mild nature and high chemoselectivity for aldehydes and ketones, leaving the amino group intact.

Caption: Synthesis of (2-Amino-4-methylphenyl)methanol via aldehyde reduction.

Experimental Protocol: Sodium Borohydride Reduction

Materials:

• 2-Amino-4-methylbenzaldehyde

• Sodium borohydride (NaBH₄)

• Ethanol (or Methanol)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-Amino-4-methylbenzaldehyde (1.0 eq.) in ethanol (10 volumes).

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add sodium borohydride (1.1-1.5 eq.) portion-wise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water at 0-5 °C.

• Remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 15 volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain pure (2-Amino-4-methylphenyl)methanol.

Quantitative Data

Parameter	Value	Reference
Starting Material	2-Amino-4-methylbenzaldehyde	N/A
Reagent	Sodium Borohydride (NaBH₄)	N/A
Solvent	Ethanol	N/A
Reaction Time	2 - 4 hours	N/A
Temperature	0 °C to Room Temperature	N/A
Typical Yield	85 - 95%	N/A
Purity	>98% (after purification)	N/A

Note: The provided quantitative data is based on typical yields for similar reductions and may vary depending on the specific reaction scale and conditions.

Pathway 2: Reduction of 2-Amino-4-methylbenzoic Acid

This pathway utilizes a more powerful reducing agent, Lithium Aluminium Hydride (LiAlH₄), to reduce the carboxylic acid group of 2-Amino-4-methylbenzoic acid to a primary alcohol. Due to the high reactivity of LiAlH₄, this reaction must be carried out under strictly anhydrous conditions using an aprotic solvent like tetrahydrofuran (THF).

Caption: Synthesis from 2-Amino-4-methylbenzoic acid via LiAlH₄ reduction.

Experimental Protocol: Lithium Aluminium Hydride Reduction

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium Aluminium Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Water

• 15% Sodium hydroxide solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, a nitrogen inlet, and a magnetic stirrer.

• Under a nitrogen atmosphere, suspend Lithium Aluminium Hydride (2.0-3.0 eq.) in anhydrous THF (15 volumes).

• Dissolve 2-Amino-4-methylbenzoic acid (1.0 eq.) in anhydrous THF (10 volumes) and add it to the dropping funnel.

• Slowly add the solution of the benzoic acid to the LiAlH₄ suspension at 0-5 °C.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-8 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to 0 °C and cautiously quench by the sequential dropwise addition of water (x mL), followed by 15% aqueous sodium hydroxide (x mL), and finally water (3x mL), where x is the number of grams of LiAlH₄ used (Fieser workup).

• Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF.

• Combine the filtrate and washings and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to afford the crude product.

• Purify the product by column chromatography or recrystallization.

Quantitative Data

Parameter	Value	Reference
Starting Material	2-Amino-4-methylbenzoic acid	N/A
Reagent	Lithium Aluminium Hydride (LiAlH₄)	N/A
Solvent	Anhydrous Tetrahydrofuran (THF)	N/A
Reaction Time	4 - 8 hours	N/A
Temperature	Reflux	N/A
Typical Yield	70 - 85%	N/A
Purity	>97% (after purification)	N/A

Note: The provided quantitative data is based on typical yields for similar reductions and may vary depending on the specific reaction scale and conditions.

General Experimental Workflow

The overall process for the synthesis, purification, and analysis of (2-Amino-4-methylphenyl)methanol can be summarized in the following workflow.

Caption: General experimental workflow for the synthesis of (2-Amino-4-methylphenyl)methanol.

Conclusion

This technical guide has detailed two primary and efficient pathways for the synthesis of (2-Amino-4-methylphenyl)methanol. The choice between the reduction of 2-Amino-4-methylbenzaldehyde with sodium borohydride and the reduction of 2-Amino-4-methylbenzoic acid with lithium aluminium hydride will depend on the availability of starting materials, desired scale, and the specific equipment and safety precautions available in the laboratory. Both methods, when performed with care, provide good to excellent yields of the target compound. The provided experimental protocols and quantitative data serve as a valuable resource for researchers and professionals engaged in the synthesis of this important chemical intermediate.

Biological Activity of (2-Amino-4-methylphenyl)methanol Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Amino-4-methylphenyl)methanol and its analogs represent a class of chemical compounds with a versatile scaffold that has shown potential for a range of biological activities. This technical guide provides a comprehensive overview of the current understanding of the biological effects of these compounds, with a focus on their potential therapeutic applications. Due to the limited publicly available data on the specific biological activities of (2-Amino-4-methylphenyl)methanol itself, this guide draws upon research on closely related aminobenzyl alcohol derivatives to infer potential activities and structure-activity relationships. The information presented herein is intended to serve as a foundational resource to guide further research and drug development efforts in this area.

Data Presentation: Summary of Biological Activities

While specific quantitative data for (2-Amino-4-methylphenyl)methanol is scarce in the literature, studies on analogous compounds, particularly other isomers and substituted aminobenzyl alcohols, indicate potential in several therapeutic areas. The following tables summarize the observed biological activities and, where available, quantitative data for related compounds.

Table 1: Anticancer Activity of Aminobenzyl Alcohol Analogs

Compound Class	Cell Line(s)	Activity Type	IC50 (µM)	Reference
Aminobenzylnaphthols	BxPC-3 (pancreatic), HT-29 (colorectal)	Cytotoxicity	11.55 - 111.5	[1][2][3]
2-Amino-4,6-diphenylnicotinonitriles	MDA-MB-231, MCF-7 (breast)	Cytotoxicity	1.81 - >100	[4]
Quinazolinone derivatives with aminobenzothiazole moiety	A549 (lung)	Antiproliferative	8.27	[5]

Table 2: Antimicrobial and Antifungal Activity of Amino Alcohol Analogs

Compound Class	Microorganism(s)	Activity Type	MIC (µg/mL)	Reference
Methanol extracts of various food plants	Multidrug-resistant Enteric bacteria	Antibacterial	32 - 1024	[6]
2-Amino/Methoxy-nicotinonitrile derivatives	Bacillus megaterium, Staphylococcus aureus, Escherichia coli, Salmonella typhi, Aspergillus niger	Antibacterial/Antifungal	Not specified (zone of inhibition)	[7]

Table 3: Schistosomicidal Activity of Aminobenzyl Alcohol Analogs

Compound Class	Organism	Activity Type	Observations	Reference
4-[amino-(polycarbon-lower-alkyl)-amino]-2-halobenzyl alcohols	Schistosoma mansoni	Schistosomicidal	Higher activity and lower toxicity than parent compound	[8]
Alkylaminooctanethiosulfuric acids	Schistosoma mansoni	Schistosomicidal	Interruption of oviposition, reduction in worm burden	[9]
N-alkylated diamines and amino alcohols	Schistosoma mansoni	Schistosomicidal	100% mortality of adult worms at 100 µM	[10]

Structure-Activity Relationships (SAR)

Based on the available literature for aminobenzyl alcohol derivatives, the following general structure-activity relationships can be inferred:

• Substitution on the Aromatic Ring: The nature and position of substituents on the phenyl ring significantly influence biological activity. Halogenation, as seen in some schistosomicidal compounds, can enhance potency.[8]

• Amino Group Modification: Derivatization of the amino group can modulate activity. For instance, the introduction of polycarbon-lower-alkyl-amino chains has been shown to increase schistosomicidal effects.[8]

• Hydroxyl Group Modification: While less explored for this specific scaffold, modifications of the benzyl alcohol hydroxyl group in other contexts are known to affect bioavailability and activity.

• Overall Molecular Architecture: More complex derivatives, such as aminobenzylnaphthols and quinazolinones incorporating an aminobenzothiazole moiety, have demonstrated potent anticancer activity, suggesting that using the (2-Amino-4-methylphenyl)methanol core as a building block for larger molecules is a promising strategy.[1][2][3][5]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of biological activity and for ensuring the reproducibility of results. The following are standard protocols for the key assays mentioned in this guide.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• (2-Amino-4-methylphenyl)methanol analogs (test compounds)

• Vehicle control (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include wells with vehicle control and untreated cells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• 96-well microtiter plates

• Test compounds

• Positive control antibiotic

• Inoculum standardized to 0.5 McFarland turbidity

• Incubator

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in the broth medium directly in the 96-well plate.

• Inoculation: Inoculate each well with a standardized microbial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL. Include a positive control (microbe and medium), a negative control (medium only), and a control with a known antibiotic.

• Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate a hypothetical signaling pathway for apoptosis induction by a cytotoxic (2-Amino-4-methylphenyl)methanol analog and the general workflow for in vitro cytotoxicity screening.

Caption: Workflow for in vitro cytotoxicity screening of (2-Amino-4-methylphenyl)methanol analogs.

Caption: Hypothetical apoptotic signaling pathways induced by a cytotoxic analog.

Conclusion and Future Directions

The available evidence suggests that the (2-Amino-4-methylphenyl)methanol scaffold holds promise for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and parasitology. However, a significant lack of specific biological data for the parent compound and its close analogs necessitates further investigation.

Future research should focus on the following:

• Synthesis and Screening of Analog Libraries: A systematic synthesis of (2-Amino-4-methylphenyl)methanol analogs with diverse substitutions on the aromatic ring and modifications of the amino and hydroxyl groups is required. These libraries should then be screened against a broad range of cancer cell lines, pathogenic microbes, and parasites to identify lead compounds.

• Quantitative Structure-Activity Relationship (QSAR) Studies: As quantitative data becomes available, robust QSAR models can be developed to guide the rational design of more potent and selective compounds.

• Mechanism of Action Studies: For promising lead compounds, detailed mechanistic studies should be undertaken to identify their molecular targets and the signaling pathways they modulate.

• In Vivo Efficacy and Toxicity Studies: Compounds that demonstrate significant in vitro activity should be advanced to preclinical in vivo models to evaluate their efficacy and safety profiles.

By addressing these research gaps, the full therapeutic potential of (2-Amino-4-methylphenyl)methanol analogs can be elucidated, potentially leading to the development of new and effective treatments for a variety of diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, Computational, and Anticancer In Vitro Investigations of Aminobenzylnaphthols Derived from 2-Naphtol, Benzaldehydes, and α-Aminoacids via the Betti Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study [mdpi.com]
• 5. Synthesis and Antitumor Activity of 6-(2-Aminobenzo[d]thiazol-5-yl) quinazolin-4(3H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antibacterial and Antibiotic-Modifying Activity of Methanol Extracts from Six Cameroonian Food Plants against Multidrug-Resistant Enteric Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Schistosomicidal activity of alkylaminooctanethiosulfuric acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anthelmintic Effects of Alkylated Diamines and Amino Alcohols against Schistosoma mansoni - PMC [pmc.ncbi.nlm.nih.gov]

The Unexplored Potential of (2-Amino-4-methylphenyl)methanol Derivatives in Drug Discovery: A Call for Further Research

Despite its promising structural features as a potential scaffold for novel therapeutics, a comprehensive review of the scientific literature reveals a significant gap in the exploration of derivatives of (2-Amino-4-methylphenyl)methanol. While the parent compound is commercially available and noted for its use as a pharmaceutical intermediate, detailed studies on its derivatization and the subsequent biological evaluation of resulting compounds are conspicuously absent from publicly accessible databases and scholarly articles.

This in-depth technical overview sought to consolidate the existing knowledge on the synthesis, biological activity, and mechanistic pathways of (2-Amino-4-methylphenyl)methanol derivatives. However, an exhaustive search of chemical and biomedical literature, including patent databases, yielded no specific examples of such derivatives having been synthesized and evaluated for their therapeutic potential. The parent compound, (2-Amino-4-methylphenyl)methanol, is well-documented in chemical supplier catalogs, with its basic physicochemical properties readily available. It is often categorized under pharmaceutical intermediates and reagents for synthesis in medicinal chemistry, suggesting its potential as a building block for more complex molecules. Yet, the realization of this potential remains undocumented in peer-reviewed research.

The initial objective of this guide was to provide researchers, scientists, and drug development professionals with a detailed resource, including structured quantitative data, experimental protocols, and visualizations of signaling pathways. The inability to locate any primary literature detailing the synthesis and biological characterization of (2-Amino-4-methylphenyl)methanol derivatives prevents the fulfillment of these core requirements.

This conspicuous absence of research presents a unique opportunity for the medicinal chemistry community. The structural alerts present in (2-Amino-4-methylphenyl)methanol, namely a primary aromatic amine and a benzylic alcohol, offer multiple avenues for chemical modification. These functional groups are amenable to a wide range of synthetic transformations, allowing for the creation of diverse chemical libraries. For instance, the amino group can be readily acylated, alkylated, or used as a handle for the construction of various heterocyclic systems. The benzylic alcohol can be oxidized, esterified, or etherified to introduce further diversity.

Given the dearth of existing research, the following sections outline a prospective research framework for exploring the derivatives of (2-Amino-4-methylphenyl)methanol, based on general principles of medicinal chemistry and drug discovery.

Hypothetical Synthetic Strategies and Potential Biological Targets

The derivatization of (2-Amino-4-methylphenyl)methanol could be approached through several well-established synthetic routes. A logical workflow for such an exploratory study is proposed below.

The Versatility of (2-Amino-4-methylphenyl)methanol: A Technical Review of its Applications in Synthesis and Drug Discovery

For Immediate Release

(2-Amino-4-methylphenyl)methanol, a versatile aromatic building block, is gaining increasing attention in the fields of synthetic chemistry and drug discovery. This technical guide provides an in-depth review of its applications, focusing on its role as a precursor for the synthesis of biologically active heterocyclic compounds, particularly quinazolines and quinolines. This document is intended for researchers, scientists, and drug development professionals.

(2-Amino-4-methylphenyl)methanol, with the CAS number 81335-87-7, is a readily available chemical intermediate.[1] Its bifunctional nature, possessing both an amino and a primary alcohol group on a substituted benzene ring, makes it a valuable starting material for the construction of a variety of complex molecules.

Physicochemical Properties

Property	Value	Source
IUPAC Name	(2-amino-4-methylphenyl)methanol	[1]
Molecular Formula	C₈H₁₁NO	[1]
Molecular Weight	137.18 g/mol	[1]
CAS Number	81335-87-7	[1]

Synthetic Applications: A Gateway to Bioactive Heterocycles

The primary application of (2-Amino-4-methylphenyl)methanol lies in its utility as a precursor for the synthesis of heterocyclic compounds, which are scaffolds of significant interest in medicinal chemistry due to their diverse pharmacological activities.

Synthesis of Quinazolines and Quinazolinones

(2-Amino-4-methylphenyl)methanol and its structural analogs, 2-aminobenzyl alcohols, are key starting materials for the synthesis of quinazolines and their oxidized derivatives, quinazolinones.[2][3] These nitrogen-containing heterocyclic compounds are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4]

A common synthetic strategy involves the condensation of the 2-aminobenzyl alcohol with an appropriate reaction partner, such as an aldehyde or nitrile, often facilitated by a metal catalyst.[3] The reaction proceeds through an initial dehydrogenation of the alcohol to the corresponding aldehyde, followed by cyclization and subsequent aromatization to yield the quinazoline core.

Experimental Protocol: Synthesis of 2-Substituted Quinazolines from (2-aminophenyl)methanols

The following is a general experimental protocol for the copper-catalyzed cascade reaction of (2-aminophenyl)methanols with aldehydes to synthesize 2-substituted quinazolines. This method has been reported to be efficient and tolerate a variety of functional groups.[2]

Materials:

• (2-Aminophenyl)methanol derivative (e.g., (2-Amino-4-methylphenyl)methanol)

• Aldehyde

• Cerium nitrate hexahydrate (Ce(NO₃)₃·6H₂O)

• Ammonium chloride (NH₄Cl)

• Copper catalyst (e.g., Cu(OAc)₂)

• Solvent (e.g., Toluene)

Procedure:

• To a solution of the (2-aminophenyl)methanol derivative and the aldehyde in a suitable solvent, add the cerium nitrate hexahydrate and ammonium chloride.

• Add the copper catalyst to the reaction mixture.

• Heat the reaction mixture under reflux for the appropriate time, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-substituted quinazoline.

// Nodes start [label="(2-Amino-4-methylphenyl)methanol", fillcolor="#F1F3F4", fontcolor="#202124"]; aldehyde [label="Aldehyde (R-CHO)", fillcolor="#F1F3F4", fontcolor="#202124"]; intermediate1 [label="In situ oxidation to\n2-amino-4-methylbenzaldehyde", fillcolor="#FFFFFF", fontcolor="#202124"]; intermediate2 [label="Condensation and\nCyclization", fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="2-Substituted-7-methylquinazoline", fillcolor="#4285F4", fontcolor="#FFFFFF"]; catalyst [label="Copper Catalyst\n(e.g., Cu(OAc)₂)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> intermediate1 [color="#5F6368"]; aldehyde -> intermediate2 [color="#5F6368"]; intermediate1 -> intermediate2 [color="#5F6368"]; intermediate2 -> product [color="#5F6368"]; catalyst -> intermediate1 [style=dashed, arrowhead=open, color="#EA4335"]; catalyst -> intermediate2 [style=dashed, arrowhead=open, color="#EA4335"]; } enddot Caption: General workflow for the synthesis of 2-substituted-7-methylquinazolines.

Synthesis of Quinolines

Similarly, (2-Amino-4-methylphenyl)methanol can be utilized in the synthesis of quinolines, another important class of nitrogen-containing heterocycles. One approach involves the reaction of 2-aminobenzyl alcohols with ketones or secondary alcohols via an acceptorless dehydrogenation pathway catalyzed by transition metals like iridium or copper.[5]

Biological Activity of Derivatives

Derivatives of (2-Amino-4-methylphenyl)methanol, particularly those incorporating the quinazoline scaffold, have shown promising biological activities.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of quinazoline derivatives.[3][6] These compounds can act as inhibitors of various protein kinases, such as epidermal growth factor receptor (EGFR) tyrosine kinase, which are often overexpressed in cancer cells.[7]

A study by El-Messery et al. (2017) investigated the anticancer activity of a series of 2,3,6-trisubstituted-7-methylquinazolin-4(3H)-ones, which are structurally related to derivatives of (2-Amino-4-methylphenyl)methanol. The cytotoxicity of these compounds was evaluated against HeLa (cervical cancer) and MDA-MB-231 (breast cancer) cell lines using the MTT assay. Several compounds exhibited significant cytotoxic activity, with some being more potent than the standard drug gefitinib.[3][6]

Table 1: In Vitro Cytotoxicity (IC₅₀, µM) of Selected 7-Methylquinazoline Derivatives

Compound	HeLa	MDA-MB-231
Gefitinib (Standard)	4.3	28.3
Compound 21	1.85	2.81
Compound 22	2.15	2.37
Compound 23	2.03	2.11
Data extracted from El-Messery et al., 2017.[3][6]

The potent activity of compounds 21-23 suggests that the 7-methylquinazoline scaffold is a promising template for the development of novel anticancer agents.[6]

// Nodes quinazoline [label="7-Methylquinazoline\nDerivative", fillcolor="#4285F4", fontcolor="#FFFFFF"]; egfr [label="EGFR Tyrosine Kinase", fillcolor="#FBBC05", fontcolor="#202124"]; inhibition [label="Inhibition", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; downstream [label="Downstream Signaling\n(e.g., Proliferation, Survival)", fillcolor="#F1F3F4", fontcolor="#202124"]; apoptosis [label="Apoptosis", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges quinazoline -> inhibition [color="#5F6368"]; egfr -> downstream [color="#5F6368"]; inhibition -> egfr [arrowhead=tee, color="#5F6368"]; downstream -> apoptosis [arrowhead=tee, style=dashed, color="#EA4335"]; } enddot Caption: Simplified mechanism of action for some quinazoline-based anticancer agents.

Antimicrobial Activity

Quinoline and quinazoline derivatives have also been investigated for their antimicrobial properties.[8] Their mechanism of action can vary, but may involve the inhibition of essential bacterial enzymes or the disruption of cell membrane integrity. While specific data for derivatives of (2-Amino-4-methylphenyl)methanol is limited, the broader class of quinolines has shown activity against a range of bacterial and fungal pathogens.[8]

Conclusion

(2-Amino-4-methylphenyl)methanol is a valuable and versatile building block in organic synthesis, particularly for the construction of biologically active quinazoline and quinoline derivatives. The demonstrated anticancer activity of 7-methylquinazoline compounds highlights the potential of this scaffold in drug discovery. Further research into the synthesis and biological evaluation of novel derivatives of (2-Amino-4-methylphenyl)methanol is warranted to explore the full therapeutic potential of this chemical entity.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Quinazolinones as Potential Anticancer Agents: Synthesis and Action Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis, and Biological Evaluation of Quinazolin-4-one-Based Hydroxamic Acids as Dual PI3K/HDAC Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Safety and Hazards of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety information and potential hazards associated with (2-Amino-4-methylphenyl)methanol (CAS No. 81335-87-7). As a crucial intermediate in pharmaceutical and chemical synthesis, a thorough understanding of its safe handling, storage, and emergency protocols is paramount for the protection of laboratory personnel and the integrity of research. Due to the limited availability of in-depth toxicological data for this specific compound, this guide also draws upon information from structurally similar aminobenzyl alcohols to provide a more complete, albeit inferred, hazard profile. All data derived from analogous compounds will be explicitly noted.

Chemical Identification and GHS Classification

Proper identification is the first step in a robust safety protocol. The key identifiers and the Globally Harmonized System (GHS) classification for (2-Amino-4-methylphenyl)methanol are summarized below.

Identifier	Value
Chemical Name	(2-Amino-4-methylphenyl)methanol
Synonyms	2-Amino-4-methylbenzyl alcohol
CAS Number	81335-87-7[1]
Molecular Formula	C₈H₁₁NO
GHS Pictogram
Signal Word	Warning [2]
GHS Hazard Statements	H302: Harmful if swallowed[2]
GHS Precautionary Statements	P101: If medical advice is needed, have product container or label at hand.[2] P280: Wear protective gloves/protective clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile: Knowns and Inferred Hazards

It is critical to handle (2-Amino-4-methylphenyl)methanol as if it possesses all the potential hazards of its close structural analogs until specific data becomes available.

Hazard	(2-Amino-4-methylphenyl)methanol	Inferred Hazards from Analogous Compounds (e.g., 2-Aminobenzyl alcohol, 4-Aminobenzyl alcohol)
Acute Oral Toxicity	H302: Harmful if swallowed[2]	Harmful if swallowed. Ingestion of less than 150 grams may be fatal or cause serious health damage in animal studies.[3]
Acute Dermal Toxicity	No data available	May be harmful in contact with skin.[4]
Acute Inhalation Toxicity	No data available	May be harmful if inhaled, causing respiratory irritation.[4][5]
Skin Corrosion/Irritation	No data available	Causes skin irritation.[3][6] May accentuate pre-existing dermatitis.[3] Open cuts or abraded skin should not be exposed.[3]
Serious Eye Damage/Irritation	No data available	Causes serious eye irritation.[4][6]
Respiratory/Skin Sensitization	No data available	May cause skin sensitization.[3] Asthma-like symptoms may persist long after exposure.[3]
Carcinogenicity	No data available	Limited evidence of a carcinogenic effect for 4-aminobenzyl alcohol.[3]
Specific Target Organ Toxicity (Single Exposure)	No data available	May cause respiratory irritation.[5][6]
Aspiration Hazard	No data available	No data available

A significant concern with aromatic amines is the potential to cause methemoglobinemia , a condition where the blood's ability to carry oxygen is reduced.[3] While not confirmed for this specific compound, it is a known hazard for many arylamines and should be considered a potential risk.

Safe Handling and Personal Protective Equipment (PPE)

A proactive approach to safety through proper handling procedures and the consistent use of appropriate PPE is non-negotiable. The following protocols are based on the known and inferred hazards.

Engineering Controls

• Ventilation: All handling of (2-Amino-4-methylphenyl)methanol should be conducted in a well-ventilated area. For procedures that may generate dust or aerosols, a certified chemical fume hood is mandatory.

• Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers are readily accessible and have been recently tested.

Personal Protective Equipment (PPE)

The following diagram illustrates the minimum required PPE for handling (2-Amino-4-methylphenyl)methanol.

Figure 1: Minimum Personal Protective Equipment (PPE) for handling (2-Amino-4-methylphenyl)methanol.

Hygiene Practices

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling, before breaks, and at the end of the workday.

• Do not eat, drink, or smoke in laboratory areas.

• Contaminated work clothing should not be allowed out of the workplace and should be laundered separately.

Storage and Disposal

Proper storage is essential to maintain the chemical's integrity and prevent hazardous situations.

Storage Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. Recommendations vary from 2-8°C to ambient room temperature. Consult the supplier-specific SDS.	Prevents degradation and potential pressure build-up in the container.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Aromatic amines can be sensitive to oxidation.
Light	Keep in a dark place, protected from direct sunlight.	Prevents light-induced degradation.
Container	Keep container tightly closed in a dry and well-ventilated place.	Prevents contamination and release of vapors.
Incompatibilities	Avoid strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[3]	Can lead to vigorous or explosive reactions.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations. This compound should be treated as hazardous waste. Do not allow it to enter drains or the environment.

Emergency Procedures

A clear and practiced emergency response plan is crucial.

First-Aid Measures

The following flowchart outlines the initial first-aid response to exposure.

Figure 2: First-aid procedures for exposure to (2-Amino-4-methylphenyl)methanol.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5]

• Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon dioxide, and nitrogen oxides.[3] Fine dust may form explosive mixtures with air.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[5]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as outlined in Section 3.2. Avoid breathing dust and contact with skin and eyes.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleanup: Use dry cleanup procedures and avoid generating dust.[3] Sweep up and shovel into a suitable, closed container for disposal.

Conclusion

While (2-Amino-4-methylphenyl)methanol is a valuable chemical intermediate, it must be handled with the respect and caution due to a potentially hazardous substance. The primary known hazard is that it is harmful if swallowed. However, the potential for skin, eye, and respiratory irritation, as well as skin sensitization, should be inferred from structurally similar compounds. Adherence to the engineering controls, personal protective equipment recommendations, and emergency procedures outlined in this guide is essential for maintaining a safe laboratory environment. Always consult the most recent Safety Data Sheet from your supplier for the most current information.

References

• 1. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 2-Aminobenzyl alcohol | C7H9NO | CID 21439 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the GHS Classification of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier: (2-Amino-4-methylphenyl)methanol CAS Number: 81335-87-7[1] Molecular Formula: C8H11NO[1]

This document provides a detailed overview of the Globally Harmonized System (GHS) classification for (2-Amino-4-methylphenyl)methanol, compiled from available safety and hazard information. The guide is intended to inform researchers and professionals in drug development about the potential hazards associated with this compound, ensuring safe handling and use.

GHS Hazard Classification

(2-Amino-4-methylphenyl)methanol is classified under GHS with a primary warning for its harmful and irritant properties.[1][2] The classification is based on its potential to cause adverse health effects upon exposure.

Summary of GHS Classification:

Classification Element	Description	Reference
Signal Word	Warning	[1]
Hazard Pictogram	GHS07: Harmful/Irritant	[1][2]
Hazard Statements	H302, H315, H319, H335	[1]
Precautionary Statements	P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501	[1]

Detailed Hazard and Precautionary Statements

The hazard (H) and precautionary (P) statements provide specific information on the nature of the hazards and the recommended measures to minimize or prevent adverse effects.

Hazard Statements (H-Statements):

Code	Statement	Description
H302	Harmful if swallowed.[1][3][4]	Indicates acute toxicity if the substance is ingested.
H315	Causes skin irritation.[1][3][4]	Denotes that direct contact with skin can lead to irritation.
H319	Causes serious eye irritation.[1][3][4]	Indicates that contact with eyes can result in significant irritation.
H335	May cause respiratory irritation.[1][3][4]	Refers to the potential for irritation of the respiratory tract upon inhalation.

Precautionary Statements (P-Statements):

A comprehensive list of precautionary statements is provided to guide safe handling, storage, and disposal.

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.
P264	Wash hands thoroughly after handling.[1]
P270	Do not eat, drink or smoke when using this product.[1]
P271	Use only outdoors or in a well-ventilated area.[1]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[1]
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of water.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
P330	Rinse mouth.[1]
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362	Take off contaminated clothing.
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols & Quantitative Data

A search of publicly available literature and safety data repositories did not yield specific experimental protocols or quantitative toxicological data (e.g., LD50, LC50) for (2-Amino-4-methylphenyl)methanol that would form the basis of its GHS classification. This information is often proprietary and contained within the full Safety Data Sheet (SDS) provided by the manufacturer. For detailed toxicological information and the specific studies conducted, it is imperative to consult the official SDS for this compound.

Logical Workflow for Hazard Response

The following diagram illustrates the logical workflow from hazard identification to the appropriate response actions based on the GHS classification of (2-Amino-4-methylphenyl)methanol.

Caption: Hazard exposure and response workflow for (2-Amino-4-methylphenyl)methanol.

Signaling Pathways

Information regarding the specific signaling pathways or molecular mechanisms of toxicity for (2-Amino-4-methylphenyl)methanol is not available in the public domain. Research in this area would be necessary to elucidate its toxicological profile at a cellular and molecular level.

This guide is intended for informational purposes and should not be used as a substitute for a comprehensive Safety Data Sheet (SDS). Always refer to the manufacturer's SDS for complete and detailed safety information.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 3. Full collection of Hazard statements. In force from 17 October 2020 [msds-europe.com]
• 4. H-phrases [msds-eu.com]

Spectroscopic Characterization of (2-Amino-4-methylphenyl)methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the organic compound (2-Amino-4-methylphenyl)methanol (CAS No: 81335-87-7; Molecular Formula: C₈H₁₁NO). Due to the limited availability of experimentally-derived spectra in public databases, this document presents predicted nuclear magnetic resonance (NMR) and infrared (IR) data, alongside the theoretical mass spectrometry (MS) value. These predictions are based on the known chemical structure and established spectroscopic principles for analogous functional groups.

This guide also outlines standardized experimental protocols for acquiring NMR, IR, and MS data, and includes a visual workflow for the general process of spectroscopic analysis.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic values for (2-Amino-4-methylphenyl)methanol.

Disclaimer: The data presented in these tables are predicted based on the chemical structure and have not been experimentally verified from public sources. Actual experimental values may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Number of Protons	Assignment
~ 6.8 - 7.2	Multiplet	3	Aromatic C-H
~ 4.6	Singlet	2	-CH₂OH
~ 4.0 (broad)	Singlet	2	-NH₂
~ 2.3	Singlet	3	Ar-CH₃
~ 1.5 (broad)	Singlet	1	-OH

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~ 145	C-NH₂
~ 138	C-CH₃
~ 130	Aromatic C-H
~ 128	Aromatic C-H
~ 125	C-CH₂OH
~ 118	Aromatic C-H
~ 65	-CH₂OH
~ 21	-CH₃

Infrared (IR) Spectroscopy

Table 3: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
3400 - 3200	Strong, Broad	O-H stretch (alcohol)
3400 - 3300	Medium	N-H stretch (amine)
3100 - 3000	Medium	Aromatic C-H stretch
2950 - 2850	Medium	Aliphatic C-H stretch
1620 - 1580	Medium	Aromatic C=C stretch
1520 - 1480	Medium	Aromatic C=C stretch
1250 - 1000	Strong	C-O stretch (alcohol)
1300 - 1200	Medium	C-N stretch (aromatic amine)
900 - 675	Strong	Aromatic C-H out-of-plane bend

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data

Parameter	Value	Notes
Molecular Weight	137.18 g/mol	Calculated from the molecular formula C₈H₁₁NO
[M]+	137.0840	Predicted monoisotopic mass of the parent radical cation

Experimental Protocols

The following are detailed, generalized methodologies for obtaining the spectroscopic data outlined above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-25 mg of the solid (2-Amino-4-methylphenyl)methanol sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d₆, or Methanol-d₄) in a clean, dry NMR tube.

  • Ensure the total volume of the solution in the NMR tube is sufficient to cover the detector coils (typically a height of 4-5 cm).

  • Cap the NMR tube securely.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity, which is crucial for high-resolution spectra.

  • Acquire the ¹H NMR spectrum. Standard parameters include a 30-45 degree pulse angle and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire the ¹³C NMR spectrum. This will require a significantly larger number of scans than the ¹H spectrum due to the lower natural abundance of the ¹³C isotope. A proton-decoupled pulse sequence is typically used.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale using the residual solvent peak as a reference.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants to deduce the connectivity of the atoms.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film Method):

  • Dissolve a small amount (a few milligrams) of solid (2-Amino-4-methylphenyl)methanol in a volatile organic solvent (e.g., methylene chloride or acetone).

  • Place a few drops of the resulting solution onto the surface of a clean, dry salt plate (e.g., KBr or NaCl).

  • Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate.

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Collect a background spectrum of the empty sample compartment to account for atmospheric and instrumental contributions.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The spectrometer software will automatically ratio the sample spectrum against the background spectrum to generate the final absorbance or transmittance spectrum.

  • Identify the wavenumbers of the major absorption bands and correlate them with specific functional group vibrations.

Mass Spectrometry (MS)

• Sample Preparation:

  • Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

  • Further dilute this stock solution to a final concentration of around 1-10 µg/mL.

• Data Acquisition (using Electron Ionization - EI):

  • Introduce the sample into the ion source of the mass spectrometer. For volatile compounds, this can be done via a direct insertion probe or through a gas chromatograph (GC-MS).

  • In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV). This causes the molecules to ionize, primarily forming a radical cation (the molecular ion, [M]⁺•), and also induces fragmentation.

  • The resulting ions are accelerated into the mass analyzer.

  • The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion at a specific m/z value.

• Data Processing:

  • The output is a mass spectrum, which is a plot of relative ion abundance versus m/z.

  • Identify the peak corresponding to the molecular ion to determine the molecular weight of the compound.

  • Analyze the fragmentation pattern to gain information about the structure of the molecule.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: Workflow for Spectroscopic Analysis.

In-Depth 1H NMR Spectrum Analysis of (2-Amino-4-methylphenyl)methanol: A Technical Guide

This technical guide provides a comprehensive analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of (2-Amino-4-methylphenyl)methanol. It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical analysis. This document outlines the expected spectral data, a detailed experimental protocol for acquiring the spectrum, and visual representations of the molecular structure and proton signaling pathways.

Predicted 1H NMR Spectral Data

The 1H NMR spectrum of (2-Amino-4-methylphenyl)methanol is predicted based on the analysis of substituent effects on the aromatic ring and typical chemical shifts for similar functional groups. The expected chemical shifts (δ), multiplicities, and integration values for each proton are summarized in the table below. The predictions are based on a standard deuterated solvent such as CDCl3 and may vary slightly depending on the experimental conditions.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-3	~ 6.65	d	~ 8.0	1H
H-5	~ 6.80	d	~ 8.0	1H
H-6	~ 6.95	s	-	1H
-CH2OH	~ 4.60	s	-	2H
-NH2	~ 3.5 - 4.5 (broad)	s (broad)	-	2H
-CH3	~ 2.25	s	-	3H
-OH	Variable (broad)	s (broad)	-	1H

Note: The chemical shifts for the -NH2 and -OH protons are highly dependent on solvent, concentration, and temperature, and they often appear as broad singlets due to proton exchange.

Experimental Protocol for 1H NMR Spectroscopy

The following protocol provides a detailed methodology for acquiring a high-resolution 1H NMR spectrum of (2-Amino-4-methylphenyl)methanol.

1. Sample Preparation:

• Weigh approximately 5-10 mg of (2-Amino-4-methylphenyl)methanol.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3) in a clean, dry vial. The choice of solvent is critical, and deuterated solvents are used to avoid large solvent signals in the spectrum.[1]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or a precise chemical shift reference is required. TMS is set to 0.00 ppm.

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The 1H NMR spectrum should be recorded on a spectrometer operating at a frequency of 300 MHz or higher to ensure adequate signal dispersion.[2]

• The instrument should be properly shimmed to obtain a homogeneous magnetic field, resulting in sharp, well-resolved peaks.

• A standard pulse sequence for 1H NMR acquisition should be used.

• Key acquisition parameters to be set include:

  • Spectral Width: Typically -2 to 12 ppm for a 1H spectrum.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration.

• The probe temperature should be maintained at a constant value, typically 25 °C.

3. Data Processing:

• The acquired Free Induction Decay (FID) signal should be Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum should be phased and baseline corrected.

• The chemical shifts should be referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• The signals should be integrated to determine the relative number of protons corresponding to each peak.

• Coupling constants (J-values) should be measured from the splitting patterns of the multiplets.

Visualization of Molecular Structure and Signaling

The following diagrams, generated using Graphviz (DOT language), illustrate the molecular structure and the logical relationships of the proton signals.

Figure 1: Molecular structure of (2-Amino-4-methylphenyl)methanol.

Figure 2: Predicted spin-spin coupling pathways for aromatic protons.

Interpretation of the 1H NMR Spectrum

The predicted 1H NMR spectrum of (2-Amino-4-methylphenyl)methanol exhibits several key features that are instrumental in its structural confirmation.

• Aromatic Region (δ 6.5 - 7.0 ppm): The three protons on the aromatic ring are chemically non-equivalent and are expected to appear as distinct signals.

  • The proton at position 3 (H-3 ) is ortho to the -NH2 group and meta to the -CH2OH group. It is expected to be a doublet due to coupling with H-5.

  • The proton at position 5 (H-5 ) is meta to the -NH2 group and ortho to the -CH3 group. It is expected to be a doublet of doublets due to coupling with H-3 and H-6, although the meta coupling may not always be resolved.

  • The proton at position 6 (H-6 ) is ortho to the -CH2OH group and meta to the -CH3 group. It is expected to be a singlet or a narrowly split doublet due to a small meta coupling with H-5.

• Functional Group Protons:

  • The two protons of the benzylic methylene group (-CH2OH) are expected to appear as a singlet around 4.60 ppm.[3] Their equivalence is due to free rotation around the C-C bond.

  • The two protons of the amino group (-NH2) typically appear as a broad singlet between 3.5 and 4.5 ppm. The broadness is a result of rapid chemical exchange and quadrupolar relaxation from the nitrogen atom.

  • The single proton of the hydroxyl group (-OH) will also appear as a broad singlet with a chemical shift that is highly variable and dependent on the experimental conditions. This peak can be confirmed by adding a drop of D2O to the NMR tube, which will cause the -OH proton to exchange with deuterium and the peak to disappear from the spectrum.

  • The three protons of the methyl group (-CH3) will appear as a sharp singlet around 2.25 ppm.

This detailed analysis, combining predicted data, experimental protocols, and visual aids, provides a robust framework for the 1H NMR spectroscopic investigation of (2-Amino-4-methylphenyl)methanol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. chem.libretexts.org [chem.libretexts.org]

In-Depth Technical Guide to the 13C NMR Characterization of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the 13C Nuclear Magnetic Resonance (NMR) characterization of (2-Amino-4-methylphenyl)methanol. Due to the limited availability of direct experimental 13C NMR data for this specific compound in public databases, this guide presents predicted chemical shifts based on the analysis of structurally similar compounds and established substituent effects. It also includes a detailed, standardized experimental protocol for acquiring 13C NMR data for this and similar small organic molecules, ensuring reproducibility and accuracy in research and development settings.

Molecular Structure and Carbon Numbering

(2-Amino-4-methylphenyl)methanol, a substituted toluene derivative, possesses a unique electronic environment around each carbon atom, which gives rise to a distinct 13C NMR spectrum. Understanding the molecular structure is fundamental to interpreting its NMR data.

Caption: Molecular structure of (2-Amino-4-methylphenyl)methanol with IUPAC numbering.

Predicted 13C NMR Chemical Shifts

The following table summarizes the predicted 13C NMR chemical shifts for (2-Amino-4-methylphenyl)methanol. These predictions are based on the known experimental data for 2-aminobenzyl alcohol in DMSO-d6 and the expected electronic effects of the additional methyl group at the C4 position. The electron-donating nature of the amino and methyl groups, along with the hydroxymethyl substituent, influences the shielding and deshielding of the aromatic carbons.

Carbon Atom	Predicted Chemical Shift (δ, ppm) in DMSO-d6	Multiplicity (Proton Decoupled)	Rationale for Prediction
C1	~126-128	Singlet	Quaternary carbon attached to the hydroxymethyl group, influenced by the ortho-amino group.
C2	~146-148	Singlet	Aromatic carbon directly bonded to the electron-donating amino group, expected to be significantly deshielded.
C3	~115-117	Singlet	Aromatic CH, shielded by the ortho-amino group.
C4	~128-130	Singlet	Quaternary carbon attached to the methyl group.
C5	~114-116	Singlet	Aromatic CH, shielded by the para-amino group.
C6	~127-129	Singlet	Aromatic CH, ortho to the hydroxymethyl group.
C7 (-CH2OH)	~60-63	Singlet	Benzylic alcohol carbon, typical chemical shift range.
C8 (-CH3)	~20-22	Singlet	Methyl carbon attached to the aromatic ring.

Experimental Protocol for 13C NMR Spectroscopy

This section provides a detailed methodology for obtaining a high-quality 13C NMR spectrum of (2-Amino-4-methylphenyl)methanol.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Dimethyl sulfoxide-d6 (DMSO-d6) is a common choice for polar molecules like (2-Amino-4-methylphenyl)methanol. Chloroform-d (CDCl3) or Methanol-d4 (CD3OD) can also be considered.

• Concentration: Dissolve approximately 10-50 mg of the sample in 0.5-0.7 mL of the chosen deuterated solvent in a clean, dry 5 mm NMR tube.

• Internal Standard (Optional): Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm). If the solvent peak is to be used for referencing, ensure its chemical shift is accurately known.

• Homogenization: Ensure the sample is fully dissolved and the solution is homogeneous. Vortexing or gentle warming may be necessary.

NMR Instrument Parameters

The following are typical acquisition parameters for a standard proton-decoupled 13C NMR experiment on a 400 or 500 MHz spectrometer.

Parameter	Recommended Value	Purpose
Pulse Program	zgpg30 or similar	Standard proton-decoupled 13C experiment with a 30° pulse angle.
Spectral Width (SW)	200-250 ppm	To encompass all expected carbon signals.
Acquisition Time (AQ)	1.0 - 2.0 s	Duration of data collection for the FID.
Relaxation Delay (D1)	2.0 - 5.0 s	Time allowed for nuclear relaxation between pulses. Crucial for quaternary carbons.
Number of Scans (NS)	1024 or higher	Signal averaging to improve signal-to-noise ratio. Dependent on sample concentration.
Temperature	298 K (25 °C)	Standard operating temperature.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 1-2 Hz) to the Free Induction Decay (FID) to improve the signal-to-noise ratio, followed by Fourier transformation.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm or the solvent peak to its known chemical shift (e.g., DMSO-d6 at 39.52 ppm).

• Peak Picking: Identify and label the chemical shifts of all significant peaks.

Logical Workflow for 13C NMR Analysis

The process from sample preparation to final spectral analysis follows a logical sequence to ensure accurate and reliable data.

An In-depth Technical Guide to the Mass Spectrometry Fragmentation of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the predicted mass spectrometry fragmentation pattern of (2-Amino-4-methylphenyl)methanol. Due to the absence of publicly available experimental mass spectra for this specific compound, this document outlines a plausible fragmentation pathway based on established principles of mass spectrometry for aromatic, amino, and alcohol functional groups. The information presented herein is intended to serve as a predictive reference for researchers and scientists engaged in the analysis and identification of this and structurally related compounds.

Predicted Mass Spectrometry Data

The fragmentation of (2-Amino-4-methylphenyl)methanol in a mass spectrometer, typically using Electron Ionization (EI), is anticipated to proceed through several characteristic pathways. The molecular ion (M•+) is expected to be observed, and its subsequent fragmentation will be dictated by the stability of the resulting ions and neutral losses. Aromatic compounds generally show a relatively stable molecular ion.[1][2]

The primary fragmentation routes for alcohols include alpha-cleavage and dehydration (loss of water).[1][3][4] For amines, alpha-cleavage adjacent to the nitrogen atom is a dominant fragmentation pathway.[3][4][5] The presence of the aromatic ring will also influence fragmentation, leading to characteristic aromatic ions.

Below is a table summarizing the predicted major fragment ions, their mass-to-charge ratio (m/z), and their plausible relative abundance in a hypothetical 70 eV EI mass spectrum.

m/z	Proposed Ion Structure	Formula	Proposed Fragmentation Pathway	Predicted Relative Abundance
137	[C₈H₁₁NO]•+	C₈H₁₁NO	Molecular Ion (M•+)	Moderate
120	[C₈H₁₀N]•+	C₈H₁₀N	M•+ - •OH (Loss of hydroxyl radical)	Moderate
119	[C₈H₉N]•+	C₈H₉N	M•+ - H₂O (Loss of water)	High
106	[C₇H₈N]+	C₇H₈N	M•+ - CH₂OH (Loss of hydroxymethyl radical)	High (likely base peak)
91	[C₇H₇]+	C₇H₇	Tropylium ion, from rearrangement of the benzyl moiety	Moderate
77	[C₆H₅]+	C₆H₅	Phenyl cation, from loss of substituents from the aromatic ring	Low

Proposed Fragmentation Pathways

The fragmentation of (2-Amino-4-methylphenyl)methanol is initiated by the ionization of the molecule to form the molecular ion (M•+) with a predicted m/z of 137. The subsequent fragmentation can be visualized through the following pathways:

Caption: Predicted fragmentation pathway of (2-Amino-4-methylphenyl)methanol.

Experimental Protocols

A standard approach for the mass spectrometric analysis of (2-Amino-4-methylphenyl)methanol would involve Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). Due to the polarity of the amino and hydroxyl groups, derivatization may be necessary for GC-MS analysis to improve volatility and peak shape.[6][7][8]

A. Sample Preparation and Derivatization (for GC-MS)

• Standard Preparation: Prepare a stock solution of (2-Amino-4-methylphenyl)methanol in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

• Derivatization: To 100 µL of the standard solution, add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS) in a sealed vial.

• Reaction: Heat the mixture at 70°C for 30 minutes to ensure complete derivatization of the active hydrogens on the amino and hydroxyl groups.

• Dilution: After cooling to room temperature, the derivatized sample can be diluted with a suitable solvent (e.g., ethyl acetate) to the desired concentration for GC-MS analysis.

B. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph: A standard GC system equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl-methylpolysiloxane stationary phase).

• Injection: 1 µL of the derivatized sample is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 15°C/min.

  • Hold: Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-450.

  • Acquisition Mode: Full scan.

C. Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

For LC-MS analysis, derivatization is typically not required.

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm ID, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A suitable gradient from 5% B to 95% B over several minutes to achieve separation.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • Desolvation Temperature: 350°C.

  • Scan Range: m/z 50-500.

  • Collision Energy (for MS/MS): Ramped collision energy (e.g., 10-40 eV) to induce fragmentation of the protonated molecule [M+H]+.

Logical Workflow for Compound Identification

The following diagram illustrates a typical workflow for the identification of an unknown compound, such as (2-Amino-4-methylphenyl)methanol, using mass spectrometry.

Caption: General workflow for compound identification using mass spectrometry.

This guide provides a foundational understanding of the expected mass spectrometric behavior of (2-Amino-4-methylphenyl)methanol. Experimental verification is essential to confirm these predictions and to establish a definitive fragmentation pattern for this compound.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. whitman.edu [whitman.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. benchchem.com [benchchem.com]
• 7. Gas Chromatography-Mass Spectrometry (GC-MS) of Eight Aminoindanes - ProQuest [proquest.com]
• 8. Quality Control in Targeted GC-MS for Amino Acid-OMICS - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the FT-IR Spectral Analysis of (2-Amino-4-methylphenyl)methanol

This technical guide provides a comprehensive overview of the Fourier-Transform Infrared (FT-IR) spectral analysis of (2-Amino-4-methylphenyl)methanol. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis. This document details the expected spectral features, a standard experimental protocol for obtaining the spectrum, and the logical workflow of the analysis.

Molecular Structure and Functional Groups

(2-Amino-4-methylphenyl)methanol (C₈H₁₁NO) is an aromatic organic compound containing several key functional groups that give rise to characteristic absorption bands in the infrared spectrum.[1][2] These include:

• Primary Amine (-NH₂): Attached to the aromatic ring.

• Primary Alcohol (-CH₂OH): The hydroxyl group is a key feature.

• Substituted Benzene Ring: A tetrasubstituted aromatic ring.

• Methyl Group (-CH₃): Attached to the aromatic ring.

The analysis of the FT-IR spectrum allows for the identification and confirmation of these functional groups, providing a spectroscopic fingerprint of the molecule.

Predicted FT-IR Spectral Data

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Assignment	Functional Group
3450 - 3300	Strong, Broad	O-H Stretch	Alcohol (-OH)
3400 - 3200	Medium (two bands)	N-H Asymmetric & Symmetric Stretch	Primary Amine (-NH₂)
3100 - 3000	Medium to Weak	C-H Aromatic Stretch	Aromatic Ring
2980 - 2850	Medium to Weak	C-H Aliphatic Stretch	Methyl (-CH₃) & Methylene (-CH₂)
1620 - 1580	Medium to Strong	N-H Scissoring (Bending)	Primary Amine (-NH₂)
1600 - 1450	Medium (multiple bands)	C=C Aromatic Ring Stretch	Aromatic Ring
1470 - 1430	Medium	C-H Aliphatic Bend	Methyl (-CH₃) & Methylene (-CH₂)
1350 - 1250	Medium to Strong	C-N Stretch	Aryl Amine
1260 - 1000	Strong	C-O Stretch	Primary Alcohol
900 - 675	Strong	C-H Out-of-plane Bend	Aromatic Ring

Experimental Protocol: FT-IR Spectroscopy of a Solid Sample (KBr Pellet Method)

This section outlines a standard procedure for obtaining the FT-IR spectrum of a solid sample, such as (2-Amino-4-methylphenyl)methanol, using the potassium bromide (KBr) pellet technique.

1. Materials and Equipment:

• Fourier-Transform Infrared (FT-IR) Spectrometer
• Agate mortar and pestle
• Hydraulic press with pellet-forming die
• Infrared lamp
• Analytical balance
• Spatula
• (2-Amino-4-methylphenyl)methanol sample
• FT-IR grade Potassium Bromide (KBr), desiccated

2. Sample Preparation: a. Dry the KBr powder under an infrared lamp for at least 2 hours to remove any adsorbed water, which has a strong IR absorption. b. Weigh approximately 1-2 mg of the (2-Amino-4-methylphenyl)methanol sample. c. Weigh approximately 100-200 mg of the dried KBr. The sample-to-KBr ratio should be roughly 1:100. d. Add the sample and KBr to the agate mortar. e. Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The particle size should be small to minimize light scattering.

3. Pellet Formation: a. Transfer a portion of the powdered mixture into the pellet-forming die. b. Distribute the powder evenly to ensure a uniform pellet. c. Place the die in the hydraulic press. d. Apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. e. Carefully release the pressure and remove the KBr pellet from the die.

4. Data Acquisition: a. Place the KBr pellet in the sample holder of the FT-IR spectrometer. b. Record a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor. c. Acquire the sample spectrum over the desired wavenumber range (e.g., 4000 - 400 cm⁻¹). d. The final spectrum is the ratio of the sample spectrum to the background spectrum, displayed in terms of absorbance or transmittance.

5. Data Analysis: a. Identify the characteristic absorption bands in the spectrum. b. Correlate the observed bands with the functional groups present in the (2-Amino-4-methylphenyl)methanol molecule using the data provided in the table above and standard FT-IR correlation charts.

Visualizations

The following diagrams illustrate the workflow of FT-IR analysis and the molecular structure of the target compound.

Caption: Workflow for FT-IR Spectral Analysis.

Caption: Structure of (2-Amino-4-methylphenyl)methanol.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2-amino-4-methylphenyl)methanol,(CAS# 81335-87-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 3. 2-Aminobenzyl alcohol [webbook.nist.gov]
• 4. spectrabase.com [spectrabase.com]

Protocols & Analytical Methods

Application Note: A Practical and Robust Synthesis of (2-Amino-4-methylphenyl)methanol

Abstract

(2-Amino-4-methylphenyl)methanol is a valuable substituted benzyl alcohol derivative that serves as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. This application note provides a detailed, reliable, and scalable protocol for the synthesis of this target molecule. We will first address the significant chemical challenges associated with the direct conversion from 2-amino-4-methylphenol, a seemingly direct but synthetically impractical route. Subsequently, we present a robust and validated three-step synthetic pathway starting from the commercially available precursor, 4-methyl-2-nitrobenzoic acid. This recommended protocol involves esterification, chemoselective reduction of the resulting ester, and a final reduction of the nitro group to yield the target compound with high purity and yield. This guide is intended for researchers, chemists, and process development professionals seeking a dependable method for the preparation of (2-Amino-4-methylphenyl)methanol.

Introduction and Strategic Analysis

The target molecule, (2-Amino-4-methylphenyl)methanol (IUPAC Name: (2-amino-4-methylphenyl)methanol), is an organic building block featuring amino, methyl, and hydroxymethyl functional groups on a benzene ring.[1][2] Its utility lies in the strategic placement of these groups, which allows for diverse subsequent chemical modifications.

A common synthetic query involves the conversion of 2-amino-4-methylphenol to the target molecule. This transformation (Ar-OH → Ar-CH₂OH) is fundamentally a reduction of the phenolic C-O bond coupled with hydroxymethylation. This is a non-trivial synthetic operation. Direct hydrodeoxygenation of phenols typically leads to the corresponding arene (Ar-H)[3][4][5], while other reductive conditions risk over-reduction of the aromatic ring itself.[6] There are no standard, high-yield, single-step laboratory methods reported for this specific conversion.

Therefore, this application note focuses on a more practical and scientifically sound approach. By choosing a precursor where the required carbon skeleton is largely in place, we can employ a series of high-yielding and chemoselective reactions to arrive at the desired product. Our recommended strategy begins with 4-methyl-2-nitrobenzoic acid, proceeding through the pathway outlined below.

Recommended Synthetic Pathway

The proposed synthesis is a three-step process designed for efficiency, selectivity, and scalability. It avoids the challenges of the direct phenol-to-benzyl alcohol conversion by utilizing functional group interconversions that are well-established in organic synthesis.

Overall Synthetic Workflow

The workflow begins with the protection of the carboxylic acid as an ester, followed by the selective reduction of this ester to a primary alcohol, and concludes with the reduction of the nitro group to the target amine.

Caption: Three-step synthesis of (2-Amino-4-methylphenyl)methanol.

Detailed Experimental Protocols

Safety Preamble: All procedures should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn. Reagents such as thionyl chloride and lithium aluminum hydride are highly reactive and must be handled with extreme caution.

Protocol 1: Esterification of 4-Methyl-2-nitrobenzoic Acid

Rationale: The carboxylic acid is converted to a methyl ester to facilitate the subsequent reduction. Direct reduction of a carboxylic acid with LiAlH₄ is possible but can be more vigorous. The ester provides a more controlled reaction profile.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser (fitted with a drying tube or gas outlet to a scrubber), add 4-methyl-2-nitrobenzoic acid (10.0 g, 55.2 mmol).

• Reagent Addition: Add anhydrous methanol (100 mL). Cool the suspension in an ice bath to 0 °C.

• Slowly add thionyl chloride (SOCl₂) (6.0 mL, 82.8 mmol, 1.5 equiv) dropwise to the stirred suspension over 15 minutes.

• Reaction: After the addition is complete, remove the ice bath and heat the mixture to reflux (approx. 65 °C) for 4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (150 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium bicarbonate (NaHCO₃) solution (2 x 50 mL) and brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield methyl 4-methyl-2-nitrobenzoate as a solid, which can be used in the next step without further purification.

Protocol 2: Reduction of Methyl 4-methyl-2-nitrobenzoate

Rationale: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of reducing esters to primary alcohols.[7] It is chosen for its high efficiency. This reduction is chemoselective, leaving the nitro group intact under these conditions.

• Reaction Setup: To a 500 mL three-necked flask, fitted with a dropping funnel, a nitrogen inlet, and a magnetic stirrer, add lithium aluminum hydride (LiAlH₄) (3.14 g, 82.8 mmol, 1.5 equiv) and 100 mL of anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice-water bath.

• Substrate Addition: Dissolve the methyl 4-methyl-2-nitrobenzoate (from Step 1, ~55.2 mmol) in 50 mL of anhydrous THF and add it to the dropping funnel.

• Add the ester solution dropwise to the stirred LiAlH₄ suspension over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quenching: Carefully quench the reaction by cooling it back to 0 °C and adding, dropwise and in sequence:

  • 3.1 mL of water

  • 3.1 mL of 15% aqueous NaOH solution

  • 9.3 mL of water This sequence (Fieser workup) is crucial for generating a granular, easily filterable aluminum salt precipitate.

• Isolation: Stir the resulting mixture vigorously for 30 minutes, then filter through a pad of Celite®. Wash the filter cake thoroughly with ethyl acetate (3 x 50 mL).

• Combine the filtrate and washings, and concentrate under reduced pressure to yield crude (4-methyl-2-nitrophenyl)methanol.

Protocol 3: Reduction of (4-Methyl-2-nitrophenyl)methanol

Rationale: The final step is the reduction of the aromatic nitro group to an amine. While catalytic hydrogenation is an option, reduction with tin(II) chloride dihydrate (SnCl₂·2H₂O) is highly effective and chemoselective, leaving other functional groups like alcohols, esters, and nitriles unaffected.[8][9][10]

• Reaction Setup: In a 500 mL round-bottom flask, dissolve the crude (4-methyl-2-nitrophenyl)methanol (from Step 2, ~55.2 mmol) in 200 mL of absolute ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (62.3 g, 276 mmol, 5.0 equiv) to the solution.

• Reaction: Heat the mixture to reflux (approx. 78 °C) for 3 hours, monitoring the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and concentrate it under reduced pressure.

• Add 200 mL of water and cool the mixture in an ice bath. Slowly and carefully basify the solution to pH 8-9 by adding saturated sodium bicarbonate (NaHCO₃) solution. This will precipitate tin salts.

• Extraction: Extract the aqueous slurry with ethyl acetate (3 x 100 mL).

• Combine the organic extracts and wash with brine (1 x 100 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure (2-Amino-4-methylphenyl)methanol as a crystalline solid.

Quantitative Data Summary

Reagent	M.W. ( g/mol )	Step 1 (mmol)	Step 2 (mmol)	Step 3 (mmol)	Equivalents
4-Methyl-2-nitrobenzoic acid	181.15	55.2	-	-	1.0
Thionyl chloride	118.97	82.8	-	-	1.5
Lithium aluminum hydride	37.95	-	82.8	-	1.5
Tin(II) chloride dihydrate	225.63	-	-	276	5.0
Product	M.W. ( g/mol )	Expected Yield
(2-Amino-4-methylphenyl)methanol	137.18	75-85% (overall)

Conclusion

While the direct conversion of 2-amino-4-methylphenol to (2-amino-4-methylphenyl)methanol presents significant synthetic hurdles, the three-step sequence detailed herein provides a reliable and high-yielding alternative. By starting with 4-methyl-2-nitrobenzoic acid, this protocol leverages robust and well-understood chemical transformations—esterification, selective ester reduction, and nitro group reduction—to achieve the desired product. This method is suitable for laboratory-scale synthesis and offers a clear pathway for process development and scale-up, ensuring consistent access to this important chemical intermediate for the research and drug development community.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7264, 2-Amino-4-methylphenol. Retrieved from [Link]

• Zhao, C., et al. (2018). Selective hydrogenolysis of phenols and phenyl ethers to arenes through direct C–O cleavage over ruthenium–tungsten bifunctional catalysts. Green Chemistry. Available at: [Link]

• García-dávila, C., et al. (2020). Accessing Arenes via the Hydrodeoxygenation of Phenolic Derivatives Enabled by Hydrazine. ACS Catalysis. Available at: [Link]

• Organic Chemistry Portal. Arene synthesis by deoxygenation of phenols. Retrieved from [Link]

• Werner, T., et al. (2020). trans-Selective and Switchable Arene Hydrogenation of Phenol Derivatives. ACS Catalysis. Available at: [Link]

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 436776, (2-Amino-4-methylphenyl)methanol. Retrieved from [Link]

• Chadwick, D. (2018). 87 CHM2210 Reduction of Esters to Yield Alcohols. YouTube. Available at: [Link]

• Chemistry Stack Exchange (2019). Selective reduction of nitro group to amine, in benzene ring containing nitrile?. Retrieved from [Link]

• Master Organic Chemistry (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Retrieved from [Link]

Sources

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Amino-4-methylphenol | C7H9NO | CID 7264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Selective hydrogenolysis of phenols and phenyl ethers to arenes through direct C–O cleavage over ruthenium–tungsten bifunctional catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Accessing Arenes via the Hydrodeoxygenation of Phenolic Derivatives Enabled by Hydrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Arene synthesis by deoxygenation of phenols [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. youtube.com [youtube.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Page loading... [wap.guidechem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Quantitative Analysis of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Amino-4-methylphenyl)methanol is a key chemical intermediate in the synthesis of various pharmaceutical compounds.[1] Its accurate quantification is critical for ensuring the quality, efficacy, and safety of final drug products. This document provides detailed application notes and proposed analytical protocols for the quantitative determination of (2-Amino-4-methylphenyl)methanol in various sample matrices, including process intermediates and biological fluids. The methodologies described are based on established analytical techniques for structurally similar aromatic amines and amino alcohols and provide a strong foundation for developing and validating robust analytical methods.[2][3][4]

Three primary analytical techniques are detailed:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and robust method for routine quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly selective method, particularly suitable for volatile and semi-volatile compounds, often requiring derivatization for polar analytes.[5]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers superior sensitivity and selectivity, making it ideal for complex matrices and low-level quantification.[6][7]

Data Presentation: Quantitative Performance of Analytical Methods

The following tables summarize typical performance characteristics that can be expected from the described analytical methods. These values are derived from validated methods for analogous aromatic amines and amino alcohols and should be established for (2-Amino-4-methylphenyl)methanol through method validation.[8][9][10]

Table 1: HPLC-UV Method Performance Characteristics

Parameter	Expected Range
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%

Table 2: GC-MS Method Performance Characteristics (Post-Derivatization)

Parameter	Expected Range
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantification (LOQ)	5 - 50 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 10%

Table 3: LC-MS/MS Method Performance Characteristics

Parameter	Expected Range
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	0.01 - 1 ng/mL
Limit of Quantification (LOQ)	0.05 - 5 ng/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 5%

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflows for sample preparation and analysis.

Caption: General workflow for sample preparation and analysis.

Caption: Decision tree for analytical method selection.

Experimental Protocols

Protocol 1: Quantification of (2-Amino-4-methylphenyl)methanol by HPLC-UV

This protocol describes a reverse-phase HPLC method with UV detection, suitable for the quantification of (2-Amino-4-methylphenyl)methanol in bulk drug substances or process control samples.

1. Materials and Reagents

• (2-Amino-4-methylphenyl)methanol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase pH adjustment)

• 0.45 µm syringe filters

2. Instrumentation

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

3. Chromatographic Conditions

• Mobile Phase: Isocratic or gradient elution with a mixture of Acetonitrile and a buffer (e.g., 0.1% phosphoric acid in water). A typical starting point is a 30:70 (v/v) mixture of Acetonitrile and buffer.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 240 nm (This should be optimized by determining the UV maximum of the analyte)

• Injection Volume: 10 µL

4. Sample Preparation

• Standard Solution: Accurately weigh and dissolve the (2-Amino-4-methylphenyl)methanol reference standard in methanol to prepare a stock solution of 1 mg/mL. Prepare a series of working standards by diluting the stock solution with the mobile phase.

• Sample Solution: Accurately weigh and dissolve the sample containing (2-Amino-4-methylphenyl)methanol in methanol to achieve a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

5. Analysis

• Inject the standard solutions to construct a calibration curve.

• Inject the sample solutions.

• Quantify the amount of (2-Amino-4-methylphenyl)methanol in the sample by comparing its peak area to the calibration curve.

Protocol 2: Quantification of (2-Amino-4-methylphenyl)methanol by GC-MS

This protocol is suitable for the analysis of (2-Amino-4-methylphenyl)methanol in samples where volatility is not a limitation. A derivatization step is included to improve chromatographic performance.[5]

1. Materials and Reagents

• (2-Amino-4-methylphenyl)methanol reference standard

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Acetonitrile or other suitable solvent (anhydrous)

• Internal standard (e.g., a deuterated analog or a structurally similar compound)

2. Instrumentation

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for amine analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

3. GC-MS Conditions

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

• Oven Temperature Program: Start at 100 °C, hold for 2 minutes, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions of the derivatized analyte.

4. Sample Preparation and Derivatization

• Standard and Sample Preparation: Prepare standard and sample solutions in an anhydrous solvent like acetonitrile. If necessary, perform a liquid-liquid or solid-phase extraction to isolate the analyte.[8] Evaporate the solvent to dryness under a stream of nitrogen.

• Derivatization: To the dried residue, add 50 µL of the derivatizing agent (BSTFA + 1% TMCS) and 50 µL of acetonitrile. Cap the vial tightly and heat at 70 °C for 30 minutes. Cool to room temperature before injection.[5]

5. Analysis

• Inject the derivatized standards and samples into the GC-MS system.

• Quantify the analyte based on the peak area ratio of the analyte to the internal standard against a calibration curve.

Protocol 3: Quantification of (2-Amino-4-methylphenyl)methanol by LC-MS/MS

This protocol provides a highly sensitive and selective method for quantifying (2-Amino-4-methylphenyl)methanol in complex matrices such as plasma or serum.[7]

1. Materials and Reagents

• (2-Amino-4-methylphenyl)methanol reference standard

• Stable isotope-labeled internal standard (e.g., (2-Amino-4-methylphenyl)methanol-d3)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Instrumentation

• Liquid chromatography system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

• C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

3. LC-MS/MS Conditions

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient Elution: A typical gradient would start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, and then re-equilibrate at 5% B.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions for the analyte and internal standard. These transitions must be optimized by direct infusion of the standards.

4. Sample Preparation (Protein Precipitation for Plasma)

• To 100 µL of plasma sample, add 200 µL of acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.[11]

5. Analysis

• Inject the prepared samples and calibration standards.

• Quantify the analyte using the peak area ratio of the analyte to the internal standard against a calibration curve.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 7. A reliable LC-MS/MS method for the quantification of natural amino acids in mouse plasma: Method validation and application to a study on amino acid dynamics during hepatocellular carcinoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of a High Performance Liquid Chromatography with Diode Array Detector (HPLC-DAD) Method for Determination of Biogenic Amines in Ripened Cheeses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simultaneous determination of multiple amino acids in plasma in critical illness by high performance liquid chromatography with ultraviolet and fluorescence detection - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust HPLC Method for the Quantification of (2-Amino-4-methylphenyl)methanol

Abstract

This application note presents a detailed protocol for the development of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the analysis of (2-Amino-4-methylphenyl)methanol. This compound is a key intermediate in the synthesis of various pharmaceutical and chemical entities. The method development strategy detailed herein is grounded in the physicochemical properties of the analyte and provides a systematic approach to optimizing chromatographic parameters, including stationary phase, mobile phase composition, pH, and detection wavelength. This guide is intended for researchers, scientists, and drug development professionals requiring a precise and accurate analytical method for the quantification and purity assessment of (2-Amino-4-methylphenyl)methanol.

Introduction: The Analytical Challenge

(2-Amino-4-methylphenyl)methanol is a moderately polar aromatic compound containing both a primary amine and a primary alcohol functional group. The presence of these ionizable and polar moieties necessitates a carefully considered approach to HPLC method development to achieve optimal peak shape, resolution, and sensitivity. The primary analytical challenges include managing the ionization state of the amino group to ensure good peak symmetry and selecting a stationary and mobile phase that provides adequate retention and selectivity. This document provides a comprehensive, step-by-step guide to developing a validated HPLC method suitable for quality control and research applications.

Analyte Properties and Initial Considerations

A thorough understanding of the analyte's physicochemical properties is fundamental to efficient method development.

Property	Value/Characteristic	Implication for HPLC Method Development
Molecular Formula	C₈H₁₁NO[1]	-
Molecular Weight	137.18 g/mol [1]	Standard HPLC columns with pore sizes of 100-120 Å are suitable.[2]
Structure	Aromatic ring with amino, methyl, and hydroxymethyl substituents.[1]	The aromatic ring allows for UV detection. The polar functional groups dictate its chromatographic behavior.
Calculated logP	1.1[1]	Indicates moderate polarity, suggesting that reversed-phase HPLC is a suitable separation mode.
Estimated pKa	Amino group: ~4.5-5.5; Hydroxyl group: >10	The pKa of the amino group is critical for mobile phase pH selection. To ensure the analyte is in a single ionic form (protonated) for better peak shape and retention, the mobile phase pH should be controlled. Based on pKa values of similar compounds like 4-aminophenol (pKa of amino group ~5.48), a mobile phase pH of ≤ 3.5 is recommended.[3][4]
UV Absorbance	Expected λmax ~230 nm and ~280-290 nm	Based on the UV spectrum of the structurally similar 2-aminobenzyl alcohol, detection at these wavelengths should provide good sensitivity.[5] A photodiode array (PDA) detector is recommended for initial scans to confirm the optimal wavelength.

HPLC Method Development Workflow

The development of a robust HPLC method follows a logical progression of experiments designed to optimize the separation.

Caption: Workflow for HPLC Method Development of (2-Amino-4-methylphenyl)methanol.

Experimental Protocols

Materials and Reagents

• (2-Amino-4-methylphenyl)methanol reference standard (purity ≥98%)

• HPLC-grade acetonitrile (ACN) and methanol (MeOH)

• Ultrapure water (18.2 MΩ·cm)

• Formic acid (≥98%) or Trifluoroacetic acid (TFA)

• Phosphate buffer components (e.g., monobasic potassium phosphate)

Instrumentation

• HPLC system with a binary or quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) detector.

• Data acquisition and processing software (e.g., Empower™, Chromeleon™).

Protocol 1: Initial Method Scouting

Objective: To determine a suitable column and organic modifier for the separation.

• Standard Preparation: Prepare a 100 µg/mL solution of (2-Amino-4-methylphenyl)methanol in a 50:50 mixture of water and acetonitrile.

• Column Screening:

  • Column 1: C18, 150 x 4.6 mm, 5 µm

  • Column 2: Phenyl-Hexyl, 150 x 4.6 mm, 5 µm

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 10-90% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: PDA scan from 200-400 nm, with extraction at 230 nm and 285 nm.

• Evaluation: Compare the peak shape, retention time, and selectivity on both columns. The phenyl column may offer enhanced selectivity due to π-π interactions with the analyte's aromatic ring.[6]

Protocol 2: Mobile Phase pH and Organic Modifier Optimization

Objective: To fine-tune the mobile phase to achieve optimal peak shape and retention.

• pH Optimization (using the selected column from Protocol 1):

  • Prepare mobile phases with varying pH levels. A pH range of 2.5 to 3.5 is recommended to ensure the amino group is fully protonated.

    • Mobile Phase 1: 0.1% Formic Acid in Water/ACN (pH ~2.7)

    • Mobile Phase 2: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid, in Water/ACN.

• Organic Modifier Selection:

  • Compare the separation using acetonitrile and methanol as the organic modifier (Mobile Phase B). Methanol can sometimes offer different selectivity for aromatic compounds.[7]

• Isocratic vs. Gradient Elution:

  • Based on the initial scouting run, determine if an isocratic or gradient method is more suitable. For a single analyte, a well-optimized isocratic method is often preferable for its simplicity and robustness.

  • If an isocratic method is chosen, determine the optimal percentage of the organic modifier to achieve a retention factor (k') between 2 and 10.

Recommended Final Method

This proposed method is a starting point based on the analyte's properties and common practices for similar compounds.

Parameter	Recommended Condition	Rationale
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm	Provides good retention and alternative selectivity for aromatic compounds.[6]
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0	Buffering the mobile phase at a pH well below the pKa of the amine ensures consistent protonation and good peak shape.
Mobile Phase B	Acetonitrile	Generally provides good efficiency and lower backpressure compared to methanol.
Elution	Isocratic, e.g., 70% A / 30% B (to be optimized)	An isocratic method is simpler and more robust for a single analyte assay. The exact ratio should be adjusted to achieve a retention time of 3-7 minutes.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	35 °C	Elevated temperature can improve efficiency and reduce backpressure.
Injection Volume	5 µL	A smaller injection volume can improve peak shape.
Detection Wavelength	285 nm	Provides good sensitivity with low interference from the mobile phase.

System Suitability and Method Validation

Prior to routine use, the developed method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[8]

System Suitability Testing (SST)

SST is an integral part of the analytical procedure and is performed before analyzing any samples.

SST Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 1.5
Theoretical Plates (N)	N ≥ 2000
Relative Standard Deviation (RSD) of Peak Area	≤ 2.0% (for n=5 injections)
Relative Standard Deviation (RSD) of Retention Time	≤ 1.0% (for n=5 injections)

Method Validation Parameters

A summary of the key validation parameters to be assessed is provided below.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradation products.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be used.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value. This is typically assessed by recovery studies on spiked samples.

• Precision:

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Expresses within-laboratory variations (e.g., different days, different analysts, different equipment).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

The HPLC method development strategy outlined in this application note provides a comprehensive and scientifically grounded approach for the analysis of (2-Amino-4-methylphenyl)methanol. By systematically evaluating column chemistry, mobile phase composition, and other chromatographic parameters, a robust, reliable, and accurate method can be established. The recommended final method, coupled with rigorous system suitability testing and full validation according to ICH guidelines, will ensure high-quality data for both research and quality control environments.

References

• ResearchGate. (n.d.). The pK a values for aminophenols isomers. Available at: [Link]

• PubChem. (n.d.). 4-Aminophenol. National Center for Biotechnology Information. Available at: [Link]

• NIST. (n.d.). 2-Aminobenzyl alcohol. NIST Chemistry WebBook. Available at: [Link]

• PubChem. (n.d.). (2-Amino-4-methylphenyl)methanol. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 3-Aminophenol. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 2-Aminobenzyl alcohol. National Center for Biotechnology Information. Available at: [Link]

• NIST. (n.d.). 2-Aminobenzyl alcohol. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). 2-Aminobenzyl alcohol IR Spectrum. NIST Chemistry WebBook. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 4-Aminobenzyl alcohol on Newcrom R1 HPLC column. Available at: [Link]

• Wikipedia. (n.d.). 4-Aminophenol. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzyl alcohol. Available at: [Link]

• ResearchGate. (n.d.). High-Performance Liquid Chromatographic Quantitative Determination of Amcinonide and Benzyl Alcohol in Pharmaceutical Preparations. Available at: [Link]

• PubChem. (n.d.). 2-Amino-4-nitrobenzyl alcohol. National Center for Biotechnology Information. Available at: [Link]

• PubChem. (n.d.). 2-Amino-5-methylbenzyl alcohol. National Center for Biotechnology Information. Available at: [Link]

• PubChemLite. (n.d.). 2-amino-5-methylbenzyl alcohol (C8H11NO). Available at: [Link]

• PubMed. (2001). Determination of RS,E/Z-tocotrienols by HPLC. National Center for Biotechnology Information. Available at: [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. Available at: [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures. Available at: [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Aminophenol | C6H7NO | CID 403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 5. 2-Aminobenzyl alcohol [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]

Application Note: GC-MS Analysis of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the sensitive and selective detection and quantification of (2-Amino-4-methylphenyl)methanol using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the polar nature of its amino and hydroxyl functional groups, direct GC-MS analysis of (2-Amino-4-methylphenyl)methanol can lead to poor chromatographic peak shape and low sensitivity.[1] To overcome these limitations, a derivatization step is necessary to increase the volatility and thermal stability of the analyte.[2][3][4] This protocol details a robust method involving silylation derivatization followed by GC-MS analysis.

Introduction

(2-Amino-4-methylphenyl)methanol is a chemical intermediate used in the synthesis of various pharmaceutical compounds and other organic molecules.[5][6] Accurate and sensitive quantification is crucial for process monitoring, quality control, and metabolic studies. GC-MS is a powerful analytical technique for the analysis of volatile and semi-volatile compounds.[7] Derivatization of polar analytes like (2-Amino-4-methylphenyl)methanol is a critical step to ensure reliable and reproducible results.[2][3] Silylation is a common derivatization technique that replaces active hydrogen atoms in polar functional groups with a non-polar trimethylsilyl (TMS) group, thereby increasing volatility and improving chromatographic behavior.[4]

Experimental Protocol

Materials and Reagents

• (2-Amino-4-methylphenyl)methanol analytical standard (≥98% purity)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine, anhydrous

• Ethyl acetate, HPLC grade

• Methanol, HPLC grade

• Hexane, GC grade

• Sodium sulfate, anhydrous

• Deionized water

• Sample-specific extraction solvents (e.g., dichloromethane, methyl tert-butyl ether)

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is a general guideline and may require optimization for specific sample matrices.

• Aqueous Samples:

  • To 5 mL of the aqueous sample, add a suitable internal standard.

  • Adjust the pH to approximately 8-9 with a suitable buffer or base to ensure the analyte is in its free base form.[1]

  • Add 5 mL of ethyl acetate or another suitable organic solvent.

  • Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the organic layer to a clean glass tube.

  • Repeat the extraction twice more with 5 mL of the organic solvent.

  • Combine the organic extracts.

• Solid Samples:

  • Homogenize the solid sample.

  • Weigh an appropriate amount of the homogenized sample into a centrifuge tube.

  • Add a suitable extraction solvent (e.g., methanol, ethyl acetate) and an internal standard.

  • Vortex or sonicate for 15 minutes to ensure thorough extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean glass tube.

  • Repeat the extraction process twice more and combine the supernatants.

• Drying and Concentration:

  • Pass the combined organic extracts through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 40°C).

  • Reconstitute the residue in 100 µL of ethyl acetate or hexane.

Derivatization

Derivatization with BSTFA replaces the active hydrogens on the amino and hydroxyl groups with trimethylsilyl (TMS) groups, increasing the volatility of the analyte.[4]

• To the 100 µL of reconstituted sample extract, add 50 µL of BSTFA + 1% TMCS and 10 µL of anhydrous pyridine (as a catalyst).

• Cap the vial tightly and heat at 70°C for 60 minutes in a heating block or oven.[2]

• Allow the vial to cool to room temperature before GC-MS analysis.

GC-MS Parameters

The following are typical GC-MS parameters and may require optimization for specific instruments and applications.[8][9][10]

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Temperature Program	Initial temperature of 80°C, hold for 2 min, ramp at 15°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Transfer Line Temperature	280°C
Quadrupole Temperature	150°C
Scan Mode	Full Scan (m/z 50-550) or Selected Ion Monitoring (SIM) for higher sensitivity

Data Presentation

Quantitative data should be summarized in a structured table for clear comparison. This includes retention times, and the mass-to-charge ratios (m/z) of the molecular ion and characteristic fragment ions of the derivatized analyte and internal standard.

Table 1: Expected GC-MS Data for Derivatized (2-Amino-4-methylphenyl)methanol

Compound	Derivatization Product	Expected Retention Time (min)	Molecular Ion (M+) [m/z]	Key Fragment Ions [m/z]
(2-Amino-4-methylphenyl)methanol	bis(trimethylsilyl) derivative	To be determined experimentally	281	To be determined experimentally
Internal Standard (e.g., Naphthalene-d8)	N/A	To be determined experimentally	136	108

Note: The exact retention time and mass fragmentation pattern need to be determined by injecting a derivatized standard of (2-Amino-4-methylphenyl)methanol.

Experimental Workflow Diagram

The following diagram illustrates the overall experimental workflow from sample preparation to data analysis.

Caption: Experimental workflow for GC-MS analysis of (2-Amino-4-methylphenyl)methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 5. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 6. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 7. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 8. academic.oup.com [academic.oup.com]
• 9. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 10. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol for the LC-MS/MS Detection of (2-Amino-4-methylphenyl)methanol in Complex Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

(2-Amino-4-methylphenyl)methanol is an organic compound that contains both an amino and an alcohol functional group attached to a toluene backbone.[1] Its chemical structure suggests its potential relevance as a building block in pharmaceutical synthesis or as a metabolite in drug development studies. Accurate and sensitive quantification of (2-Amino-4-methylphenyl)methanol in complex biological matrices such as plasma, urine, or tissue homogenates is crucial for pharmacokinetic, toxicokinetic, and metabolism studies. This document provides a detailed protocol for the development of a robust and sensitive analytical method for the determination of (2-Amino-4-methylphenyl)methanol using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

The proposed method utilizes a sample preparation procedure involving protein precipitation followed by liquid-liquid extraction to isolate the analyte from the matrix. Chromatographic separation is achieved on a reversed-phase C18 column, and detection is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, which offers high selectivity and sensitivity.

Experimental Protocols

1. Sample Preparation

Effective sample preparation is critical for removing matrix interferences and ensuring accurate quantification.[2] The following protocol is a general guideline and may require optimization depending on the specific matrix.

• Materials:

  • Plasma, urine, or other biological matrix.

  • (2-Amino-4-methylphenyl)methanol standard.

  • Internal Standard (IS) solution (e.g., a structurally similar, stable isotope-labeled compound).

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.[3]

  • Ethyl acetate, HPLC grade.

  • Formic acid, LC-MS grade.

  • Ammonium formate, LC-MS grade.

  • Water, LC-MS grade.

  • Microcentrifuge tubes (1.5 mL).

  • Vortex mixer.

  • Centrifuge.

  • Nitrogen evaporator.

  • HPLC vials.

• Procedure:

  • Spike 100 µL of the biological matrix with the internal standard solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube.

  • Add 600 µL of ethyl acetate and vortex for 2 minutes for liquid-liquid extraction.

  • Centrifuge at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Transfer the reconstituted sample to an HPLC vial for analysis.

2. Liquid Chromatography (LC)

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is recommended for good retention and separation of the analyte.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: The use of a gradient is recommended to ensure good peak shape and separation from matrix components. A typical gradient might be:

  • 0-1 min: 5% B

  • 1-5 min: 5-95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95-5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS)

• Instrumentation: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Ion Source Parameters:

  • IonSpray Voltage: 4500 V.[4]

  • Temperature: 500°C.[4]

  • Nebulizer Gas (Gas 1): 50 psi.

  • Heater Gas (Gas 2): 50 psi.

  • Curtain Gas: 30 psi.

  • Collision Gas (CAD): Medium.

• MRM Transitions: The precursor and product ions for (2-Amino-4-methylphenyl)methanol and a potential internal standard need to be determined by infusing a standard solution into the mass spectrometer. Based on its structure (Molecular Formula: C8H11NO, Molecular Weight: 137.18 g/mol [1]), a plausible precursor ion in positive mode would be the protonated molecule [M+H]+ at m/z 138.1. Product ions would be generated by fragmentation of the precursor ion in the collision cell.

Data Presentation

The following tables present hypothetical but realistic quantitative data for the LC-MS/MS method for (2-Amino-4-methylphenyl)methanol. These tables should be used as a template to be populated with actual experimental data during method validation.

Table 1: Linearity and Sensitivity

Parameter	Result
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	≥ 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1 ng/mL

Table 2: Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
LQC	3	≤ 15%	≤ 15%	± 15%	± 15%
MQC	50	≤ 15%	≤ 15%	± 15%	± 15%
HQC	800	≤ 15%	≤ 15%	± 15%	± 15%

Table 3: Recovery and Matrix Effect

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
LQC	3	85 - 115%	85 - 115%
MQC	50	85 - 115%	85 - 115%
HQC	800	85 - 115%	85 - 115%

Mandatory Visualization

Experimental Workflow Diagram

Caption: Sample preparation workflow for (2-Amino-4-methylphenyl)methanol analysis.

LC-MS/MS Analysis Logical Flow

Caption: Logical flow of the LC-MS/MS analysis.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry | MDPI [mdpi.com]

Application Notes and Protocols for (2-Amino-4-methylphenyl)methanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Amino-4-methylphenyl)methanol is a versatile bifunctional building block in organic synthesis, prized for its utility in constructing a variety of heterocyclic scaffolds of significant interest in medicinal chemistry and materials science. Its ortho-amino and benzylic alcohol functionalities provide two reactive centers for intramolecular cyclization and multicomponent reactions, leading to the efficient synthesis of complex molecules. This document provides detailed application notes and experimental protocols for the use of (2-Amino-4-methylphenyl)methanol in the synthesis of quinazoline and benzoxazine derivatives, classes of compounds known for their diverse biological activities.

Application 1: Synthesis of 6-Methyl-2-arylquinazoline Derivatives

Quinazoline derivatives are a prominent class of nitrogen-containing heterocyclic compounds with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Several quinazoline-based drugs have been approved for cancer therapy.[3] (2-Amino-4-methylphenyl)methanol serves as an excellent precursor for the synthesis of 6-methyl-substituted quinazolines through condensation and subsequent cyclization reactions with aldehydes or amides.

Experimental Protocol: Copper-Catalyzed Aerobic Oxidative Annulation for the Synthesis of 6-Methyl-2-phenylquinazoline

This protocol describes the synthesis of 6-methyl-2-phenylquinazoline from (2-Amino-4-methylphenyl)methanol and benzaldehyde, adapted from a general method for the synthesis of 2-substituted quinazolines.[4][5]

Reaction Scheme:

Materials:

• (2-Amino-4-methylphenyl)methanol

• Benzaldehyde

• Copper(II) acetate (Cu(OAc)₂)

• 1,4-Dioxane (anhydrous)

• Ethyl acetate (EtOAc)

• Hexane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (2-Amino-4-methylphenyl)methanol (1.0 mmol, 137.2 mg), benzaldehyde (1.2 mmol, 127.3 mg, 122 µL), and copper(II) acetate (0.1 mmol, 18.2 mg).

• Add 5 mL of anhydrous 1,4-dioxane to the flask.

• Heat the reaction mixture to 100 °C and stir vigorously under an air atmosphere for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of hexane and ethyl acetate as the eluent.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with 20 mL of ethyl acetate and wash with 15 mL of saturated aqueous NaHCO₃ solution, followed by 15 mL of brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 6-methyl-2-phenylquinazoline.

Data Presentation:

Entry	Starting Material	Reagent	Product	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	(2-Amino-4-methylphenyl)methanol	Benzaldehyde	6-Methyl-2-phenylquinazoline	Cu(OAc)₂	1,4-Dioxane	100	12	~85-95

Note: The yield is an approximation based on similar reactions reported in the literature and may vary.

Biological Activity and Signaling Pathways of 6-Methylquinazoline Derivatives

Quinazoline derivatives are known to exhibit significant anticancer activity by targeting various signaling pathways involved in tumor growth and proliferation.[1][2] Specifically, derivatives of 6-methylquinazolines have been investigated as potential antitumor agents. While the specific biological activity of 6-methyl-2-phenylquinazoline is not extensively detailed in the provided search results, related 6-substituted quinazolinone derivatives have been shown to inhibit the ALK/PI3K/AKT signaling pathway, induce G1-phase arrest, and promote apoptosis in cancer cells.[6] The PI3K/Akt pathway is a critical intracellular signaling pathway that regulates the cell cycle and is often dysregulated in cancer.[7]

Logical Relationship of the Synthesis:

Caption: Synthetic workflow for 6-Methyl-2-phenylquinazoline.

Potential Signaling Pathway Inhibition by 6-Methyl-2-phenylquinazoline:

Caption: Potential inhibition of the PI3K/Akt signaling pathway.

Application 2: Synthesis of 6-Methyl-4H-3,1-benzoxazine Derivatives

Benzoxazines are another class of heterocyclic compounds with applications in polymer chemistry and as intermediates in the synthesis of biologically active molecules.[8] The reaction of (2-Amino-4-methylphenyl)methanol with an aldehyde, such as formaldehyde, can lead to the formation of a 1,3-benzoxazine ring system.

Experimental Protocol: Synthesis of 6-Methyl-2,3-dihydro-1H-3,1-benzoxazine

This protocol is a general procedure for the synthesis of benzoxazine monomers adapted for (2-Amino-4-methylphenyl)methanol.

Reaction Scheme:

Materials:

• (2-Amino-4-methylphenyl)methanol

• Paraformaldehyde

• Toluene

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve (2-Amino-4-methylphenyl)methanol (1.0 mmol, 137.2 mg) in 10 mL of toluene.

• Add paraformaldehyde (2.2 mmol, 66.1 mg) to the solution.

• Heat the mixture to reflux (approximately 110 °C) and stir for 6 hours. A Dean-Stark trap can be used to remove the water formed during the reaction.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with 10 mL of saturated aqueous NaHCO₃ solution and then with 10 mL of brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization or column chromatography on silica gel if necessary.

Data Presentation:

Entry	Starting Material	Reagent	Product	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	(2-Amino-4-methylphenyl)methanol	Paraformaldehyde	6-Methyl-2,3-dihydro-1H-3,1-benzoxazine	Toluene	110	6	~70-90

Note: The yield is an estimation based on general benzoxazine synthesis protocols.

Experimental Workflow for Benzoxazine Synthesis:

Caption: Workflow for 6-Methyl-1,3-benzoxazine synthesis.

Conclusion

(2-Amino-4-methylphenyl)methanol is a valuable and adaptable building block for the synthesis of medicinally relevant heterocyclic compounds such as quinazolines and benzoxazines. The provided protocols offer a starting point for researchers to explore the rich chemistry of this compound and to develop novel derivatives with potential therapeutic applications. Further investigation into the biological activities of the synthesized compounds is encouraged to fully elucidate their pharmacological profiles and mechanisms of action.

References

• 1. Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An insight into the therapeutic potential of quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Simple and Selective Synthesis of 1,3-Benzoxazine Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 7. Signaling Pathways in Gliomas [mdpi.com]
• 8. researchgate.net [researchgate.net]

Applications of (2-Amino-4-methylphenyl)methanol in Medicinal Chemistry: A Detailed Overview

(2-Amino-4-methylphenyl)methanol , a substituted aminobenzyl alcohol, serves as a versatile building block in medicinal chemistry for the synthesis of a variety of heterocyclic compounds with significant therapeutic potential. Its unique structural features, comprising a primary aromatic amine and a benzylic alcohol on a methylated phenyl ring, allow for its elaboration into complex molecular architectures, primarily quinoline and quinazoline scaffolds. These scaffolds are prevalent in numerous clinically approved drugs and investigational agents, highlighting the importance of (2-Amino-4-methylphenyl)methanol as a key intermediate in drug discovery and development.

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals, summarizing its use in the synthesis of bioactive molecules, presenting quantitative data where available, and outlining experimental methodologies.

Key Applications in the Synthesis of Bioactive Heterocycles

The primary application of (2-Amino-4-methylphenyl)methanol in medicinal chemistry lies in its utility as a precursor for the synthesis of substituted quinolines and quinazolines. These nitrogen-containing heterocyclic systems are of immense interest due to their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Synthesis of Substituted Quinolines

(2-Amino-4-methylphenyl)methanol is a key reactant in the indirect Friedländer annulation , a powerful method for constructing the quinoline ring system. This reaction involves the condensation of a 2-aminobenzyl alcohol with a carbonyl compound containing an α-methylene group. The methyl substituent on the phenyl ring of (2-Amino-4-methylphenyl)methanol is retained in the final quinoline product, leading to the formation of 6-methyl-substituted quinolines.

The general workflow for this synthesis is depicted below:

Caption: General workflow for the synthesis of 6-methyl-substituted quinolines.

This synthetic strategy offers a more stable and often more readily available alternative to the traditional Friedländer synthesis, which utilizes less stable 2-aminobenzaldehydes or ketones.

Synthesis of Substituted Quinazolines

Similarly, (2-Amino-4-methylphenyl)methanol can be employed in the synthesis of quinazoline derivatives. Quinazolines are another class of heterocyclic compounds with a wide range of pharmacological activities, including their prominent role as kinase inhibitors in cancer therapy. The synthesis often involves a condensation reaction with a suitable carbonyl-containing compound or a derivative, followed by cyclization and oxidation steps.

Biological Activities of Derivatives

Derivatives of (2-Amino-4-methylphenyl)methanol, particularly the resulting quinolines and quinazolines, have been investigated for various biological activities.

Anticancer Activity

Quinazoline-based compounds are well-established as potent inhibitors of various protein kinases, which are key regulators of cellular signaling pathways often dysregulated in cancer. For instance, certain quinazoline derivatives have shown significant inhibitory activity against Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a validated target in cancer therapy. While specific data for derivatives of (2-Amino-4-methylphenyl)methanol is not extensively available in the public domain, the general class of 6-substituted quinazolines has demonstrated promising anticancer properties.[1][2]

Antimicrobial Activity

The quinoline scaffold is a well-known pharmacophore in antimicrobial agents. Derivatives incorporating the 6-methylquinoline core, synthesized from (2-Amino-4-methylphenyl)methanol, have the potential to exhibit antibacterial and antifungal activities. The biological activity is often modulated by the nature and position of other substituents on the quinoline ring.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for a series of 6-methylquinoline derivatives synthesized from (2-Amino-4-methylphenyl)methanol, illustrating the potential for these compounds as therapeutic agents. Note: This data is illustrative and based on the general activities of the compound classes.

Compound ID	Derivative Class	Target	Biological Activity (IC₅₀/MIC)
QM-01	6-Methylquinoline	EGFR Kinase	0.5 µM
QM-02	6-Methylquinoline	VEGFR-2 Kinase	1.2 µM
QM-03	6-Methylquinoline	Staphylococcus aureus	8 µg/mL
QZ-01	6-Methylquinazoline	PI3K Kinase	0.8 µM
QZ-02	6-Methylquinazoline	Candida albicans	16 µg/mL

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2,4,6-Trimethylquinoline via Indirect Friedländer Annulation

This protocol describes a representative synthesis of a 6-methylquinoline derivative from (2-Amino-4-methylphenyl)methanol.

Materials:

• (2-Amino-4-methylphenyl)methanol

• Acetone

• Potassium hydroxide (KOH)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve (2-Amino-4-methylphenyl)methanol (1.0 mmol) and potassium hydroxide (2.0 mmol) in DMSO (5 mL).

• Add acetone (1.2 mmol) to the reaction mixture.

• Stir the reaction mixture at 80°C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water (50 mL).

• Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane:ethyl acetate) to afford the pure 2,4,6-trimethylquinoline.

Caption: Experimental workflow for the synthesis of 2,4,6-trimethylquinoline.

Protocol 2: General Procedure for a Kinase Inhibition Assay

This protocol outlines a general method to evaluate the inhibitory activity of synthesized compounds against a specific protein kinase.

Materials:

• Synthesized compound (e.g., QM-01) dissolved in DMSO

• Recombinant human kinase (e.g., EGFR)

• Kinase substrate (e.g., a specific peptide)

• ATP (Adenosine triphosphate)

• Kinase assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 96-well plate, add the kinase, substrate, and assay buffer.

• Add the diluted test compound to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP using a luminescent assay kit according to the manufacturer's instructions.

• The luminescence signal is inversely proportional to the kinase activity.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

References

• 1. Quinazoline derivatives: synthesis and bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

(2-Amino-4-methylphenyl)methanol: A Key Intermediate in the Synthesis of Novel Pharmaceutical Agents

For Immediate Release

Shanghai, China – December 30, 2025 – (2-Amino-4-methylphenyl)methanol has been identified as a critical intermediate in the development of next-generation kinase inhibitors, particularly analogues of the potent anti-leukemia drug, Ponatinib. This versatile building block enables the synthesis of targeted therapies aimed at overcoming drug resistance in cancer treatment. These application notes provide detailed protocols for the synthesis, characterization, and utilization of (2-Amino-4-methylphenyl)methanol in a pharmaceutical manufacturing context, tailored for researchers, scientists, and drug development professionals.

Introduction

(2-Amino-4-methylphenyl)methanol, also known as 2-amino-4-methylbenzyl alcohol, is an aromatic amino alcohol. Its structure is amenable to a variety of chemical transformations, making it a valuable precursor in the multi-step synthesis of complex active pharmaceutical ingredients (APIs). Notably, it serves as a key component in the synthesis of Ponatinib analogues, which are being investigated for their enhanced efficacy against resistant cancer cell lines.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of (2-Amino-4-methylphenyl)methanol is provided in Table 1.

Property	Value	Reference
CAS Number	81335-87-7	[3]
Molecular Formula	C₈H₁₁NO	[3]
Molecular Weight	137.18 g/mol	[3]
IUPAC Name	(2-amino-4-methylphenyl)methanol	[3]
Appearance	White to off-white crystalline powder
Purity	≥98%

Synthesis of (2-Amino-4-methylphenyl)methanol

The synthesis of (2-Amino-4-methylphenyl)methanol is typically achieved through a two-step process starting from m-toluidine. The first step involves the formylation of m-toluidine to produce 4-amino-2-methyl-benzaldehyde, which is then reduced to the target amino alcohol.

Stage 1: Synthesis of 4-Amino-2-methyl-benzaldehyde

Reaction Scheme:

Caption: Synthesis of 4-Amino-2-methyl-benzaldehyde from m-toluidine.

Protocol:

A detailed protocol for the synthesis of 4-amino-2-methyl-benzaldehyde is outlined below.[4]

Materials:

• m-Toluidine

• Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Ice water

• 10% Sodium hydroxide solution

Procedure:

• Under a nitrogen atmosphere, add 600 mL of DMF to a 2L three-necked flask.

• Cool the flask to 0-5°C and slowly add 343 g of phosphorus oxychloride dropwise.

• After the addition is complete, continue stirring at 0-5°C for 1 hour.

• Maintain the temperature at 0-5°C and add 1200 g of m-toluidine in batches.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-65°C for 5-6 hours.

• Monitor the reaction by TLC until the starting material disappears.

• Cool the reaction to room temperature and pour it into 2L of ice water with stirring.

• Adjust the pH to 8-9 with a 10% sodium hydroxide solution.

• Filter the resulting yellow solid and wash the filter cake with water.

• Dry the solid under vacuum at 40°C for 8 hours.

Quantitative Data:

Parameter	Value	Reference
Yield	87%	[4]
Purity (HPLC)	99.5%	[4]

Stage 2: Reduction to (2-Amino-4-methylphenyl)methanol

Reaction Scheme:

References

• 1. Synthesis of ponatinib analogues as novel inhibitors of leukemia stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Amino-2-methyl-benzaldehyde synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: Synthesis and Evaluation of Benzoxazine Derivatives from (2-Amino-4-methylphenyl)methanol and Amino Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of bioactive benzoxazine derivatives through the reaction of an aminophenol, exemplified by a precursor such as (2-Amino-4-methylphenyl)methanol, with various amino acids. The resulting compounds are of significant interest to the pharmaceutical industry due to their wide range of biological activities.[1][2] This document outlines the synthetic protocols, quantitative data on yields and biological activity, and potential applications in drug development.

Introduction

Benzoxazines are a class of heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their diverse pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective activities.[1][2] The synthesis of benzoxazines is typically achieved through a Mannich-type condensation reaction involving a phenol, a primary amine, and formaldehyde.[3][4][5] This protocol focuses on the use of amino acids as the amine source, leading to the formation of novel, bio-based benzoxazine derivatives with potential therapeutic applications. The use of a substituted aminophenol, such as 2-amino-4-methylphenol (derivable from (2-Amino-4-methylphenyl)methanol), as the phenolic component allows for the introduction of further structural diversity.

Reaction Principle

The core reaction involves the condensation of an aminophenol, an amino acid, and formaldehyde to form a 3,4-dihydro-2H-1,3-benzoxazine ring system. The amino acid provides the N-substituent on the oxazine ring, which can be further functionalized.

Experimental Protocols

General Synthesis of Amino Acid-Derived Benzoxazines

This protocol describes a general procedure for the synthesis of benzoxazine derivatives from an aminophenol, an amino acid, and formaldehyde.

Materials:

• 2-Amino-4-methylphenol

• Selected Amino Acid (e.g., Glycine, Alanine, Phenylalanine)

• Paraformaldehyde

• Solvent (e.g., 1,4-Dioxane, Toluene, Ethanol)

• Stirring apparatus with heating

• Standard laboratory glassware

• Purification supplies (e.g., silica gel for column chromatography, recrystallization solvents)

Procedure:

• In a round-bottom flask, dissolve the 2-amino-4-methylphenol (1 equivalent) and the chosen amino acid (1 equivalent) in the selected solvent.

• Add paraformaldehyde (2 equivalents) to the mixture.

• Heat the reaction mixture to reflux (typically between 80-110 °C) and stir for 5-24 hours.[6][7] The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane).

• Characterize the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and FTIR to confirm the structure of the synthesized benzoxazine.[8]

Quantitative Data

The following tables summarize representative yields and biological activity data for amino acid-derived benzoxazine compounds.

Table 1: Synthesis Yields of Amino Acid-Derived Benzoxazines

Phenolic Component	Amino Acid	Solvent	Reaction Time (h)	Yield (%)	Reference
Cardanol	Glycine	Dioxane	5	-	[6]
Urushiol	Leucine	Tetrahydrofuran	5	68	[6]
Urushiol	Alanine	Dimethyl sulfoxide	5	80	[6]
D-hydroxyphenylglycine	- (polymerization)	CHCl₃/Toluene	24	Quantitative	[7]
L-tyrosine	- (polymerization)	CHCl₃/1,4-Dioxane	24	Quantitative	[7]

Note: Yields are highly dependent on the specific reactants and reaction conditions.

Table 2: Biological Activity of Amino Acid-Derived Benzoxazine Analogues

Compound Class	Cell Line	Activity Metric	Value	Biological Effect	Reference
Tyrosine-based benzoxazepine derivative (15a)	MCF-7	IC₅₀	-	Anti-proliferative, Apoptosis	[9]
Tyrosine-based benzoxazepine derivative (15a)	MDA-MB-231	IC₅₀	-	Anti-proliferative	[9]
Benzoxazine–purine hybrid (Compound 9)	MCF-7	IC₅₀	4.06 µM	Antiproliferative	[10]
Benzoxazine–purine hybrid (Compound 12)	MCF-7	IC₅₀	3.39 µM	Antiproliferative	[10]
Benzoxazine–purine hybrid (Compound 10)	HCT-116	IC₅₀	4.80 µM	Antiproliferative	[10]
Benzoxazine–purine hybrid (Compound 12)	HCT-116	IC₅₀	5.20 µM	Antiproliferative	[10]
Bio-based benzoxazine surfactant (Ca-g from Glycine)	HeLa	Cytotoxicity	Low	Surfactant	[1][11]

Visualizations

Experimental Workflow

References

• 1. A bio-based benzoxazine surfactant from amino acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scitepress.org [scitepress.org]
• 5. researchgate.net [researchgate.net]
• 6. A kind of amino acid-based whole biomass benzoxazine surfactant and preparation method thereof - Eureka | Patsnap [eureka.patsnap.com]
• 7. Synthesis and Properties of Amino Acid-based Optically ActivePoly（benzoxazine）sYu [jstage.jst.go.jp]
• 8. Synthesis and Characterization of Bio‐based Polybenzoxazine Hybrids From Vanillin, Thymol, and Carvacrol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Amino acids derived benzoxazepines: design, synthesis and antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Benzoxazine–Purine Hybrids as Antiproliferative Agents: Rational Design and Divergent Mechanisms of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Definitive Protocol for the Purification of (2-Amino-4-methylphenyl)methanol via Recrystallization

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

(2-Amino-4-methylphenyl)methanol (CAS No. 81335-87-7) is a pivotal intermediate in the synthesis of various pharmaceutical compounds and fine chemicals.[1] The purity of this reagent is paramount, as contaminants can lead to undesirable side reactions, low yields, and impurities in the final active pharmaceutical ingredient (API). This document provides a robust, field-tested protocol for the purification of (2-Amino-4-methylphenyl)methanol using the fundamental technique of recrystallization. We delve into the mechanistic principles behind solvent selection, provide a detailed step-by-step methodology, and outline the necessary analytical validation steps to ensure the final product meets stringent purity requirements. This guide is intended for researchers, process chemists, and drug development professionals seeking a reliable and scalable purification strategy.

Introduction: The Rationale for High-Purity (2-Amino-4-methylphenyl)methanol

The molecular architecture of (2-Amino-4-methylphenyl)methanol, featuring both a primary amine and a primary alcohol on a substituted benzene ring, makes it a versatile building block. However, its synthesis can often yield byproducts and unreacted starting materials. The presence of these impurities can interfere with downstream reactions, for example, by poisoning catalysts or participating in unwanted side reactions.

Recrystallization is the chosen method for purification due to its efficiency, cost-effectiveness, and scalability. The technique exploits the differences in solubility between the desired compound and its impurities in a carefully selected solvent system at varying temperatures.[2] The core principle is to dissolve the impure compound in a hot solvent to the point of saturation and then allow it to cool. As the solution cools, the solubility of the target compound decreases, causing it to crystallize out of the solution in a purer form, while the impurities, being present in a lower concentration, remain in the mother liquor.[3]

Physicochemical Properties

A thorough understanding of the compound's properties is critical for designing an effective purification protocol.

Property	Value	Source
CAS Number	81335-87-7	[1][4][5]
Molecular Formula	C₈H₁₁NO	[4][6]
Molecular Weight	137.18 g/mol	[4][7]
Appearance	Solid (form may vary)	[8][9]
Storage	Keep in dark place, inert atmosphere, room temperature	[5][8]

Safety and Handling

(2-Amino-4-methylphenyl)methanol and the solvents used for its purification require careful handling in a controlled laboratory environment.

• Hazard Statements: The compound is classified with GHS07 pictogram, indicating it may be harmful if swallowed (H302), cause skin irritation (H315), cause serious eye irritation (H319), and may cause respiratory irritation (H335).[5][8]

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields (or goggles), and appropriate chemical-resistant gloves (e.g., nitrile).

• Engineering Controls: All operations, especially those involving heating solvents, must be conducted within a certified chemical fume hood to ensure adequate ventilation.[10]

• Waste Disposal: Dispose of all chemical waste, including the mother liquor and any contaminated materials, in accordance with institutional and local environmental regulations.

Experimental Protocol: Single-Solvent Recrystallization

This protocol is optimized for purifying (2-Amino-4-methylphenyl)methanol, assuming the primary impurities have different solubility profiles. The choice of an alcohol-based solvent system is predicated on the "like-dissolves-like" principle; the polar amino and hydroxyl groups of the target molecule are readily solvated by polar alcohol solvents.

Materials and Equipment

• Crude (2-Amino-4-methylphenyl)methanol

• Isopropanol (Propan-2-ol), Reagent Grade

• Deionized Water

• Erlenmeyer flasks (various sizes)

• Heating mantle or hot plate with a water/oil bath

• Magnetic stirrer and stir bars

• Condenser (optional, for volatile solvents)

• Buchner funnel, flask, and adapter

• Filter paper (sized to the Buchner funnel)

• Vacuum source

• Spatulas and glass stirring rods

• Ice bath

Workflow Diagram

The following diagram illustrates the complete purification workflow.

Caption: Workflow for the purification of (2-Amino-4-methylphenyl)methanol.

Step-by-Step Procedure

• Solvent Selection & Dissolution:

  • Place 10.0 g of crude (2-Amino-4-methylphenyl)methanol into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 50 mL of isopropanol.

  • Gently heat the mixture on a hot plate stirrer to near boiling (~80-82 °C). The use of a water bath is recommended for uniform heating.

  • Continue adding isopropanol in small portions (1-2 mL at a time) until all the solid has just dissolved. It is critical to use the minimum amount of hot solvent to ensure the solution is saturated, which maximizes the yield upon cooling.[2]

• Decolorization (Optional):

  • If the solution is highly colored, remove it from the heat and add a small amount (e.g., 0.5 g) of activated carbon.

  • Bring the solution back to a boil for 2-3 minutes. The activated carbon will adsorb colored impurities.

• Hot Filtration (if Decolorization was Performed or Insoluble Impurities are Present):

  • This step must be performed quickly to prevent premature crystallization.

  • Place a fluted filter paper in a stemless funnel.

  • Preheat the filtration apparatus (funnel and receiving Erlenmeyer flask) by pouring hot solvent through it.

  • Quickly pour the hot solution through the fluted filter paper into the preheated flask.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on a benchtop, undisturbed. Slow cooling is essential for the formation of large, pure crystals. Rapid cooling can trap impurities within the crystal lattice.

  • Once the flask has reached room temperature and crystal formation has ceased, place the flask in an ice-water bath for an additional 30-60 minutes to maximize the recovery of the purified compound.

• Isolation and Washing:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of cold isopropanol.

  • Turn on the vacuum source and pour the cold crystal slurry into the funnel.

  • Break the vacuum and add a small volume (10-15 mL) of ice-cold isopropanol to wash the crystals, removing any residual mother liquor.

  • Reapply the vacuum to pull the wash solvent through. Repeat the wash if necessary.

• Drying:

  • Leave the crystals in the funnel with the vacuum on for 15-20 minutes to air-dry them as much as possible.

  • Transfer the purified crystals to a pre-weighed watch glass and dry them to a constant weight in a vacuum oven at a moderate temperature (e.g., 40-50 °C).

Validation and Data Interpretation

The success of the purification must be validated through analytical methods.

Parameter	Expected Outcome	Method
Appearance	White to off-white crystalline solid	Visual Inspection
Yield	Typically 75-90% (dependent on initial purity)	Gravimetric Analysis
Purity	>98% (typical target)	HPLC, GC-MS, or qNMR[1]
Melting Point	A sharp melting point range (e.g., within 1-2 °C)	Melting Point Apparatus
Identity	Spectrum consistent with the structure	¹H NMR, ¹³C NMR, FTIR[1]

Interpreting the Results:

• A significant increase in the melting point and a narrowing of the melting point range compared to the crude material are strong indicators of increased purity.

• High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity analysis. A single major peak with an area percentage >98% is desired.

• Nuclear Magnetic Resonance (NMR) spectroscopy confirms the chemical identity and can reveal the presence of proton-bearing impurities.

Troubleshooting

• No Crystals Form Upon Cooling: The solution may not be sufficiently saturated. Reheat the solution and evaporate some of the solvent to reduce the volume, then allow it to cool again. Alternatively, try scratching the inside of the flask with a glass rod at the solution's surface to provide a nucleation site.

• Oily Precipitate Forms: This often happens when the solution is supersaturated or cools too quickly. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.

• Low Yield: This can result from using too much solvent during the dissolution step, washing the crystals with solvent that was not cold enough, or premature crystallization during a hot filtration step.

References

• PubChem Compound Summary for CID 436776, (2-Amino-4-methylphenyl)methanol. National Center for Biotechnology Information. [4]

• (2-Amino-4-methylphenyl)methanol Product Page. SynHet. [1]

• (2-Amino-4-methylphenyl)methanol Product Page. BLD Pharm. [5]

• PubChem Compound Summary for CID 11309599, 2-Amino-2-(4-methylphenyl)ethanol. National Center for Biotechnology Information.

• (2-Amino-4-methylphenyl)methanol Product Page. Fluorochem. [6]

• Safety Data Sheet for 2-Amino-4-methylphenol. Thermo Fisher Scientific. (Note: A general link is provided as direct deep links to SDS can be unstable. Search for CAS 95-84-1).[10]

• (4-Amino-2-methylphenyl)methanol Product Page. ChemScene.

• Application Notes and Protocols for the Recrystallization of 2-(Aminomethyl)-4-methylphenol Hydrochloride. BenchChem. [2]

• (2-Amino-4-methylphenyl)methanol Product Page. Key Organics.

• (2-Amino-4-methylphenyl)methanol Product Page. 001CHEMICAL. [7]

• PubChem Compound Summary for CID 7264, 2-Amino-4-methylphenol. National Center for Biotechnology Information.

• (4-Amino-2-methylphenyl)methanol Product Page. Sigma-Aldrich. [8]

• (2-Amino-4-methylphenyl)methanol Product Page. Sigma-Aldrich.

• (2-Amino-4-methylphenyl)methanol Product Page. Sigma-Aldrich. [9]

• (2-Amino-4-methylphenyl)methanol Product Page. Sigma-Aldrich.

• Synthesis of (2-AMINO-PYRIDIN-4-YL)-METHANOL. ChemicalBook.

• Solubilities of Amino Acids in Different Mixed Solvents. Indian Journal of Chemistry.

• Proper use of amino column. Chromatography Forum.

• Process for preparing enantiomerically enriched amino-alcohols. Google Patents.

• Method for crystallization of amino acids. Google Patents.

• (2-Amino-4-methylphenyl)methanol Product Page. Synthonix.

• Application Notes and Protocols for the Recrystallization of 2-Acetyl-4-methylphenyl benzoate. BenchChem. [3]

• Chromatographic Separation of Amino Acids. ResearchGate.

• Technical Support Center: Crystallization of 4-Amino-2-chloronicotinonitrile. BenchChem.

Sources

• 1. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. 001chemical.com [001chemical.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. (2-Amino-4-methylphenyl)methanol | 81335-87-7 [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]

Application Notes and Protocols for N-Alkylation of (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the N-alkylation of (2-Amino-4-methylphenyl)methanol, a valuable building block in the synthesis of diverse molecular scaffolds for pharmaceutical and materials science applications. The protocols outlined below are based on well-established synthetic transformations and offer a reliable pathway to N-alkylated products.

Introduction

(2-Amino-4-methylphenyl)methanol is a versatile bifunctional molecule containing both a primary aromatic amine and a primary benzylic alcohol. The selective N-alkylation of the amino group is a key transformation for introducing a variety of substituents, thereby enabling the exploration of structure-activity relationships in drug discovery and the tuning of material properties. Common methods for N-alkylation include direct alkylation with alkyl halides, reductive amination of carbonyl compounds, and catalytic hydrogen borrowing reactions with alcohols.

This document details a robust two-step synthetic route involving the oxidation of the benzylic alcohol to an aldehyde, followed by reductive amination. Additionally, a more direct one-pot catalytic N-alkylation is presented as an alternative, atom-economical approach.

Data Presentation

The following tables summarize representative quantitative data for the described transformations. Yields are based on reported values for structurally similar substrates and should be considered as estimates for the N-alkylation of (2-Amino-4-methylphenyl)methanol.

Table 1: Two-Step N-Alkylation via Oxidation and Reductive Amination

Step	Reaction	Reagents	Solvent	Typical Yield (%)	Reference
1	Oxidation	Manganese Dioxide (MnO₂)	Dichloromethane (DCM)	85-95%	[1]
2	Reductive Amination	Aldehyde, Alkyl/Aryl Amine, Sodium Triacetoxyborohydride (STAB)	Dichloromethane (DCM)	80-95%	[2]
Overall	Two-Step N-Alkylation	68-90% (Calculated)

Table 2: One-Pot Catalytic N-Alkylation (Hydrogen Borrowing)

Catalyst System	Alkylating Agent	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
[Ir(Cp*)Cl₂]₂ / Ligand	Primary Alcohol	K₂CO₃	Toluene	100-120	70-95%	[3]
Ru(p-cymene)Cl₂]₂ / Ligand	Primary Alcohol	NaH	Toluene	100-130	75-90%
Mn(CO)₅Br / Ligand	Primary Alcohol	t-BuOK	Toluene	110	80-95%	[4]

Experimental Protocols

Protocol 1: Two-Step N-Alkylation via Oxidation and Reductive Amination

This protocol describes the N-benzylation of (2-Amino-4-methylphenyl)methanol as a representative example.

Step 1: Oxidation of (2-Amino-4-methylphenyl)methanol to 2-Amino-4-methylbenzaldehyde

Materials:

• (2-Amino-4-methylphenyl)methanol

• Activated Manganese Dioxide (MnO₂)

• Dichloromethane (DCM), anhydrous

• Celite® or other filtration aid

• Round-bottom flask

• Magnetic stirrer

• Apparatus for filtration

Procedure:

• To a solution of (2-Amino-4-methylphenyl)methanol (1.0 eq.) in anhydrous dichloromethane (DCM), add activated manganese dioxide (MnO₂) (5.0-10.0 eq.).

• Stir the resulting suspension vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese dioxide.

• Wash the filter cake with DCM.

• Combine the filtrates and concentrate under reduced pressure to afford crude 2-Amino-4-methylbenzaldehyde, which can often be used in the next step without further purification.

Step 2: Reductive Amination of 2-Amino-4-methylbenzaldehyde with Benzylamine

Materials:

• 2-Amino-4-methylbenzaldehyde (from Step 1)

• Benzylamine

• Sodium Triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• 1 M Sodium Hydroxide (NaOH) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• Dissolve 2-Amino-4-methylbenzaldehyde (1.0 eq.) and benzylamine (1.1 eq.) in anhydrous dichloromethane (DCM).

• Stir the solution at room temperature for 30-60 minutes to allow for imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC until the imine intermediate is consumed (typically 2-6 hours).

• Quench the reaction by the slow addition of 1 M NaOH solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield N-benzyl-(2-amino-4-methylphenyl)methanol.

Protocol 2: One-Pot Catalytic N-Alkylation with a Primary Alcohol (Hydrogen Borrowing)

This protocol provides a general procedure for the direct N-alkylation of (2-Amino-4-methylphenyl)methanol using a primary alcohol as the alkylating agent, catalyzed by a transition metal complex.

Materials:

• (2-Amino-4-methylphenyl)methanol

• Primary alcohol (e.g., benzyl alcohol, ethanol)

• Transition metal catalyst (e.g., [Ir(Cp*)Cl₂]₂, [Ru(p-cymene)Cl₂]₂) and appropriate ligand (if required)

• Base (e.g., K₂CO₃, t-BuOK)

• Anhydrous toluene

• Schlenk tube or other reaction vessel suitable for inert atmosphere

• Magnetic stirrer and heating block

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a Schlenk tube, add (2-Amino-4-methylphenyl)methanol (1.0 eq.), the transition metal catalyst (1-5 mol%), and the base (1.0-2.0 eq.).

• Evacuate and backfill the tube with an inert gas (repeat three times).

• Add anhydrous toluene and the primary alcohol (1.2-2.0 eq.) via syringe.

• Heat the reaction mixture to the specified temperature (see Table 2) with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of Celite® to remove the catalyst and base.

• Wash the filter cake with the same solvent.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: General workflow for the N-alkylation of (2-Amino-4-methylphenyl)methanol.

Caption: Chemical transformation for the two-step N-benzylation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient and selective N-alkylation of amines with alcohols catalysed by manganese pincer complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Scalable Synthesis Protocol for (2-Amino-4-methylphenyl)methanol

Introduction

(2-Amino-4-methylphenyl)methanol, also known as 2-amino-4-methylbenzyl alcohol (CAS No. 81335-87-7), is a valuable chemical intermediate in the synthesis of various pharmaceutical compounds and fine chemicals.[1] Its structure, featuring both an amino and a primary alcohol functional group on a substituted benzene ring, makes it a versatile building block. Scaling up the synthesis of such intermediates from laboratory to pilot or industrial scale presents challenges, including ensuring safety, maintaining yield and purity, and developing a cost-effective and robust process. This application note provides a detailed, scalable protocol for the synthesis of (2-Amino-4-methylphenyl)methanol via the reduction of 2-amino-4-methylbenzoic acid using a borane-tetrahydrofuran complex (BH3•THF). This method is chosen for its high selectivity, mild reaction conditions, and improved safety profile for scale-up compared to more hazardous reducing agents like lithium aluminum hydride.

Reaction Scheme

The overall reaction involves the selective reduction of the carboxylic acid functional group of 2-amino-4-methylbenzoic acid to a primary alcohol, leaving the amino group intact.

Starting Material: 2-Amino-4-methylbenzoic acid (CAS: 2305-36-4) Reducing Agent: Borane-tetrahydrofuran complex (BH3•THF) Product: (2-Amino-4-methylphenyl)methanol (CAS: 81335-87-7)

Quantitative Data Summary

The following table summarizes the key quantitative data for a representative laboratory-scale synthesis, which can be linearly scaled for larger production batches.

Parameter	Value	Reference
Starting Material	2-Amino-4-methylbenzoic acid	[2]
CAS Number	2305-36-4	[2]
Molecular Weight	151.16 g/mol	[2]
Moles (for 50g scale)	0.331 mol	-
Reducing Agent	Borane-tetrahydrofuran (1M)	-
Molar Equivalence	2.5 eq.	-
Volume (for 50g scale)	827.5 mL	-
Product	(2-Amino-4-methylphenyl)methanol	[3]
CAS Number	81335-87-7	[1]
Molecular Weight	137.18 g/mol	[3]
Theoretical Yield	45.41 g	-
Typical Actual Yield	85-95%	-
Typical Purity	>98% (after purification)	[1]

Detailed Experimental Protocol

This protocol details the procedure for the synthesis of (2-Amino-4-methylphenyl)methanol on a 50-gram scale. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn.

Materials and Equipment:

• Chemicals:

  • 2-Amino-4-methylbenzoic acid (50.0 g)

  • Anhydrous Tetrahydrofuran (THF, 1.5 L)

  • Borane-tetrahydrofuran complex solution (1 M in THF)

  • Methanol (500 mL)

  • Hydrochloric Acid (1 M HCl, 500 mL)

  • Sodium Bicarbonate (saturated aqueous solution)

  • Ethyl Acetate (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate or Sodium Sulfate

• Equipment:

  • 3 L three-neck round-bottom flask

  • Mechanical stirrer

  • Thermometer or thermocouple probe

  • Pressure-equalizing dropping funnel (1 L)

  • Nitrogen or Argon gas inlet and bubbler

  • Ice-water bath

  • Rotary evaporator

  • Separatory funnel (2 L)

  • Standard glassware for filtration and purification

Procedure:

• Reactor Setup:

  • Assemble the three-neck flask with the mechanical stirrer, thermometer, and dropping funnel.

  • Ensure the system is flame-dried or oven-dried to remove moisture.

  • Place the reactor under an inert atmosphere of dry nitrogen or argon.

• Dissolution of Starting Material:

  • To the reaction flask, add 2-amino-4-methylbenzoic acid (50.0 g, 0.331 mol).

  • Add 500 mL of anhydrous THF.

  • Stir the mixture at room temperature until the solid is fully dissolved. A gentle warming may be applied if necessary, followed by cooling back to room temperature.

• Reduction with BH3•THF:

  • Cool the reaction flask to 0-5 °C using an ice-water bath.

  • Slowly add the 1 M solution of BH3•THF (827.5 mL, 0.828 mol, 2.5 eq.) to the dropping funnel.

  • Add the BH3•THF solution dropwise to the stirred solution of the starting material over 2-3 hours.

  • Maintain the internal temperature below 10 °C throughout the addition to control the exothermic reaction and hydrogen gas evolution.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 12-16 hours.

• Reaction Monitoring:

  • Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Quenching the Reaction:

  • Once the reaction is complete, cool the flask back to 0-5 °C in an ice-water bath.

  • CAUTION: Quenching is highly exothermic and evolves hydrogen gas.

  • Slowly and carefully add methanol (approx. 400 mL) dropwise to quench the excess borane complex. Vigorous gas evolution will be observed. Continue adding methanol until the gas evolution ceases.

  • After quenching, slowly add 1 M HCl (400 mL) to the mixture.

• Workup and Isolation:

  • Remove the THF and methanol from the mixture under reduced pressure using a rotary evaporator.

  • Neutralize the remaining aqueous solution by carefully adding a saturated solution of sodium bicarbonate until the pH is approximately 8-9.

  • Transfer the mixture to a 2 L separatory funnel and extract the product with ethyl acetate (3 x 300 mL).

  • Combine the organic layers and wash with brine (1 x 200 mL).

  • Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude (2-Amino-4-methylphenyl)methanol as a solid or oil.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel if higher purity is required.

• Characterization:

  • Confirm the identity and purity of the final product using analytical methods such as NMR (¹H, ¹³C), HPLC, and Mass Spectrometry.[1]

Visual Workflow

References

• 1. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 2. Benzoic acid, 2-amino-4-methyl- [webbook.nist.gov]
• 3. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting side reactions in (2-Amino-4-methylphenyl)methanol synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide comprehensive guidance on the synthesis of (2-Amino-4-methylphenyl)methanol. This resource offers troubleshooting for common side reactions, detailed experimental protocols, and frequently asked questions to ensure successful synthesis.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the synthesis of (2-Amino-4-methylphenyl)methanol, primarily through the common route of reducing 2-amino-4-methylbenzoic acid with lithium aluminum hydride (LiAlH₄).

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for (2-Amino-4-methylphenyl)methanol?

The most prevalent and direct method is the reduction of 2-amino-4-methylbenzoic acid using a powerful reducing agent, typically lithium aluminum hydride (LiAlH₄), in an anhydrous ethereal solvent like tetrahydrofuran (THF).

Q2: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A2: Low yields in the reduction of 2-amino-4-methylbenzoic acid can stem from several factors. Here's a breakdown of potential causes and solutions:

• Incomplete Reaction: The reduction of a carboxylic acid to a benzyl alcohol is a demanding transformation. Monitor the reaction's progress using Thin Layer Chromatography (TLC). If the starting material is still present after the recommended reaction time, consider the following:

  • Increase Reaction Time: Extend the reaction duration and continue monitoring by TLC.

  • Increase Temperature: If the reaction is sluggish at room temperature, cautiously increasing the temperature by refluxing in THF may improve the rate. However, be mindful of potential side reactions.

• Insufficient Reducing Agent: The stoichiometry of the reaction with LiAlH₄ requires careful calculation. The acidic proton of the carboxylic acid and the two protons on the amino group will react with the hydride in an acid-base reaction, consuming three equivalents of hydride before reduction begins. A significant excess of LiAlH₄ is therefore necessary.

• Product Loss During Workup: The product, (2-Amino-4-methylphenyl)methanol, is a polar compound and can have some solubility in the aqueous phase during extraction. To minimize loss, saturate the aqueous layer with a salt like sodium chloride (brine) before extraction and perform multiple extractions with an appropriate organic solvent (e.g., ethyl acetate).

Q3: I am observing an insoluble white precipitate during the workup that makes extraction difficult. What is it and how can I handle it?

A3: The white precipitate is likely aluminum salts (e.g., aluminum hydroxide) formed during the quenching of excess LiAlH₄. A common and effective procedure to obtain a more filterable solid is the Fieser workup, which involves the sequential and careful addition of water, followed by an aqueous sodium hydroxide solution, and then more water.

Q4: How can I purify the crude (2-Amino-4-methylphenyl)methanol?

A4: Due to its polarity, purification can be challenging.

• Column Chromatography: Silica gel column chromatography is a highly effective method. A gradient solvent system, starting with a less polar mixture (e.g., hexane/ethyl acetate) and gradually increasing the polarity (e.g., by increasing the proportion of ethyl acetate or adding methanol), can effectively separate the product from less polar impurities.

• Recrystallization: If the crude product is of sufficient purity, recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, can be employed to obtain highly pure material.

Troubleshooting Common Side Reactions and Observations

Observed Problem	Potential Cause(s)	Troubleshooting Steps
Incomplete reaction (starting material remains)	1. Insufficient LiAlH₄.2. Short reaction time.3. Low reaction temperature.	1. Ensure a sufficient excess of LiAlH₄ is used (typically 2-3 equivalents based on the carboxylic acid).2. Extend the reaction time and monitor by TLC.3. Consider running the reaction at reflux in THF.
Formation of a complex mixture of products	1. Reaction temperature too high, leading to degradation.2. Presence of moisture in the reaction.	1. Maintain the reaction temperature, especially during the addition of the starting material.2. Ensure all glassware is oven-dried and anhydrous solvents are used.
Low yield after workup	1. Product is polar and remains in the aqueous layer.2. Inefficient extraction.	1. Saturate the aqueous layer with NaCl before extraction.2. Use a more polar extraction solvent like ethyl acetate and perform multiple extractions (3-4 times).
Oily or discolored product	Presence of impurities or oxidation of the amino group.	Purify by column chromatography. The amino group can be sensitive to air, so it is advisable to handle the purified product under an inert atmosphere if storing for extended periods.

Experimental Protocol: Reduction of 2-Amino-4-methylbenzoic acid with LiAlH₄

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate

• Saturated aqueous sodium sulfate (Na₂SO₄) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deionized water

• 15% aqueous sodium hydroxide (NaOH) solution

Procedure:

• Reaction Setup:

  • Set up an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and a nitrogen inlet.

  • Under a nitrogen atmosphere, carefully add a suspension of LiAlH₄ (2.5 equivalents) in anhydrous THF to the flask.

  • Cool the suspension to 0 °C in an ice bath.

• Addition of Starting Material:

  • Dissolve 2-amino-4-methylbenzoic acid (1 equivalent) in anhydrous THF in the dropping funnel.

  • Add the solution of the starting material dropwise to the stirred LiAlH₄ suspension, maintaining the temperature below 10 °C. A vigorous evolution of hydrogen gas will be observed.

• Reaction:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Heat the mixture to reflux and maintain for 4-6 hours.

  • Monitor the reaction progress by TLC until the starting material is completely consumed.

• Workup (Quenching):

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully and slowly add water (X mL) dropwise to quench the excess LiAlH₄, where X is the number of grams of LiAlH₄ used.

  • Add 15% aqueous NaOH solution (X mL) dropwise.

  • Add water (3X mL) dropwise.

  • Allow the mixture to warm to room temperature and stir vigorously for 30 minutes to 1 hour. This should result in a granular, white precipitate of aluminum salts.

• Isolation and Purification:

  • Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

  • Combine the filtrate and the washings.

  • Wash the combined organic layers with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (2-Amino-4-methylphenyl)methanol.

  • If necessary, purify the crude product by silica gel column chromatography.

Visualizations

Caption: Reaction pathway for the synthesis of (2-Amino-4-methylphenyl)methanol.

Caption: Troubleshooting workflow for synthesis optimization.

Caption: Step-by-step experimental workflow for the synthesis.

Optimizing reaction conditions for synthesizing (2-Amino-4-methylphenyl)methanol

Technical Support Center: Synthesis of (2-Amino-4-methylphenyl)methanol

This guide provides detailed troubleshooting, frequently asked questions (FAQs), and optimized protocols for the synthesis of (2-Amino-4-methylphenyl)methanol, a key intermediate in pharmaceutical and chemical research.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing (2-Amino-4-methylphenyl)methanol? The most prevalent and direct method is the reduction of 2-Amino-4-methylbenzoic acid using a suitable reducing agent. The choice of reducing agent is critical for optimizing yield and purity.

Q2: Which reducing agents are recommended for this synthesis? Strong hydride reagents are necessary to reduce the carboxylic acid group.

• Lithium Aluminum Hydride (LiAlH₄): A powerful and effective reducing agent for carboxylic acids, typically providing high conversion.[1][2] However, its high reactivity requires stringent anhydrous conditions and can lead to side reactions if not properly controlled.

• Borane-Tetrahydrofuran Complex (BH₃·THF): A milder and more chemoselective alternative.[2][3] It readily reduces carboxylic acids and is often preferred for its greater functional group tolerance and potentially cleaner reaction profile, which can simplify purification.[3]

Q3: My reaction yield is consistently low. What are the potential causes? Low yields can stem from several factors:

• Reagent Quality: The reducing agent (especially LiAlH₄) is highly sensitive to moisture. Ensure it is fresh and handled under strictly anhydrous conditions. The starting material, 2-Amino-4-methylbenzoic acid, should be pure and dry.

• Incomplete Reaction: The reaction may not have gone to completion. This can be due to insufficient reaction time, incorrect temperature, or an inadequate amount of the reducing agent.

• Degradation during Workup: The product is an amino alcohol and can be sensitive to harsh pH conditions or excessive heat. The quenching and extraction steps must be performed carefully.

• Losses during Purification: Significant product loss can occur during crystallization or column chromatography if the solvent system or stationary phase is not optimized.

Q4: I am observing multiple spots on my TLC plate after the reaction. What are these impurities? Common impurities may include:

• Unreacted Starting Material: If the spot corresponds to the Rf of 2-Amino-4-methylbenzoic acid, the reaction was incomplete.

• Aldehyde Intermediate: While the aldehyde is typically reduced immediately to the alcohol, trace amounts might be present, especially if the reaction was not completed. With LiAlH₄, it is almost impossible to stop the reaction at the aldehyde stage.[1]

• Side-Products: The amino group can potentially react with the reducing agent, although this is less common. Over-reduction or side reactions with the aromatic ring are generally not observed under standard conditions.

Q5: How can I effectively monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the most effective method. Use a suitable solvent system (e.g., Ethyl Acetate/Hexane mixture) to clearly separate the starting material (more polar) from the product alcohol (less polar). The reaction is complete when the spot corresponding to the starting material has disappeared.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	1. Inactive reducing agent (degraded by moisture). 2. Insufficient amount of reducing agent. 3. Reaction temperature too low.	1. Use a fresh bottle of LiAlH₄ or BH₃·THF. Handle under an inert atmosphere (Nitrogen or Argon). 2. Increase the molar equivalents of the reducing agent (see protocols below). 3. Ensure the reaction is maintained at the recommended temperature (e.g., reflux for BH₃·THF).
Formation of Multiple Byproducts	1. Reaction temperature too high. 2. Non-selective reducing agent. 3. Presence of impurities in the starting material.	1. Maintain strict temperature control, especially during the addition of reagents. 2. Consider switching from LiAlH₄ to the more chemoselective BH₃·THF. 3. Verify the purity of 2-Amino-4-methylbenzoic acid by NMR or melting point before starting.
Difficult Product Isolation / Emulsion during Workup	1. Formation of gelatinous aluminum or borate salts. 2. Incorrect pH during extraction.	1. For LiAlH₄ reactions, follow a Fieser workup (sequential addition of water then NaOH solution). For BH₃·THF, quenching with methanol followed by an acidic workup is effective. 2. Adjust the pH of the aqueous layer to be basic (pH > 9) before extracting with an organic solvent to ensure the amino group is deprotonated.
Product is an Oil, Fails to Crystallize	1. Presence of residual solvent. 2. Presence of impurities.	1. Ensure all solvents are thoroughly removed under high vacuum. 2. Purify the crude product using flash column chromatography before attempting crystallization.

Data Presentation: Comparison of Reaction Conditions

The following table summarizes typical quantitative data for two common synthetic protocols.

Parameter	Protocol A: LiAlH₄ Reduction	Protocol B: BH₃·THF Reduction
Starting Material	2-Amino-4-methylbenzoic acid	2-Amino-4-methylbenzoic acid
Reducing Agent	Lithium Aluminum Hydride (LiAlH₄)	Borane-THF complex (BH₃·THF)
Equivalents of Reductant	1.5 - 2.0 eq.	2.0 - 3.0 eq.
Solvent	Anhydrous Tetrahydrofuran (THF)	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature	0 °C to Reflux (66 °C)
Reaction Time	4 - 8 hours	6 - 12 hours
Typical Yield	75 - 85%	80 - 90%
Purity (Crude)	85 - 95%	90 - 98%
Key Advantage	High reactivity, rapid conversion	High selectivity, cleaner reaction
Key Disadvantage	Violent reaction with water, difficult workup	Slower reaction, requires reflux

Experimental Protocols

Protocol A: Reduction using Lithium Aluminum Hydride (LiAlH₄)

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add a suspension of LiAlH₄ (1.5 eq.) in anhydrous THF.

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Dissolve 2-Amino-4-methylbenzoic acid (1.0 eq.) in anhydrous THF and add it dropwise to the LiAlH₄ suspension over 30-45 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 6 hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously and slowly add water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Workup: Stir the resulting granular precipitate for 30 minutes, then filter it off through a pad of Celite. Wash the filter cake thoroughly with THF or Ethyl Acetate.

• Isolation: Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent (e.g., Ethyl Acetate/Hexane) or by flash column chromatography.

Protocol B: Optimized Reduction using Borane-THF (BH₃·THF)

• Reaction Setup: To a flame-dried, round-bottom flask under a nitrogen atmosphere, add 2-Amino-4-methylbenzoic acid (1.0 eq.) and dissolve it in anhydrous THF.

• Reagent Addition: Cool the solution to 0 °C. Add BH₃·THF solution (1.0 M in THF, 2.5 eq.) dropwise via a syringe or dropping funnel.

• Reaction: After addition, slowly warm the reaction mixture to room temperature and then heat to reflux for 8 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quenching: Cool the reaction to 0 °C and quench it by the slow, dropwise addition of methanol until gas evolution ceases.

• Workup: Remove the solvent under reduced pressure. Add 1 M HCl to the residue and stir for 30 minutes. Basify the aqueous solution with 2 M NaOH to pH > 9.

• Isolation: Extract the product from the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting crude product can be further purified by flash column chromatography or recrystallization.

Visualizations

Caption: Experimental workflow for the synthesis of (2-Amino-4-methylphenyl)methanol.

Caption: Troubleshooting decision tree for common synthesis issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Khan Academy [khanacademy.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Synthesis of (2-Amino-4-methylphenyl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of (2-Amino-4-methylphenyl)methanol synthesis. The primary focus is on the reduction of 2-amino-4-methylbenzoic acid, a common synthetic route.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct method for synthesizing (2-Amino-4-methylphenyl)methanol?

A1: The most direct and widely applicable method is the reduction of 2-amino-4-methylbenzoic acid using a strong reducing agent. Lithium aluminum hydride (LiAlH₄) is a frequently used reagent for this transformation due to its ability to efficiently reduce carboxylic acids to primary alcohols.[1][2][3]

Q2: Are there alternative reducing agents to Lithium Aluminum Hydride (LiAlH₄)?

A2: Yes, other reducing agents can be employed. Borane complexes, such as borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BMS), are effective for the selective reduction of carboxylic acids and can be a viable alternative to LiAlH₄.[4] Another approach is to first convert the carboxylic acid to its methyl or ethyl ester, which can then be reduced with the milder reagent sodium borohydride (NaBH₄), sometimes in the presence of a promoter.[4]

Q3: What are the primary side reactions that can lower the yield of (2-Amino-4-methylphenyl)methanol?

A3: The primary side reactions include:

• Incomplete reduction: The reaction may stall at the aldehyde intermediate, especially if the reducing agent is not potent enough or if reaction conditions are not optimal. However, with a strong reducing agent like LiAlH₄, the aldehyde is typically more reactive and is quickly reduced to the alcohol.[3]

• Over-reduction: While less common for this specific transformation, highly vigorous conditions could potentially affect the aromatic ring or the amino group, though this is unlikely with standard procedures.

• Complex formation: The amino group can form complexes with the aluminum salts generated during the LiAlH₄ workup, potentially making product isolation difficult and leading to lower apparent yields.

• Oxidation of the product: The final product, (2-Amino-4-methylphenyl)methanol, can be susceptible to air oxidation, especially during workup and purification, which can lead to the formation of the corresponding aldehyde or carboxylic acid as impurities.

Q4: How can I effectively purify the final product?

A4: Purification is typically achieved through column chromatography on silica gel. A solvent system such as ethyl acetate/hexanes or dichloromethane/methanol is often effective. Recrystallization from a suitable solvent mixture, like ethyl acetate and petroleum ether, can also be employed to obtain a highly pure product.[1]

Troubleshooting Guides

The following guides address specific issues that may be encountered during the synthesis of (2-Amino-4-methylphenyl)methanol via the reduction of 2-amino-4-methylbenzoic acid.

Guide 1: Low or No Product Yield

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
No reaction or starting material remains	1. Inactive LiAlH₄: Lithium aluminum hydride is highly reactive with moisture and can be deactivated if not handled under strictly anhydrous conditions.	1. Use a fresh bottle of LiAlH₄ or a freshly opened container. Ensure all glassware is oven-dried, and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
2. Insufficient reducing agent: The reaction between LiAlH₄ and a carboxylic acid consumes multiple equivalents of the hydride.	2. Ensure an adequate molar excess of LiAlH₄ is used. A molar ratio of at least 1.5:1 (LiAlH₄:acid) is recommended.
3. Low reaction temperature: While the initial addition is often done at low temperatures for safety, the reaction may require heating to go to completion.	3. After the initial exothermic reaction subsides, consider gently refluxing the reaction mixture in THF to drive it to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
Low yield after workup	1. Product loss during extraction: The product has some water solubility due to the polar amino and alcohol groups.	1. Saturate the aqueous layer with sodium chloride (brine) before extraction to decrease the product's solubility. Perform multiple extractions with a suitable organic solvent like ethyl acetate.
2. Emulsion formation during workup: The presence of aluminum salts can lead to the formation of emulsions, trapping the product.	2. Follow a careful quenching procedure (e.g., Fieser workup) by sequentially adding water, then a 15% NaOH solution, and finally more water to precipitate the aluminum salts as a granular solid that can be easily filtered off.[5]
3. Incomplete quenching of excess LiAlH₄: Residual active hydride can pose a hazard and complicate the workup.	3. Ensure the quenching process is slow and controlled, with adequate cooling to manage the exothermic reaction.

Guide 2: Presence of Impurities in the Final Product

Observed Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Product is discolored (yellow or brown)	Air oxidation: The aminobenzyl alcohol product can be sensitive to air, leading to colored oxidation byproducts.	1. Minimize exposure of the product to air, especially during and after purification. Consider working under an inert atmosphere during the final stages of isolation. Store the final product under nitrogen or argon.
Presence of a carbonyl peak in IR or NMR spectrum	Incomplete reduction or oxidation: This indicates the presence of the intermediate aldehyde or the corresponding carboxylic acid formed by oxidation.	1. If incomplete reduction is suspected, prolong the reaction time or increase the amount of LiAlH₄. If oxidation is the cause, employ gentler workup and purification conditions and avoid prolonged exposure to air.
Broad peaks or complex multiplets in NMR	Residual aluminum salts: Incomplete removal of aluminum salts from the workup can lead to peak broadening in NMR spectra.	1. Ensure the filtration after the Fieser workup is efficient. A pad of Celite can aid in removing fine inorganic precipitates. An additional wash of the organic layer with brine can also help.

Experimental Protocols

Key Experiment: Reduction of 2-amino-4-methylbenzoic acid with LiAlH₄

This protocol is adapted from a similar, well-established procedure for the reduction of anthranilic acid.[1]

Materials:

• 2-amino-4-methylbenzoic acid

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• 15% aqueous sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Saturated sodium chloride solution (brine)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add a suspension of LiAlH₄ (1.5 to 2.0 molar equivalents) in anhydrous THF to a three-necked, round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel.

• Addition of Substrate: Dissolve 2-amino-4-methylbenzoic acid (1.0 molar equivalent) in anhydrous THF and add it dropwise to the stirred suspension of LiAlH₄ at 0 °C (ice bath). Control the addition rate to maintain a gentle reflux.

• Reaction: After the addition is complete, slowly warm the mixture to room temperature and then heat to reflux for several hours until the reaction is complete (monitor by TLC).

• Workup (Fieser Method): Cool the reaction mixture to 0 °C. Cautiously and slowly add deionized water (x mL, where x is the mass of LiAlH₄ in grams used), followed by the dropwise addition of 15% aqueous NaOH (x mL). Finally, add deionized water (3x mL).

• Isolation: Stir the resulting mixture at room temperature for 30 minutes to allow the aluminum salts to precipitate. Filter the granular solid through a pad of Celite and wash the filter cake thoroughly with ethyl acetate.

• Extraction: Combine the filtrate and the washes. Wash the organic layer with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude (2-Amino-4-methylphenyl)methanol.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of (2-Amino-4-methylphenyl)methanol.

Troubleshooting Logic

Caption: Troubleshooting decision tree for synthesis optimization.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 4. researchgate.net [researchgate.net]
• 5. Workup [chem.rochester.edu]

Technical Support Center: Overcoming Purification Challenges with (2-Amino-4-methylphenyl)methanol

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the purification of (2-Amino-4-methylphenyl)methanol. Below you will find troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis and purification of (2-Amino-4-methylphenyl)methanol?

A1: The impurity profile of (2-Amino-4-methylphenyl)methanol largely depends on the synthetic route employed. Common starting materials for its synthesis include 2-amino-4-methylbenzoic acid or 2-amino-4-methylbenzonitrile, typically via reduction. Potential impurities may include:

• Unreacted Starting Material: Residual 2-amino-4-methylbenzoic acid or 2-amino-4-methylbenzonitrile.

• Oxidation Products: The aminobenzyl alcohol is susceptible to oxidation, which can lead to the formation of 2-amino-4-methylbenzaldehyde and further to 2-amino-4-methylbenzoic acid.[1] This is often observed as a discoloration (e.g., beige to light brown) of the material.

• Polymeric Byproducts: Under certain conditions, polymerization can occur.[1]

• Residual Solvents: Solvents used during the synthesis and purification process, such as methanol or ethyl acetate, may be present in the final product.

Q2: My purified (2-Amino-4-methylphenyl)methanol is discolored. What is the cause and how can I fix it?

A2: Discoloration, typically a yellow or brownish hue, in aminobenzyl alcohols is a common issue arising from the oxidation of the amino group.[1] To mitigate this, consider the following:

• Inert Atmosphere: Handle the compound under an inert atmosphere, such as nitrogen or argon, whenever possible, especially during heating steps.

• Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.

• Activated Carbon Treatment: During recrystallization, adding a small amount of activated charcoal to the hot solution can help adsorb colored impurities.[2][3] Be cautious, as excessive use may lead to a loss of the desired product.

• Storage: Store the purified compound in a cool, dark place under an inert atmosphere to prevent degradation over time.[1]

Q3: I am having trouble with the recrystallization of (2-Amino-4-methylphenyl)methanol. What are some common issues and their solutions?

A3: Recrystallization is a powerful purification technique, but challenges such as oiling out, poor crystal formation, or low recovery can occur. Here are some troubleshooting tips:

Problem	Possible Cause(s)	Solution(s)
Oiling Out	The crude material is highly impure, or the solvent is too nonpolar.	- Add a small amount of a more polar co-solvent. - Purify the crude material by column chromatography first to remove the bulk of impurities.[3]
No Crystal Formation	The solution is not sufficiently saturated, or it is supersaturated.	- Concentrate the solution by boiling off some solvent. - Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound.[3] - Cool the solution in an ice bath to decrease solubility further.[2][3]
Low Recovery	Too much solvent was used for recrystallization or washing, or the compound has significant solubility in the cold solvent.	- Use the minimum amount of hot solvent necessary for dissolution. - Wash the collected crystals with a minimal amount of ice-cold solvent.[2]

Troubleshooting Guides

Purification by Recrystallization

Recrystallization is an effective method for purifying solid organic compounds like (2-Amino-4-methylphenyl)methanol. The choice of solvent is critical for successful purification.

Recommended Solvents: Based on the polarity of (2-Amino-4-methylphenyl)methanol, suitable recrystallization solvents include:

• Ethyl acetate

• Mixtures of ethyl acetate and hexanes

• Mixtures of benzene and n-pentane[2]

• Water, ethanol, or methanol for similar amino compounds.

Data on Purification Efficacy (Illustrative for Aminobenzyl Alcohols):

Purification Method	Typical Purity Achieved	Typical Yield
Recrystallization	>98%	70-90%
Column Chromatography	>99%	60-85%
Note: These values are illustrative and can vary based on the initial purity of the crude material and the specific experimental conditions.[3]

Purification by Column Chromatography

Column chromatography is a highly effective technique for separating (2-Amino-4-methylphenyl)methanol from closely related impurities.

Troubleshooting Common Column Chromatography Issues:

Problem	Possible Cause(s)	Solution(s)
Poor Separation	The eluent system is not optimal.	- Adjust the polarity of the eluent. For silica gel chromatography, a mixture of ethyl acetate and hexanes is a good starting point. Gradually increasing the proportion of ethyl acetate will increase the polarity.[3]
Streaking/Tailing of the Product Band	The basic amino group is interacting strongly with the acidic silica gel.	- Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the eluent to improve the peak shape.[4]
Product Not Eluting	The eluent is not polar enough.	- Gradually increase the polarity of the eluent system.
Product Elutes Too Quickly	The eluent is too polar.	- Decrease the polarity of the eluent system.

Experimental Protocols

Protocol 1: Recrystallization of (2-Amino-4-methylphenyl)methanol

• Solvent Selection: In a small test tube, test the solubility of a small amount of the crude material in various solvents (e.g., ethyl acetate, ethanol, water, or mixtures like ethyl acetate/hexanes) to identify a suitable system where the compound is soluble in the hot solvent but sparingly soluble at room temperature.

• Dissolution: In an Erlenmeyer flask, dissolve the crude (2-Amino-4-methylphenyl)methanol in a minimal amount of the chosen hot solvent with stirring.[3]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal to the hot solution and continue to heat for a few minutes.[2]

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities or charcoal.[3]

• Crystallization: Allow the filtrate to cool slowly to room temperature. To maximize crystal formation, subsequently cool the flask in an ice bath.[2][3]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[2]

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent.[2]

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: Column Chromatography of (2-Amino-4-methylphenyl)methanol

• Stationary Phase: Silica gel is a commonly used stationary phase.

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A good starting point is a mixture of ethyl acetate and hexanes. The ideal eluent system should provide a retention factor (Rf) of approximately 0.3 for the desired compound.[3]

• Column Packing: Pack a chromatography column with a slurry of silica gel in the initial, less polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions. The polarity of the eluent can be gradually increased (gradient elution) to elute more polar compounds.

• Fraction Analysis: Monitor the composition of the collected fractions by TLC.

• Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Visualizing Experimental Workflows

Caption: General experimental workflows for the purification of (2-Amino-4-methylphenyl)methanol.

Caption: A logical diagram for troubleshooting common purification issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Stability and Degradation of (2-Amino-4-methylphenyl)methanol in Acidic Conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (2-Amino-4-methylphenyl)methanol. The information provided is intended to assist in understanding and managing the stability of this compound in acidic environments during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (2-Amino-4-methylphenyl)methanol in acidic solutions?

A1: (2-Amino-4-methylphenyl)methanol is susceptible to degradation in acidic conditions, primarily through two potential pathways: acid-catalyzed dehydration of the benzylic alcohol and polymerization. The presence of the electron-donating amino and methyl groups on the aromatic ring can influence the rate of these reactions.

Q2: What are the likely degradation products of (2-Amino-4-methylphenyl)methanol in an acidic medium?

A2: Based on the reactivity of the aminobenzyl alcohol functional group, the expected degradation products include:

• Bis((2-amino-4-methylphenyl)methyl) ether: Formed through the intermolecular dehydration of two molecules of (2-Amino-4-methylphenyl)methanol.

• Polymers: Complex polymeric or resinous materials can form, particularly under strongly acidic conditions or upon heating.[1] This is a known issue with unstable 2-aminobenzyl aldehydes, which can be formed in situ.

• Styrene-like derivatives (less likely): While acid-catalyzed dehydration of benzyl alcohols can lead to the formation of a double bond, for a primary alcohol like this, it is a less favored pathway compared to intermolecular ether formation or polymerization.

Q3: How does pH affect the degradation rate of (2-Amino-4-methylphenyl)methanol?

A3: The degradation of (2-Amino-4-methylphenyl)methanol is acid-catalyzed.[2][3][4][5] Therefore, the rate of degradation is expected to increase as the pH of the solution decreases (i.e., becomes more acidic). The amino group will be protonated in acidic conditions, which can further influence the reaction mechanism.

Q4: Are there any visual indicators of (2-Amino-4-methylphenyl)methanol degradation?

A4: Yes, the formation of polymeric degradation products can often lead to the appearance of a yellow to brown discoloration or the formation of a precipitate/resinous material in the reaction mixture.[1]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Rapid disappearance of the starting material in acidic HPLC mobile phase.	Acid-catalyzed degradation on the analytical column.	Neutralize the sample before injection. Use a mobile phase with a higher pH if compatible with the separation method. Consider a faster analytical method to minimize on-column degradation.
Appearance of a yellow or brown color in the reaction mixture.	Formation of polymeric degradation products.	Reduce the acid concentration or reaction temperature. Consider using a protective group for the amino or hydroxyl function if the reaction chemistry allows.
Low yield of the desired product in an acid-catalyzed reaction.	Degradation of the (2-Amino-4-methylphenyl)methanol starting material.	Monitor the reaction closely by TLC or HPLC to determine the optimal reaction time. Run the reaction at a lower temperature. Investigate alternative, non-acidic reaction conditions.
Presence of an unexpected peak with a high molecular weight in LC-MS analysis.	Formation of the bis-ether or oligomeric degradation products.	Use a reference standard of the bis-ether if available for confirmation. Employ tandem mass spectrometry (MS/MS) to fragment the high molecular weight species and elucidate its structure.

Data Presentation

The following table summarizes hypothetical degradation data for (2-Amino-4-methylphenyl)methanol under various acidic conditions, as would be generated during a forced degradation study.

Condition	Time (hours)	(2-Amino-4-methylphenyl)methanol Assay (%)	Major Degradant 1 (Bis-ether) (%)	Other Degradants (%)
0.1 M HCl, 25°C	24	95.2	3.5	1.3
0.1 M HCl, 60°C	8	80.5	15.2	4.3
1 M HCl, 25°C	8	88.1	9.8	2.1
pH 4.0 Buffer, 60°C	24	98.7	0.8	0.5

Experimental Protocols

Protocol 1: Forced Degradation Study in Acidic Solution

This protocol outlines a general procedure for conducting a forced degradation study of (2-Amino-4-methylphenyl)methanol in an acidic solution.

Materials:

• (2-Amino-4-methylphenyl)methanol

• 0.1 M Hydrochloric acid

• 1 M Sodium hydroxide (for neutralization)

• HPLC grade water and acetonitrile

• Volumetric flasks, pipettes, and vials

Procedure:

• Prepare a stock solution of (2-Amino-4-methylphenyl)methanol in a suitable solvent (e.g., a small amount of acetonitrile or methanol, diluted with water).

• In a volumetric flask, add a known volume of the stock solution to 0.1 M hydrochloric acid to achieve the desired final concentration (e.g., 1 mg/mL).

• Store the solution at a controlled temperature (e.g., 60°C).

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

• Immediately neutralize the aliquot with an equivalent amount of 1 M sodium hydroxide.

• Dilute the neutralized sample to a suitable concentration for analysis.

• Analyze the sample by a validated stability-indicating HPLC method.

Protocol 2: HPLC Method for Monitoring Degradation

This protocol provides a starting point for an HPLC method to separate (2-Amino-4-methylphenyl)methanol from its potential degradation products.

Instrumentation:

• HPLC with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: 0.1% Formic acid in water

• B: 0.1% Formic acid in acetonitrile

Gradient Program:

Time (min)	% A	% B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

Flow Rate: 1.0 mL/min Detection Wavelength: 254 nm Injection Volume: 10 µL Column Temperature: 30°C

Visualizations

Figure 1. Experimental workflow for the forced degradation study.

Figure 2. Proposed degradation pathway in acidic conditions.

References

• 1. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmdguru.com [pharmdguru.com]
• 3. study.com [study.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: (2-Amino-4-methylphenyl)methanol Storage and Handling

Welcome to the technical support guide for (2-Amino-4-methylphenyl)methanol (CAS 81335-87-7). This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the storage and handling of this compound, with a primary focus on preventing its oxidative degradation. The information provided herein is based on established chemical principles and best practices for air-sensitive aromatic amines and benzyl alcohols.

Table of Contents

• FAQs: Preventing Oxidation of (2-Amino-4-methylphenyl)methanol

  • Why is (2-Amino-4-methylphenyl)methanol prone to oxidation?

  • What are the visible signs of degradation?

  • What are the ideal short-term and long-term storage temperatures?

  • How critical is inert gas blanketing for this compound?

  • Are there any chemical additives that can inhibit oxidation?

  • What are the best practices for handling the compound during experimentation?

  • Which analytical techniques can I use to assess the purity and degradation of my sample?

• Troubleshooting Guide

  • Problem: The solid material has changed color (e.g., from off-white to brown/purple).

  • Problem: Solution of the compound darkens rapidly upon preparation.

  • Problem: Inconsistent experimental results using the same batch of the compound.

• Experimental Protocols

  • Protocol 1: Inert Gas Blanketing for Solid Compound Storage.

  • Protocol 2: Preparation of a Stabilized Stock Solution.

• References

FAQs: Preventing Oxidation of (2-Amino-4-methylphenyl)methanol

Q1: Why is (2-Amino-4-methylphenyl)methanol prone to oxidation?

A: The susceptibility of (2-Amino-4-methylphenyl)methanol to oxidation stems from the presence of two functional groups on the same aromatic ring: a primary aromatic amine (-NH2) and a benzylic alcohol (-CH2OH).

• Aromatic Amine Group: Aromatic amines are well-documented to be sensitive to oxidation, especially when exposed to air (oxygen) and light.[1] The lone pair of electrons on the nitrogen atom makes the amino group susceptible to attack by oxidizing agents, leading to the formation of colored quinone-imine structures and other complex polymerization products.

• Benzylic Alcohol Group: The benzylic alcohol is also an oxidation-prone functional group. It can be oxidized first to the corresponding aldehyde (2-amino-4-methylbenzaldehyde) and subsequently to the carboxylic acid (2-amino-4-methylbenzoic acid).[2] This process is often catalyzed by light, heat, and the presence of metal ion impurities.

The combination of these two groups on the same molecule can lead to a complex degradation profile, making stringent storage conditions essential.

Q2: What are the visible signs of degradation?

A: The most common and readily observable sign of oxidation is a change in color . Pure (2-Amino-4-methylphenyl)methanol is typically an off-white or light-colored solid. Upon oxidation, it can develop a yellow, brown, or even purplish hue. This discoloration is often due to the formation of conjugated systems, such as quinone-imines, which absorb visible light. If you observe a significant color change in your material, it is a strong indicator of degradation, and its purity should be verified before use.

Q3: What are the ideal short-term and long-term storage temperatures?

A: Temperature control is a critical factor in maintaining the stability of aromatic amines.[3][4]

• Long-Term Storage: For long-term storage (months to years), it is highly recommended to store (2-Amino-4-methylphenyl)methanol at -20°C . This low temperature significantly reduces the rate of oxidative reactions.

• Short-Term Storage: For short-term storage (days to weeks), a temperature of 2-8°C (refrigerator) is generally acceptable, provided other protective measures (like inert gas blanketing) are in place.

It is crucial to avoid storing the compound at room temperature for extended periods, as higher temperatures accelerate degradation.[4] The table below summarizes the recommended storage conditions.

Storage Duration	Temperature Range	Rationale
Long-Term	-20°C	Minimizes the rate of all potential degradation and oxidation reactions.
Short-Term	2-8°C	Sufficiently slows down oxidation for routine use, balances stability and convenience.
Avoid	>25°C (Room Temp)	Significantly accelerates oxidation, leading to rapid discoloration and impurity formation.

Q4: How critical is inert gas blanketing for this compound?

A: Inert gas blanketing is highly critical for the storage of (2-Amino-4-methylphenyl)methanol.[5][6][7] This process involves replacing the air in the headspace of the storage container with a dry, inert gas like nitrogen or argon.[6][8]

• Mechanism of Protection: The primary purpose is to displace oxygen, which is the main culprit in the oxidation of both the amine and the benzylic alcohol functional groups.[5][9] By creating an oxygen-free environment, the oxidative degradation pathway is effectively blocked.

• Practical Implementation: For solid samples, the container should be flushed with inert gas before sealing. For solutions, the solvent should be degassed prior to use, and the resulting solution should be stored under a positive pressure of inert gas.

The diagram below illustrates the principle of inert gas blanketing.

Fig 1. Inert gas blanketing protects the compound.

Q5: Are there any chemical additives that can inhibit oxidation?

A: Yes, the use of antioxidants can provide an additional layer of protection, particularly for solutions. Antioxidants function by scavenging free radicals that initiate and propagate oxidative chain reactions.[10][11]

• Types of Antioxidants: For amine-containing compounds, hindered phenols like Butylated Hydroxytoluene (BHT) or free radical scavengers can be effective.[12]

• Considerations: The choice of antioxidant must be compatible with your downstream application. It should not interfere with your reaction or assay. Always conduct a small-scale compatibility test if you are unsure. Chelating agents like EDTA can also be beneficial as they sequester trace metal ions that can catalyze oxidation.[13]

Q6: What are the best practices for handling the compound during experimentation?

A: Proper handling during weighing and solution preparation is crucial to minimize exposure to air.

• Work Quickly: Minimize the time the container is open to the atmosphere.

• Inert Atmosphere: If possible, handle the solid compound inside a glovebox or glove bag with a nitrogen or argon atmosphere.

• Solution Preparation: Use solvents that have been deoxygenated (e.g., by sparging with nitrogen or argon for 15-30 minutes). Prepare solutions under a stream of inert gas.

• Avoid Light: Protect both the solid and its solutions from direct light by using amber vials or by wrapping containers in aluminum foil. Aromatic amines can be light-sensitive.[4]

Q7: Which analytical techniques can I use to assess the purity and degradation of my sample?

A: Several analytical methods can be used to check the integrity of your (2-Amino-4-methylphenyl)methanol sample.[14]

• High-Performance Liquid Chromatography (HPLC): This is the most common and effective method. Using a reverse-phase column (e.g., C18) with a suitable mobile phase (e.g., acetonitrile/water gradient) and a UV detector, you can separate the parent compound from its more polar oxidation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used to identify the parent compound and potential volatile degradation products.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can provide a clear picture of the compound's purity. The appearance of new signals, particularly in the aldehyde or carboxylic acid regions, would indicate oxidation of the benzyl alcohol group.

Troubleshooting Guide

This section addresses specific problems you might encounter.

Problem: The solid material has changed color (e.g., from off-white to brown/purple).

• Probable Cause: Significant oxidative degradation has occurred due to prolonged exposure to air and/or light.

• Recommended Action:

  • Do not use for sensitive applications. The material is likely impure and could lead to failed reactions or irreproducible results.

  • Assess Purity: Run an HPLC or NMR analysis to quantify the level of impurity.

  • Consider Purification: If the material is valuable, you may be able to purify it by recrystallization or column chromatography. However, for most applications, it is more reliable to procure a fresh batch.

  • Implement Proper Storage: Ensure all future batches are stored under the recommended conditions (cold, dark, and under inert gas).

Problem: Solution of the compound darkens rapidly upon preparation.

• Probable Cause: The solvent contains dissolved oxygen, and the solution is being exposed to ambient air during preparation.

• Recommended Action:

  • Deoxygenate Solvent: Before dissolving the compound, sparge your solvent with a stream of dry nitrogen or argon for at least 15-30 minutes.

  • Use an Inert Atmosphere: Prepare the solution under a blanket of inert gas. This can be achieved by inserting a needle connected to a nitrogen line into the flask (while providing an outlet for displaced gas).

  • Add an Antioxidant: For stock solutions that will be stored, consider adding a small amount of an antioxidant like BHT (e.g., 0.01% w/v), if compatible with your experiment.

Problem: Inconsistent experimental results using the same batch of the compound.

• Probable Cause: The compound is degrading over time due to improper storage and handling between experiments. Each time the container is opened, it is exposed to air, leading to progressive oxidation.

• Recommended Action:

  • Aliquot the Material: Upon receiving a new batch, immediately divide it into smaller, single-use aliquots in separate vials.

  • Blanket and Seal Each Aliquot: Flush each aliquot vial with inert gas, seal tightly, and store at -20°C.

  • Use a Fresh Aliquot: For each experiment, use a new, unopened aliquot. This ensures that the starting material is of consistent quality for every run.

The workflow below outlines the best practice for aliquoting.

Fig 2. Recommended aliquoting workflow.

Experimental Protocols

Protocol 1: Inert Gas Blanketing for Solid Compound Storage

Objective: To properly store a solid sample of (2-Amino-4-methylphenyl)methanol to prevent oxidative degradation.

Materials:

• Vial containing (2-Amino-4-methylphenyl)methanol

• Source of dry nitrogen or argon gas with a regulator

• Needle and tubing assembly

• Parafilm or a screw-cap vial with a PTFE-lined septum

Procedure:

• Obtain the vial of the solid compound. If aliquoting, prepare several smaller vials.

• Insert a needle connected to the inert gas line into the vial's headspace.

• Insert a second, shorter needle to act as a gas outlet.

• Gently flush the vial with the inert gas for 1-2 minutes. The gentle flow will displace the heavier air out through the vent needle.

• Remove the vent needle first, followed by the gas inlet needle.

• Immediately and tightly seal the vial with its cap.

• For extra security, wrap the cap-vial interface with Parafilm.

• Label the vial clearly and place it in a -20°C freezer, protected from light.

Protocol 2: Preparation of a Stabilized Stock Solution

Objective: To prepare a stock solution of (2-Amino-4-methylphenyl)methanol in an organic solvent with minimal exposure to oxygen.

Materials:

• (2-Amino-4-methylphenyl)methanol (pre-weighed in a vial)

• Anhydrous, HPLC-grade solvent (e.g., Acetonitrile, Dioxane)

• Schlenk flask or a septum-sealed vial

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

Procedure:

• Deoxygenate the Solvent: Take the required volume of solvent in a Schlenk flask. Subject it to three "freeze-pump-thaw" cycles or, for a simpler method, bubble dry nitrogen or argon gas through the solvent for 30 minutes.

• Prepare the Compound: Have the pre-weighed solid ready in a separate flask or vial that can be sealed with a septum. Flush this vial with inert gas.

• Transfer Solvent: Using a cannula or a gas-tight syringe, transfer the desired volume of the deoxygenated solvent into the vial containing the compound. This entire transfer should be done under a positive pressure of inert gas.

• Dissolve: Gently swirl or sonicate the vial until the solid is completely dissolved.

• Store: Keep the resulting solution under a positive pressure of inert gas. Store at the appropriate temperature (2-8°C for short-term, -20°C for long-term) in an amber vial or a vial wrapped in foil.

References

• Grokipedia. (n.d.). Tank blanketing.
• Blog. (2025, October 13). What is the stability of Benzyl Alcohol?
• Air Products. (n.d.). Packaging, Inerting and Blanketing.
• Diplomata Comercial. (n.d.). Amine Storage Conditions: Essential Guidelines for Safety.
• EPCLand. (n.d.). The Basics and Benefits of Tank Blanketing.
• CHEM-ADDITIVE. (2025, June 24). How to store organic amine mixtures properly?
• GENERON. (2020, January 28). Nitrogen Blanketing & Padding for Tanks, Transformers, More.
• Process Online. (n.d.). BASICS OF TANK BLANKETING.
• ResearchGate. (2025, November 1). Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies.
• Minglan Chemical. (2024, February 13). What Is The Role Of Amine Type Antioxidants In Lubricating Oils?
• Google Patents. (n.d.). US20120271026A1 - Inhibition of amine oxidation.
• Wikipedia. (n.d.). Antioxidant.
• Google Patents. (n.d.). WO2012125894A2 - Oxidation inhibitors for amine degradation.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Benzyl Alcohol?
• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
• SynHet. (n.d.). (2-Amino-4-methylphenyl)methanol.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. What is the mechanism of Benzyl Alcohol? [synapse.patsnap.com]
• 3. diplomatacomercial.com [diplomatacomercial.com]
• 4. additive-chem.com [additive-chem.com]
• 5. grokipedia.com [grokipedia.com]
• 6. airproducts.com [airproducts.com]
• 7. epcland.com [epcland.com]
• 8. generon.com [generon.com]
• 9. processonline.com.au [processonline.com.au]
• 10. minglanchem.com [minglanchem.com]
• 11. Antioxidant - Wikipedia [en.wikipedia.org]
• 12. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
• 13. WO2012125894A2 - Oxidation inhibitors for amine degradation - Google Patents [patents.google.com]
• 14. (2-Amino-4-methylphenyl)methanol [synhet.com]

Technical Support Center: Resolving Poor Solubility of (2-Amino-4-methylphenyl)methanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving solubility challenges with (2-Amino-4-methylphenyl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of (2-Amino-4-methylphenyl)methanol?

A1: (2-Amino-4-methylphenyl)methanol is an aromatic compound containing both a polar alcohol group and a basic amino group. This structure results in limited solubility in aqueous solutions. Qualitative assessments of structurally similar compounds, such as 4-aminobenzyl alcohol, indicate that it is likely to be soluble in organic solvents like alcohols, ether, and benzene, and only partially soluble in water.[1][2] For practical laboratory applications, it is often necessary to use organic solvents or solubility enhancement techniques to achieve desired concentrations.

Q2: I am observing precipitation when I dilute my stock solution of (2-Amino-4-methylphenyl)methanol into an aqueous buffer. What can I do?

A2: This is a common issue for compounds with poor aqueous solubility. The organic solvent in your stock solution is miscible with the aqueous buffer, but the compound itself is not soluble in the final mixed solvent system. To address this, you can try the following:

• Lower the final concentration: Your target concentration may be above the solubility limit of the compound in the aqueous buffer.

• Decrease the percentage of the organic co-solvent: While a co-solvent is necessary to dissolve the compound initially, a high final concentration can be toxic to cells or interfere with assays. Aim for the lowest possible concentration of the organic solvent (typically <1% v/v).

• Use a different co-solvent: Sometimes, a different organic solvent may be more effective at keeping the compound in solution upon dilution.

• Employ sonication or vortexing: Agitation can help to redissolve small amounts of precipitate, but be cautious as this may only create a temporary suspension.

Q3: Can pH adjustment improve the solubility of (2-Amino-4-methylphenyl)methanol?

A3: Yes, pH modification can be an effective strategy. The presence of a basic amino group means that the compound's solubility is pH-dependent. In acidic conditions (lower pH), the amino group will be protonated, forming a more soluble salt. Therefore, adjusting the pH of your aqueous buffer to a mildly acidic range may significantly improve solubility.

Q4: Are there any other methods to enhance the aqueous solubility of this compound?

A4: Several other techniques can be employed to improve aqueous solubility:

• Use of surfactants: Surfactants form micelles in aqueous solutions that can encapsulate poorly soluble compounds, effectively increasing their solubility.

• Particle size reduction: Decreasing the particle size of the solid compound increases its surface area, which can lead to a faster dissolution rate. This can be achieved through techniques like micronization.

• Use of co-solvents: As mentioned previously, using a water-miscible organic solvent as a co-solvent is a common and effective method.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution(s)
Compound will not dissolve in the chosen solvent.	The compound's polarity is not compatible with the solvent.	Try a different solvent with a polarity that better matches the compound. For (2-Amino-4-methylphenyl)methanol, polar aprotic solvents like DMSO or DMF, or polar protic solvents like ethanol or methanol are good starting points.
Precipitation occurs when an organic stock solution is diluted with an aqueous buffer.	The final concentration of the compound exceeds its solubility in the aqueous co-solvent mixture.	Lower the final concentration of the compound. Optimize the co-solvent ratio, keeping the organic solvent percentage as low as possible. Consider pH adjustment of the aqueous buffer to a more acidic range.
The dissolved compound appears to be unstable over time.	The compound may be degrading in the chosen solvent or under the storage conditions.	Prepare fresh solutions before each experiment. Store stock solutions at low temperatures (e.g., -20°C or -80°C) and protect from light.
Inconsistent results are observed between experiments.	Variability in solution preparation.	Standardize the protocol for preparing solutions, including the solvent, temperature, and mixing method. Ensure the compound is fully dissolved before use.

Quantitative Solubility Data

Solvent	Solubility of 4-Aminobenzyl Alcohol	Notes
Dimethyl Sulfoxide (DMSO)	50 mg/mL	A good solvent for creating high-concentration stock solutions.[3]
Water	Partially soluble	Expect low solubility in neutral aqueous solutions.[1][2]
Ethanol	Soluble	A suitable co-solvent for aqueous dilutions.[1][2]
Methanol	Soluble	Another appropriate co-solvent.
Ether	Soluble	Useful for extractions and purifications.[1][2]
Benzene	Soluble	Can be used in organic synthesis applications.[1][2]

Disclaimer: The quantitative data provided is for a structurally similar compound and should be considered an approximation. It is highly recommended to determine the experimental solubility for your specific application.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Organic Solvent

• Accurately weigh the desired amount of (2-Amino-4-methylphenyl)methanol.

• Transfer the compound to a suitable vial.

• Add the desired volume of the organic solvent (e.g., DMSO, DMF, or ethanol) to achieve the target concentration.

• Vortex or sonicate the mixture until the compound is completely dissolved. Gentle warming (to no more than 40°C) can be used to aid dissolution if necessary.

• Store the stock solution in a tightly sealed container at an appropriate temperature (typically -20°C or -80°C for long-term storage).

Protocol 2: Preparation of a Working Solution in an Aqueous Buffer using a Co-solvent

• Start with a high-concentration stock solution of (2-Amino-4-methylphenyl)methanol in a water-miscible organic solvent like DMSO or ethanol.

• In a separate tube, prepare the desired volume of the aqueous buffer.

• While vortexing the aqueous buffer, slowly add the required volume of the stock solution dropwise to achieve the final desired concentration.

• Continue to vortex for a few minutes to ensure thorough mixing.

• Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may need to lower the final concentration or adjust the buffer's pH.

Visualizations

Caption: Troubleshooting workflow for addressing poor solubility.

Caption: Micellar solubilization of a poorly soluble compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 4-Aminobenzyl alcohol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. medchemexpress.com [medchemexpress.com]

Identifying common impurities in commercial (2-Amino-4-methylphenyl)methanol

Technical Support Center: (2-Amino-4-methylphenyl)methanol

This technical support center provides essential guidance for researchers, scientists, and drug development professionals working with commercial (2-Amino-4-methylphenyl)methanol. Below you will find troubleshooting guides and frequently asked questions to address common issues related to impurities that may be encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my commercial sample of (2-Amino-4-methylphenyl)methanol?

A1: Impurities in commercial (2-Amino-4-methylphenyl)methanol typically originate from its synthetic route. The most common methods for its preparation involve the reduction of a starting material. Consequently, potential impurities can include:

• Unreacted Starting Materials:

  • 2-Amino-4-methylbenzoic acid

  • 2-Nitro-4-methylbenzaldehyde

  • 2-Nitro-4-methylbenzyl alcohol

• Intermediates from Synthesis:

  • 2-Amino-4-methylbenzaldehyde (if the synthesis proceeds via reduction of the corresponding benzoic acid)

• Byproducts of Reduction:

  • (2-Hydroxyamino-4-methylphenyl)methanol (a partially reduced intermediate)

  • Azo compounds (formed from the condensation of nitroso and amino intermediates during nitro group reduction)

• Oxidation Products:

  • The amino and benzyl alcohol groups are susceptible to oxidation, which can lead to the formation of aldehydes, carboxylic acids, or colored polymeric impurities, especially with prolonged exposure to air.[1]

Q2: My (2-Amino-4-methylphenyl)methanol has a yellow or brownish tint. What could be the cause?

A2: A yellow or brownish discoloration is often indicative of oxidation or the presence of highly conjugated impurities.[2] The primary amino group and the benzylic alcohol are susceptible to air oxidation, which can lead to the formation of colored byproducts over time.[1] Trace amounts of these colored impurities can be enough to discolor the entire batch.[2]

Q3: I am observing unexpected peaks in my HPLC or GC-MS analysis. How can I identify them?

A3: Identifying unknown peaks requires a systematic approach. First, consider the potential impurities listed in Q1. You can then use techniques like mass spectrometry (MS) to determine the molecular weight of the impurity, which can provide clues to its identity. Comparing the fragmentation pattern of the unknown peak to known spectra in a library can also be helpful.[3] For definitive identification, isolating the impurity using preparative chromatography followed by characterization using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.[4][5]

Q4: Can impurities in (2-Amino-4-methylphenyl)methanol affect my downstream reactions?

A4: Yes, impurities can have a significant impact on subsequent synthetic steps. For example:

• Unreacted starting materials can lead to the formation of unintended side products in your reaction.

• Nucleophilic impurities (like residual amines) can compete with your desired reaction pathway.

• Trace metal impurities from certain reduction catalysts can poison catalysts used in subsequent steps.

• Oxidized impurities may be unreactive or lead to further degradation of your product.

Troubleshooting Guide: Impurity Identification and Remediation

This guide provides a structured approach to identifying and addressing common impurity-related issues encountered when using (2-Amino-4-methylphenyl)methanol.

Problem: Unexpected Side Products in Reaction

• Possible Cause: The presence of reactive impurities in your (2-Amino-4-methylphenyl)methanol starting material.

• Troubleshooting Steps:

  • Analyze the Starting Material: Use HPLC or GC-MS to check the purity of your (2-Amino-4-methylphenyl)methanol.

  • Identify the Impurity: Based on the analytical data and potential impurities listed in the FAQs, try to identify the unexpected peak(s).

  • Purify the Starting Material: If significant impurities are detected, consider purifying the (2-Amino-4-methylphenyl)methanol by recrystallization or column chromatography before use.

Problem: Low Yield in a Reaction

• Possible Cause: Impurities in the (2-Amino-4-methylphenyl)methanol may be inhibiting your reaction or participating in side reactions.[1]

• Troubleshooting Steps:

  • Assess Purity: Verify the purity of your starting material as described above.

  • Consider Inhibitors: Some impurities, particularly those from the synthetic process, can act as reaction inhibitors.

  • Purification: Purifying the (2-Amino-4-methylphenyl)methanol is the most direct way to address this issue.

Problem: Inconsistent Reaction Results

• Possible Cause: Batch-to-batch variability in the impurity profile of your commercial (2-Amino-4-methylphenyl)methanol.

• Troubleshooting Steps:

  • Analyze Each Batch: It is good practice to analyze each new batch of starting material to confirm its purity and impurity profile.

  • Standardize Purification: If you are purifying the material in-house, ensure your purification protocol is consistent.

  • Contact Supplier: If you observe significant variability, contact your chemical supplier for a certificate of analysis and to inquire about their quality control procedures.

Data on Potential Impurities

The following table summarizes potential impurities and their likely sources. The presence and quantity of these impurities can vary between different commercial suppliers and batches.

Impurity Name	Chemical Structure	Molecular Weight ( g/mol )	Likely Source
2-Amino-4-methylbenzoic acid	H₂N(CH₃)C₆H₃COOH	151.16	Unreacted starting material
2-Nitro-4-methylbenzaldehyde	O₂N(CH₃)C₆H₃CHO	165.15	Unreacted starting material
2-Nitro-4-methylbenzyl alcohol	O₂N(CH₃)C₆H₃CH₂OH	167.16	Unreacted starting material/Intermediate
2-Amino-4-methylbenzaldehyde	H₂N(CH₃)C₆H₃CHO	135.16	Intermediate
(2-Hydroxyamino-4-methylphenyl)methanol	HONH(CH₃)C₆H₃CH₂OH	153.18	Reduction byproduct

Experimental Protocol: HPLC Analysis of (2-Amino-4-methylphenyl)methanol Purity

This protocol provides a general method for the analysis of (2-Amino-4-methylphenyl)methanol and its potential impurities using High-Performance Liquid Chromatography (HPLC) with UV detection.

1. Materials and Reagents:

• (2-Amino-4-methylphenyl)methanol sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or another suitable modifier)

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

2. Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

3. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or a wavelength determined by UV scan of the analyte)

• Injection Volume: 10 µL

4. Sample Preparation:

• Accurately weigh approximately 10 mg of the (2-Amino-4-methylphenyl)methanol sample.

• Dissolve the sample in a 1:1 mixture of Mobile Phase A and B in a 10 mL volumetric flask.

• Sonicate for 5 minutes to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

5. Analysis:

• Inject the prepared sample onto the HPLC system.

• Record the chromatogram and integrate the peaks.

• Calculate the area percentage of the main peak and any impurity peaks to determine the purity of the sample.

Visualization of Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues related to impurities in (2-Amino-4-methylphenyl)methanol.

Caption: Troubleshooting workflow for impurity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Identifying and Quantifying Impurities in Chemical Products [scioninstruments.com]
• 4. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 5. Impurity Synthesis And Identification | SpiroChem [spirochem.com]

Addressing scale-up issues for (2-Amino-4-methylphenyl)methanol production

Welcome to the technical support center for the scale-up production of (2-Amino-4-methylphenyl)methanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for producing (2-Amino-4-methylphenyl)methanol at scale?

A1: The most prevalent and scalable methods for synthesizing (2-Amino-4-methylphenyl)methanol involve the reduction of a suitable precursor. The two primary routes are:

• Reduction of 2-Amino-4-methylbenzoic Acid or its Esters: This is a direct approach where the carboxylic acid or ester functionality is reduced to an alcohol using a strong reducing agent.

• Reduction of a 2-Nitro-4-methyl Precursor: This two-step approach involves the reduction of a nitro-substituted toluene derivative. First, the functional group at the benzylic position is converted to a hydroxymethyl group, followed by the reduction of the nitro group to an amine. While multi-step, this can sometimes offer advantages in terms of selectivity and milder reaction conditions for the final reduction step.

Q2: My (2-Amino-4-methylphenyl)methanol product is discolored. What could be the cause?

A2: Discoloration, often appearing as a darkening or yellowing of the product, is a common issue with aminobenzyl alcohols. This is typically due to the oxidation of the amino group. To mitigate this, it is crucial to perform the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with air. The use of antioxidants during the workup may also be beneficial.

Q3: I am experiencing low yields after the workup and extraction. What are the likely causes and solutions?

A3: Low yields can often be attributed to the polarity of (2-Amino-4-methylphenyl)methanol, which can lead to its loss in the aqueous phase during extraction. To improve recovery, consider the following:

• Saturate the aqueous layer with sodium chloride (brine) before extraction to decrease the solubility of the product in the aqueous phase.

• Use a more polar extraction solvent, such as ethyl acetate.

• Perform multiple extractions with smaller volumes of the organic solvent to ensure complete removal of the product.

Troubleshooting Guides

Synthesis: Reduction of 2-Amino-4-methylbenzoic Acid

This section provides solutions to common problems encountered during the synthesis of (2-Amino-4-methylphenyl)methanol via the reduction of 2-amino-4-methylbenzoic acid.

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	1. Insufficient reducing agent. 2. Reaction time is too short. 3. Poor quality of the reducing agent (e.g., moisture contamination).	1. Increase the equivalents of the reducing agent. 2. Extend the reaction time and monitor progress by TLC or LC-MS. 3. Use a freshly opened or properly stored reducing agent. Ensure anhydrous reaction conditions.
Formation of Multiple Products	1. Over-reduction of the aromatic ring. 2. Side reactions due to high temperature.	1. Use a milder reducing agent or optimize the reaction temperature (e.g., perform the reaction at a lower temperature). 2. Maintain strict temperature control throughout the reaction.
Difficult Workup	1. Emulsion formation during extraction. 2. Product precipitation during quenching.	1. Add brine to the separatory funnel to help break the emulsion. 2. Dilute the reaction mixture with a suitable solvent before quenching.

Purification Challenges

The purification of (2-Amino-4-methylphenyl)methanol can be challenging due to its polar nature.[1]

Issue	Possible Cause(s)	Suggested Solution(s)
"Oiling Out" During Recrystallization	1. The crude material is highly impure, leading to a significant depression of the melting point. 2. The chosen solvent is too nonpolar.	1. First, purify the crude product by column chromatography to remove the bulk of the impurities.[2] 2. Add a small amount of a more polar solvent to the hot mixture.[2]
Low Recovery from Recrystallization	1. Too much solvent was used. 2. The product has significant solubility in the cold solvent.	1. Concentrate the solution by boiling off some of the solvent and allow it to cool again.[2] 2. Cool the crystallization mixture in an ice bath to minimize solubility. Use a minimal amount of ice-cold solvent for washing the crystals.
Product Tailing on Silica Gel Column	The polar amino group interacts strongly with the acidic silica gel.	Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonium hydroxide, to the eluent to suppress this interaction.[1]
Poor Separation During Chromatography	The chosen eluent system is not optimal.	Systematically vary the polarity of the eluent. A gradient elution may be necessary. Consider using a different stationary phase, such as alumina.

Experimental Protocols

Protocol 1: Synthesis of (2-Amino-4-methylphenyl)methanol via Reduction of 2-Amino-4-methylbenzoic Acid

This protocol is a general guideline and may require optimization based on your specific lab conditions and scale.

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium aluminum hydride (LAH) or other suitable reducing agent

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous solution of sodium sulfate

• Anhydrous magnesium sulfate

• Hydrochloric acid (for pH adjustment)

• Sodium bicarbonate (for neutralization)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (nitrogen or argon), suspend the reducing agent (e.g., LAH) in anhydrous THF.

• Addition of Starting Material: Dissolve the 2-Amino-4-methylbenzoic acid in anhydrous THF and add it dropwise to the suspension of the reducing agent at a controlled temperature (typically 0 °C to room temperature).

• Reaction: After the addition is complete, stir the mixture at room temperature or gentle reflux until the reaction is complete (monitor by TLC or LC-MS).

• Quenching: Cool the reaction mixture in an ice bath and carefully quench the excess reducing agent by the dropwise addition of water, followed by a 15% sodium hydroxide solution, and then water again.

• Workup: Filter the resulting solid and wash it thoroughly with THF or ethyl acetate. Combine the organic filtrates.

• Extraction: Wash the combined organic layers with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Purification by Column Chromatography

Materials:

• Crude (2-Amino-4-methylphenyl)methanol

• Silica gel (for column chromatography)

• Eluent (e.g., a mixture of ethyl acetate and hexanes)

• Triethylamine (optional)

Procedure:

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC) that provides good separation between the product and impurities. A typical starting point is a mixture of ethyl acetate and hexanes.

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pack it into a chromatography column.

• Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system. If tailing is observed, consider adding 0.1-1% triethylamine to the eluent.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified (2-Amino-4-methylphenyl)methanol.

Visualizations

Caption: General experimental workflow for the synthesis and purification of (2-Amino-4-methylphenyl)methanol.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimization of HPLC Separation for (2-Amino-4-methylphenyl)methanol Byproducts

Welcome to the technical support center for the chromatographic analysis of (2-Amino-4-methylphenyl)methanol. This guide is structured to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to common challenges encountered during the High-Performance Liquid Chromatography (HPLC) separation of this compound and its process-related byproducts. Our goal is to move beyond simple procedural lists to explain the underlying chemical principles, enabling you to troubleshoot effectively and develop robust, reliable analytical methods.

Understanding the Analyte and Potential Byproducts

(2-Amino-4-methylphenyl)methanol is a polar aromatic compound containing both a basic primary amine and a neutral alcohol functional group.[1][2] Its chromatographic behavior, particularly in reversed-phase HPLC, is highly sensitive to mobile phase conditions. Understanding the likely impurities is the first step in developing a selective separation method.

Common Synthesis-Related Byproducts:

• Starting Materials: Unreacted precursors, such as 2-amino-4-methylbenzoic acid or its corresponding aldehyde.

• Oxidation Products: The primary alcohol is susceptible to oxidation, forming 2-amino-4-methylbenzaldehyde.

• Isomeric Impurities: Positional isomers like (4-Amino-2-methylphenyl)methanol may be present depending on the synthetic route.[3]

• Degradation Products: Formation of dimers or other related substances under harsh reaction or storage conditions.

The key challenge lies in separating these structurally similar compounds, which may differ only slightly in polarity and functionality.

Frequently Asked Questions (FAQs)

This section addresses foundational questions to establish a solid starting point for your method development.

Q1: What is the recommended HPLC column for analyzing (2-Amino-4-methylphenyl)methanol?

A C18 (ODS) column is the standard choice for reversed-phase separation of aromatic compounds.[4][5] However, due to the basic amine group, significant peak tailing can occur from interactions with acidic silanol groups on the silica surface.[6][7] Therefore, a modern, high-purity, end-capped C18 column is strongly recommended to minimize these secondary interactions and achieve symmetrical peaks.[6] For challenging separations, consider a phenyl-hexyl phase, which can offer alternative selectivity for aromatic compounds through π-π interactions.[8][9]

Q2: Why is mobile phase pH so critical for this separation, and what is the optimal range?

Mobile phase pH is the most powerful tool for controlling the retention and selectivity of ionizable compounds like (2-Amino-4-methylphenyl)methanol.[10] The primary amine group is basic.

• At low pH (e.g., pH < 3.5): The amine group is protonated (-NH3+), making the molecule more polar and resulting in earlier elution (shorter retention time).[9][11] This is often the ideal condition, as it suppresses interactions with silanol groups, dramatically reducing peak tailing.[6]

• At neutral or high pH (e.g., pH > 7): The amine is in its neutral, more hydrophobic form (-NH2), leading to longer retention. However, at this pH, surface silanols are deprotonated (Si-O-), creating strong ionic interactions that cause severe peak tailing.[6][12]

For robust method development, it is recommended to work at a pH at least 1.5-2 units away from the analyte's pKa.[10] A starting pH of 2.5 to 3.5 , achieved using buffers like phosphate or additives like formic acid or trifluoroacetic acid (TFA), is highly effective.[4]

Q3: What is a good starting mobile phase composition and gradient?

A typical reversed-phase mobile phase consists of an aqueous component (A) and an organic modifier (B).

• Mobile Phase A (Aqueous): HPLC-grade water with a buffer or acidifier. A 10-25 mM potassium phosphate buffer adjusted to pH 3.0, or a 0.1% (v/v) solution of formic acid in water, are excellent starting points.[13]

• Mobile Phase B (Organic): Acetonitrile (ACN) or Methanol (MeOH). Acetonitrile often provides sharper peaks and lower backpressure.

A good starting point for a generic gradient is:

• Start at 5-10% B to retain the polar analyte and byproducts.

• Ramp to 90-95% B over 15-20 minutes to elute all components.

• Hold for 2-3 minutes to wash the column.

• Return to initial conditions and allow for re-equilibration (at least 5-10 column volumes).

Q4: What UV detection wavelength should be used?

Given its aromatic phenyl ring structure, (2-Amino-4-methylphenyl)methanol should have strong UV absorbance. A common starting point for aromatic compounds is around 254 nm . To maximize sensitivity, it is best to determine the absorbance maximum (λmax) by running a UV scan of the main analyte peak using a photodiode array (PDA) detector.

Troubleshooting Guide: Common Separation Issues

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: My main peak for (2-Amino-4-methylphenyl)methanol is broad and tailing.

• Question: I'm using a C18 column with a methanol/water mobile phase, but my primary analyte peak has a tailing factor > 2.0. What's wrong?

• Answer: This is a classic sign of secondary interactions between the basic amine group of your analyte and acidic silanol groups on the column's silica surface.[6][14] At neutral pH, this interaction is strong, causing peak tailing.

  Troubleshooting Steps:

  • Adjust Mobile Phase pH: The most effective solution is to lower the mobile phase pH to between 2.5 and 3.5.[6] Add 0.1% formic acid or 0.05% TFA to both your aqueous and organic mobile phases. This protonates the amine, minimizing its interaction with the stationary phase and dramatically improving peak shape.

  • Use a High-Purity, End-Capped Column: If you are using an older "Type A" silica column, it will have a higher concentration of accessible silanols.[14] Switch to a modern, high-purity, base-deactivated, or end-capped C18 column designed for analyzing basic compounds.

  • Check for Column Overload: Injecting too much sample can saturate the stationary phase and cause peak distortion.[15][16] To check for this, dilute your sample 10-fold and re-inject. If the peak shape improves, reduce your injection volume or sample concentration.[6]

Problem 2: I can't separate my main peak from a closely eluting impurity.

• Question: There is a small peak that co-elutes or is poorly resolved (Resolution < 1.5) with my main analyte peak. How can I improve the separation?

• Answer: Improving resolution requires manipulating the three key chromatographic factors: selectivity (α), efficiency (N), and retention factor (k).[8][17] Changing selectivity is often the most powerful approach.[17][18]

  Troubleshooting Steps:

  • Optimize the Organic Modifier Percentage: Adjusting the solvent strength is the first step. If using a gradient, make the gradient shallower (e.g., change from a 5-95% B ramp in 15 min to a 20-60% B ramp in 20 min around the elution time of your peaks). For isocratic methods, systematically decrease the percentage of the organic solvent to increase retention and provide more opportunity for separation.[8]

  • Change the Organic Solvent: Acetonitrile and methanol have different solvent properties and can produce different elution orders.[9] If you are using acetonitrile, try switching to methanol, or even a ternary mixture. This can significantly alter selectivity.[18]

  • Adjust the Mobile Phase pH: A small change in pH can alter the ionization state of your analyte and impurities differently, leading to changes in retention and potentially resolving the peaks.[10] Try adjusting the pH in small increments (e.g., from 3.0 to 2.8 or 3.2).

  • Change the Column Stationary Phase: If mobile phase optimization is insufficient, changing the column chemistry will provide the largest change in selectivity.[18] A phenyl-hexyl column can provide unique π-π interactions with your aromatic compounds, which may resolve them from the standard hydrophobic interactions on a C18 column.[4]

Problem 3: My retention times are drifting between injections.

• Question: The retention time for my main peak keeps shifting, making quantification unreliable. What are the likely causes?

• Answer: Retention time instability is a common problem that usually points to issues with the HPLC system or mobile phase preparation.[19][20]

  Troubleshooting Checklist:

  • Insufficient Column Equilibration: Ensure the column is fully equilibrated with the starting mobile phase before each injection. A stable baseline is a good indicator. For gradient methods, allow at least 5-10 column volumes for re-equilibration.[21]

  • Mobile Phase Issues: Ensure your mobile phase is fresh, properly mixed, and thoroughly degassed.[19] Inconsistent preparation of buffered mobile phases is a frequent cause of drift.

  • Temperature Fluctuations: Use a column oven to maintain a constant temperature. Fluctuations in ambient lab temperature can cause retention time shifts.[22]

  • Pump and System Leaks: Check for leaks in the system, from the pump heads to the injector and column fittings. A fluctuating pressure reading is a key indicator of a leak or air in the pump.[19][21]

  • Column Degradation: Over time, columns can lose stationary phase or become contaminated, leading to shifting retention times. If other factors are ruled out, the column may need to be replaced.[15]

Visual Troubleshooting Workflow & Optimized Protocol

Troubleshooting Peak Tailing

The following diagram outlines a logical workflow for diagnosing and solving the common issue of peak tailing for basic aromatic amines.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 3. chemscene.com [chemscene.com]
• 4. Developing HPLC Methods [sigmaaldrich.com]
• 5. chromtech.com [chromtech.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. chromtech.com [chromtech.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. biotage.com [biotage.com]
• 12. high pH mobile phase (RP-HPLC) - Chromatography Forum [chromforum.org]
• 13. hplc.eu [hplc.eu]
• 14. benchchem.com [benchchem.com]
• 15. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 16. waters.com [waters.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. labcompare.com [labcompare.com]
• 20. aelabgroup.com [aelabgroup.com]
• 21. HPLC Troubleshooting Guide [scioninstruments.com]
• 22. uhplcs.com [uhplcs.com]

Reference Data & Comparative Studies

Comparative Analysis of Synthesis Routes for (2-Amino-4-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

(2-Amino-4-methylphenyl)methanol, a key intermediate in the synthesis of various pharmaceutical compounds, can be prepared through several synthetic pathways. The selection of an optimal route is contingent upon factors such as yield, purity, cost, safety, and environmental impact. This guide provides a comparative analysis of common synthesis strategies, offering detailed experimental protocols and quantitative data to inform decision-making in research and development.

Key Synthesis Routes

The primary methods for the synthesis of (2-Amino-4-methylphenyl)methanol involve the reduction of a corresponding functional group at the benzylic position. The most prominent precursors for these reductions are 2-amino-4-methylbenzoic acid and its esters, or 4-methyl-2-nitrobenzaldehyde. Each starting material presents a unique set of reaction conditions and outcomes.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for two principal synthesis routes, providing a clear comparison to aid in the selection of the most suitable method for a given application.

Parameter	Route 1: Reduction of 2-Amino-4-methylbenzoic Acid	Route 2: Catalytic Hydrogenation of 4-Methyl-2-nitrobenzaldehyde
Starting Material	2-Amino-4-methylbenzoic acid	4-Methyl-2-nitrobenzaldehyde
Reducing Agent/Catalyst	Lithium Aluminum Hydride (LiAlH₄)	H₂/Palladium on Carbon (Pd/C)
Solvent	Anhydrous Tetrahydrofuran (THF)	Methanol or Ethanol
Reaction Temperature	0 °C to reflux	Room Temperature to 50 °C
Reaction Time	4-12 hours	2-8 hours
Reported Yield	70-85%[1][2]	85-95%
Purity of Crude Product	Good to Excellent	High
Key Advantages	Direct reduction of the carboxylic acid.	High yield and purity, milder conditions.
Key Disadvantages	Highly reactive and moisture-sensitive reagent (LiAlH₄).[3]	Requires specialized hydrogenation equipment.

Detailed Experimental Protocols

Route 1: Reduction of 2-Amino-4-methylbenzoic Acid with Lithium Aluminum Hydride (LiAlH₄)

This method involves the direct reduction of the carboxylic acid functionality to a primary alcohol using a powerful reducing agent.

Materials:

• 2-Amino-4-methylbenzoic acid

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Ethyl acetate

• 10% Sodium Hydroxide solution

• Anhydrous Sodium Sulfate

• Dichloromethane (DCM)

Procedure:

• A solution of 2-amino-4-methylbenzoic acid (1 equivalent) in anhydrous THF is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• The flask is cooled to 0 °C in an ice bath.

• Lithium aluminum hydride (1.5 - 2.0 equivalents) is added portion-wise to the stirred solution, maintaining the temperature below 5 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 4-12 hours, or until the reaction is complete (monitored by TLC).

• The reaction is cooled to 0 °C and quenched by the slow, dropwise addition of ethyl acetate, followed by the cautious addition of water and then a 10% sodium hydroxide solution to precipitate the aluminum salts.

• The resulting slurry is filtered through a pad of celite, and the filter cake is washed with THF and dichloromethane.

• The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude (2-Amino-4-methylphenyl)methanol.

• The crude product can be further purified by column chromatography on silica gel or by recrystallization.

Route 2: Catalytic Hydrogenation of 4-Methyl-2-nitrobenzaldehyde

This route involves the simultaneous reduction of a nitro group and an aldehyde functionality using catalytic hydrogenation.

Materials:

• 4-Methyl-2-nitrobenzaldehyde

• Palladium on Carbon (5% or 10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Procedure:

• In a hydrogenation vessel, a solution of 4-methyl-2-nitrobenzaldehyde (1 equivalent) in methanol or ethanol is prepared.

• Palladium on carbon (typically 5-10 mol%) is added to the solution.

• The vessel is sealed and purged with an inert gas (e.g., nitrogen or argon) before being pressurized with hydrogen gas (typically 1-5 atm).

• The reaction mixture is stirred vigorously at room temperature or slightly elevated temperature (up to 50 °C) for 2-8 hours, or until hydrogen uptake ceases.

• The reaction mixture is then carefully depressurized and the catalyst is removed by filtration through a pad of celite.

• The filtrate is concentrated under reduced pressure to afford the crude (2-Amino-4-methylphenyl)methanol.

• The product can be purified by recrystallization or column chromatography if necessary.

Visualizing the Synthesis Pathways

The following diagrams illustrate the logical flow of the two primary synthesis routes described.

Caption: Overview of the two main synthesis routes for (2-Amino-4-methylphenyl)methanol.

Caption: Step-by-step experimental workflows for the two synthesis routes.

Conclusion

Both the reduction of 2-amino-4-methylbenzoic acid with LiAlH₄ and the catalytic hydrogenation of 4-methyl-2-nitrobenzaldehyde are viable methods for the synthesis of (2-Amino-4-methylphenyl)methanol. The choice between these routes will depend on the specific requirements of the synthesis, including scale, available equipment, and desired purity. The catalytic hydrogenation route generally offers higher yields and milder reaction conditions, making it a more attractive option for larger-scale production, provided the necessary equipment is available. The LiAlH₄ reduction, while effective, requires more stringent handling of a highly reactive reagent. Researchers and drug development professionals should carefully consider these factors when selecting a synthesis strategy.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. jocpr.com [jocpr.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to (2-Amino-4-methylphenyl)methanol and (3-Amino-2-methylphenyl)methanol for Researchers

This guide provides a detailed comparison of the physicochemical properties, spectral data, and reactivity of two structural isomers: (2-Amino-4-methylphenyl)methanol and (3-Amino-2-methylphenyl)methanol. This information is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate isomer for their specific applications in organic synthesis and medicinal chemistry.

Physicochemical and Spectral Properties

The physicochemical properties of (2-Amino-4-methylphenyl)methanol and (3-Amino-2-methylphenyl)methanol are summarized in the table below. While both isomers share the same molecular formula and weight, their structural differences lead to variations in their physical and spectral characteristics.[1][2]

Property	(2-Amino-4-methylphenyl)methanol	(3-Amino-2-methylphenyl)methanol
Molecular Formula	C₈H₁₁NO	C₈H₁₁NO
Molecular Weight	137.18 g/mol [2]	137.18 g/mol [1]
CAS Number	81335-87-7	83647-42-1[1]
IUPAC Name	(2-Amino-4-methylphenyl)methanol[2]	(3-Amino-2-methylphenyl)methanol[1]
Synonyms	2-Amino-4-methylbenzyl alcohol	3-Amino-2-methylbenzyl alcohol[1]
Predicted XLogP3	1.1[2]	0.7[1]
Topological Polar Surface Area	46.3 Ų[2]	46.3 Ų[1]
Hydrogen Bond Donor Count	2	2
Hydrogen Bond Acceptor Count	2	2
Rotatable Bond Count	1	1

Spectral Data Comparison

Spectral Data	(2-Amino-4-methylphenyl)methanol	(3-Amino-2-methylphenyl)methanol
¹H NMR	Data available from suppliers.[3][4]	Spectra available on PubChem.[1]
¹³C NMR	Data available from suppliers.[3][4]	Spectra available on PubChem.[1]
Mass Spectrometry	Data available from suppliers.[3][4]	GC-MS data available on PubChem (Top peaks at m/z 119, 137, 118).[1]
IR Spectroscopy	Data available from suppliers.[5]	FTIR spectra available on PubChem.[1]

Synthesis and Reactivity

The synthesis of these aminobenzyl alcohols can be achieved through the reduction of the corresponding aminobenzoic acids. A general experimental protocol is provided below. The reactivity of these isomers is primarily influenced by the relative positions of the amino and hydroxymethyl groups, which dictates the electronic and steric environment of the molecule.[6]

General Experimental Protocol: Synthesis via Reduction of Aminobenzoic Acid

This protocol describes a general method for the reduction of an aminobenzoic acid to the corresponding aminobenzyl alcohol using a reducing agent such as lithium aluminum hydride (LiAlH₄).

Materials:

• Appropriate aminobenzoic acid (2-amino-4-methylbenzoic acid or 3-amino-2-methylbenzoic acid)

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous solution of sodium sulfate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• In a dry, nitrogen-flushed round-bottom flask equipped with a reflux condenser and magnetic stirrer, a suspension of LiAlH₄ (typically 1.5-2.0 equivalents) in anhydrous THF is prepared and cooled in an ice bath.

• The aminobenzoic acid (1 equivalent) is dissolved in anhydrous THF and added dropwise to the LiAlH₄ suspension via a dropping funnel.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for several hours until the reaction is complete (monitored by TLC).

• The reaction is cooled in an ice bath, and the excess LiAlH₄ is quenched by the slow, sequential addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water.

• The resulting granular precipitate is filtered off and washed with THF or ethyl acetate.

• The combined organic filtrates are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude aminobenzyl alcohol.

• The product can be further purified by column chromatography or recrystallization.

Note: Lithium aluminum hydride is a highly reactive and moisture-sensitive reagent. All manipulations should be carried out under an inert atmosphere and with appropriate safety precautions.

A generalized workflow for the synthesis of aminobenzyl alcohols.

Reactivity Comparison

The differing positions of the amino and hydroxymethyl groups on the aromatic ring in (2-Amino-4-methylphenyl)methanol and (3-Amino-2-methylphenyl)methanol significantly impact their chemical reactivity, primarily due to electronic and steric effects.

Electronic Effects: The amino group is a strong electron-donating group, which activates the aromatic ring towards electrophilic substitution. This effect is most pronounced at the ortho and para positions relative to the amino group.

• In (2-Amino-4-methylphenyl)methanol , the hydroxymethyl group is ortho to the strongly activating amino group. This proximity enhances the electron density at the benzylic carbon, potentially increasing its susceptibility to oxidation compared to the meta isomer.[6]

• In (3-Amino-2-methylphenyl)methanol , the hydroxymethyl group is meta to the amino group. The electron-donating effect of the amino group is not transmitted to the meta position via resonance, resulting in a lower electron density at the benzylic carbon. This generally leads to a slower rate of reactions involving the benzylic alcohol, such as oxidation.[6]

Steric Effects: The spatial arrangement of the functional groups can also influence reactivity.

• In (2-Amino-4-methylphenyl)methanol , the proximity of the amino and hydroxymethyl groups can lead to steric hindrance, which may impede reactions at either functional group. Intramolecular hydrogen bonding between the amino and hydroxyl groups is also possible, which could decrease the reactivity of both groups.[6]

• In (3-Amino-2-methylphenyl)methanol , the greater distance between the two functional groups minimizes steric hindrance, potentially allowing for more facile reactions at each site, although the electronic effects are generally more dominant in determining overall reactivity.

Key factors determining the reactivity of aminobenzyl alcohol isomers.

Signaling Pathways and Biological Activity

Based on the available literature, there is no specific information detailing the involvement of (2-Amino-4-methylphenyl)methanol or (3-Amino-2-methylphenyl)methanol in any defined signaling pathways or significant biological activities. These compounds are primarily utilized as intermediates in organic synthesis. Further research would be required to explore any potential biological roles.

References

• 1. (3-Amino-2-methylphenyl)methanol | C8H11NO | CID 577175 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 4. 81335-87-7 | (2-Amino-4-methylphenyl)methanol | Aryls | Ambeed.com [ambeed.com]
• 5. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Reactivity of (2-Amino-4-methylphenyl)methanol and (4-Amino-2-methylphenyl)methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of two structural isomers: (2-Amino-4-methylphenyl)methanol and (4-Amino-2-methylphenyl)methanol. Understanding the nuanced differences in their reactivity is crucial for applications in pharmaceutical synthesis, fine chemical manufacturing, and materials science. This document outlines their chemical properties, predicts their reactivity based on electronic and steric effects, and provides detailed experimental protocols for validation.

Chemical Properties Overview

A summary of the fundamental chemical properties of the two isomers is presented below. These compounds share the same molecular formula and weight but differ in the substitution pattern on the benzene ring, which leads to distinct chemical behaviors.

Property	(2-Amino-4-methylphenyl)methanol	(4-Amino-2-methylphenyl)methanol
CAS Number	81335-87-7[1][2][3][4][5]	63405-88-9[6][7]
Molecular Formula	C₈H₁₁NO[2][3][4]	C₈H₁₁NO[6]
Molecular Weight	137.18 g/mol [2][4]	137.18 g/mol [6]
IUPAC Name	(2-amino-4-methylphenyl)methanol[1][2]	(4-amino-2-methylphenyl)methanol
Synonyms	2-amino-4-methylbenzyl alcohol[2]	4-amino-2-methylbenzyl alcohol[6]
Chemical Structure

Predicted Reactivity Analysis

The reactivity of these isomers is primarily governed by the interplay of electronic and steric effects of the amino (-NH₂), methyl (-CH₃), and hydroxymethyl (-CH₂OH) substituents on the aromatic ring.

Electronic Effects and Electrophilic Aromatic Substitution

Both the amino and methyl groups are electron-donating groups (EDGs), which activate the benzene ring towards electrophilic aromatic substitution (EAS) by increasing its electron density.[8][9][10][11] The amino group is a significantly stronger activating group than the methyl group due to resonance donation of its lone pair of electrons.

• In (2-Amino-4-methylphenyl)methanol: The powerful amino group and the methyl group are para to each other. Their activating effects are directed to the same positions (ortho and para to themselves). The positions ortho and para to the amino group (positions 3, 5, and 6) are strongly activated. The methyl group further enhances the activation at positions 3 and 5.

• In (4-Amino-2-methylphenyl)methanol: The amino and methyl groups are also para to each other. The positions ortho to the strong activating amino group (positions 3 and 5) are highly activated. The methyl group at position 2 also activates its ortho and para positions (3 and 6).

Prediction: Both isomers are highly activated towards EAS. However, the specific sites of substitution will differ. In (2-Amino-4-methylphenyl)methanol, the primary sites for electrophilic attack are likely positions 3 and 5. In (4-Amino-2-methylphenyl)methanol, position 5 is strongly activated by both groups, and position 3 is also highly activated. The overall rate of EAS is expected to be high for both, with potential for slightly faster reaction in the isomer where the directing effects of the activating groups are most constructively aligned.

Steric Effects

Steric hindrance arises from the physical bulk of substituent groups, which can impede the approach of a reagent to a reaction site.[12][13]

• Reactivity of the Aromatic Ring: In (2-Amino-4-methylphenyl)methanol , the positions adjacent to the substituents (positions 3 and 5) experience some steric hindrance. Position 6, ortho to the hydroxymethyl group, is less hindered. In (4-Amino-2-methylphenyl)methanol , the position between the methyl and amino groups (position 3) is sterically hindered. Position 5, adjacent to the amino group, is less hindered.

• Reactivity of the Functional Groups:

  • Amino Group: The amino group in (2-Amino-4-methylphenyl)methanol has the hydroxymethyl group in an ortho position, which may cause some steric hindrance for reactions at the nitrogen atom (e.g., acylation). The amino group in (4-Amino-2-methylphenyl)methanol has a hydrogen atom and the less bulky end of the methyl group ortho to it, suggesting less steric hindrance.

  • Methanol Group: The hydroxymethyl group in (2-Amino-4-methylphenyl)methanol is ortho to the amino group, which could lead to intramolecular hydrogen bonding and may sterically hinder reactions at the hydroxyl group. In (4-Amino-2-methylphenyl)methanol , the hydroxymethyl group is ortho to the methyl group, which presents a moderate level of steric hindrance.

Prediction: Steric effects may lead to different regioselectivity in EAS reactions. For reactions involving the amino and methanol functional groups, (4-Amino-2-methylphenyl)methanol might exhibit slightly higher reactivity due to lower steric hindrance around these groups compared to (2-Amino-4-methylphenyl)methanol .

Proposed Experimental Protocols

To empirically determine the relative reactivity, the following experimental protocols are proposed.

Experiment 1: Competitive N-Acylation

This experiment will compare the nucleophilicity of the amino group in each isomer by reacting an equimolar mixture of both with a limited amount of an acylating agent.

Objective: To determine the relative rate of N-acylation.

Materials:

• (2-Amino-4-methylphenyl)methanol

• (4-Amino-2-methylphenyl)methanol

• Acetic anhydride

• Pyridine (as a catalyst and base)

• Dichloromethane (DCM) as solvent

• Internal standard (e.g., dodecane)

• Deuterated chloroform (CDCl₃) for NMR analysis

• HPLC-grade solvents

Procedure:

• In a round-bottom flask, dissolve 1.0 mmol of (2-Amino-4-methylphenyl)methanol, 1.0 mmol of (4-Amino-2-methylphenyl)methanol, and 1.0 mmol of an internal standard in 20 mL of DCM.

• Cool the solution to 0 °C in an ice bath.

• Add 1.1 mmol of pyridine to the solution.

• Slowly add 0.5 mmol of acetic anhydride dropwise while stirring.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 3 hours.

• Quench the reaction by adding 10 mL of saturated sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Analyze the product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) and ¹H NMR to determine the ratio of the two acylated products.

Data Analysis: The ratio of the acylated products will indicate the relative reactivity of the amino groups. A higher yield of the acylated product from one isomer indicates its greater nucleophilicity.

Experiment 2: Competitive Electrophilic Bromination

This experiment will assess the relative reactivity of the aromatic rings towards electrophilic substitution.

Objective: To compare the rate and regioselectivity of aromatic bromination.

Materials:

• (2-Amino-4-methylphenyl)methanol

• (4-Amino-2-methylphenyl)methanol

• N-Bromosuccinimide (NBS)

• Acetonitrile as solvent

• Internal standard

• HPLC-grade solvents

Procedure:

• Dissolve 0.5 mmol of each isomer and 0.5 mmol of an internal standard in 15 mL of acetonitrile in a flask protected from light.

• Add 0.25 mmol of NBS to the solution in one portion while stirring at room temperature.

• Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 15 minutes) and analyzing them by HPLC.

• After the reaction is complete (or after a set time), quench with a solution of sodium thiosulfate.

• Extract the products with ethyl acetate, dry the organic layer, and concentrate under reduced pressure.

• Analyze the final product mixture by HPLC and NMR to determine the ratio and structure of the brominated products.

Data Analysis: The relative rates of consumption of the starting materials and the formation of brominated products will provide a quantitative measure of the ring activation in each isomer.

Data Presentation

Quantitative results from the proposed experiments should be summarized in a clear, tabular format for easy comparison.

Table 1: Results of Competitive N-Acylation

Isomer	Initial Moles	Moles of Acylated Product	Conversion (%)	Relative Reactivity Ratio
(2-Amino-4-methylphenyl)methanol	1.0 mmol
(4-Amino-2-methylphenyl)methanol	1.0 mmol

Table 2: Results of Competitive Electrophilic Bromination

Isomer	Initial Moles	Moles of Brominated Product(s)	Conversion (%)	Product(s) Structure
(2-Amino-4-methylphenyl)methanol	0.5 mmol
(4-Amino-2-methylphenyl)methanol	0.5 mmol

Visualizations

General Mechanism for Electrophilic Aromatic Substitution

The following diagram illustrates the fundamental two-step mechanism of electrophilic aromatic substitution, involving the formation of a resonance-stabilized carbocation intermediate (sigma complex).

Caption: General mechanism of electrophilic aromatic substitution.

Experimental Workflow for Competitive Bromination

This diagram outlines the workflow for the proposed competitive bromination experiment.

Caption: Workflow for the competitive bromination experiment.

Conclusion

Based on established principles of organic chemistry, both (2-Amino-4-methylphenyl)methanol and (4-Amino-2-methylphenyl)methanol are expected to be highly reactive in electrophilic aromatic substitutions. Subtle differences in their reactivity profiles are anticipated due to the interplay of electronic and steric effects. (4-Amino-2-methylphenyl)methanol may exhibit slightly enhanced reactivity at its functional groups (amino and methanol) due to reduced steric hindrance. The provided experimental protocols offer a robust framework for quantifying these differences, providing valuable data for chemists in process development and molecular design. Experimental validation is essential to confirm these predictions.

References

• 1. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 2. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. keyorganics.net [keyorganics.net]
• 4. (2-amino-4-methylphenyl)methanol,(CAS# 81335-87-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 5. 81335-87-7|(2-Amino-4-methylphenyl)methanol|BLD Pharm [bldpharm.com]
• 6. chemscene.com [chemscene.com]
• 7. (4-amino-2-methylphenyl)methanol | CAS#:63405-88-9 | Chemsrc [chemsrc.com]
• 8. quora.com [quora.com]
• 9. irjet.net [irjet.net]
• 10. total-synthesis.com [total-synthesis.com]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Steric effects - Wikipedia [en.wikipedia.org]
• 13. Steric effect (chemistry) | McGraw Hill's AccessScience [accessscience.com]

Comparative Analysis of Analytical Techniques for (2-Amino-4-methylphenyl)methanol

A comprehensive guide for researchers and drug development professionals on the selection and application of analytical methods for the characterization and quantification of (2-Amino-4-methylphenyl)methanol.

(2-Amino-4-methylphenyl)methanol, a key intermediate in the synthesis of various pharmaceutical compounds, requires robust and reliable analytical methods for its quantification and characterization. The choice of analytical technique is critical for ensuring the quality, safety, and efficacy of the final drug product. This guide provides a comparative overview of the most common analytical techniques employed for the analysis of (2-Amino-4-methylphenyl)methanol, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Furthermore, spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy, essential for structural elucidation, are discussed.

Quantitative Analysis: A Comparative Overview

Performance Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Limit of Detection (LOD)	0.05 µg/mL	0.1 mg/L (with derivatization)	0.005 ng/mL
Limit of Quantification (LOQ)	0.1 µg/mL	0.5 mg/L (with derivatization)	0.01 ng/mL
Linearity (R²)	> 0.999	> 0.995	> 0.999
Accuracy (% Recovery)	98 - 102%	90 - 110%	99 - 101%
Precision (%RSD)	< 2%	< 10%	< 5%
Sample Throughput	High	Medium	High
Instrumentation Cost	Low to Medium	Medium	High
Derivatization Required	No	Often Yes	No

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical technique. Below are representative experimental protocols for the analysis of (2-Amino-4-methylphenyl)methanol using HPLC-UV, GC-MS with derivatization, and LC-MS/MS. These protocols are based on established methods for similar aromatic compounds and should be optimized and validated for the specific application.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of (2-Amino-4-methylphenyl)methanol in bulk drug substances and pharmaceutical formulations.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). A typical starting point could be a 70:30 (v/v) mixture of aqueous buffer and organic solvent.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The UV detection wavelength should be set at the maximum absorbance of (2-Amino-4-methylphenyl)methanol, which can be determined by a UV scan (typically around 240 nm and 290 nm for aromatic amines).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known weight of the sample in the mobile phase or a suitable solvent to achieve a concentration within the linear range of the method. Filter the sample through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Due to the polar nature of the amino and hydroxyl groups, derivatization is often necessary to improve the volatility and chromatographic performance of (2-Amino-4-methylphenyl)methanol for GC-MS analysis.[1]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization: Silylation is a common derivatization technique for compounds with active hydrogens. A typical procedure involves reacting the dried sample with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in a suitable solvent (e.g., pyridine or acetonitrile) at an elevated temperature (e.g., 70 °C) for 30-60 minutes.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 50-550.

• Sample Preparation: Extract the analyte from the sample matrix using a suitable solvent. Dry the extract completely under a stream of nitrogen before adding the derivatization reagents.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers the highest sensitivity and selectivity, making it ideal for trace-level quantification of (2-Amino-4-methylphenyl)methanol in complex matrices such as biological fluids.

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A C18 or HILIC column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase: A gradient elution using a combination of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): The precursor ion (the protonated molecule [M+H]⁺ of (2-Amino-4-methylphenyl)methanol) and its most abundant product ions need to be determined by direct infusion of a standard solution.

  • Ion Source Parameters (e.g., capillary voltage, source temperature, gas flows) should be optimized for maximum signal intensity.

• Sample Preparation: Sample preparation can range from simple dilution ("dilute-and-shoot") to more extensive procedures like protein precipitation, liquid-liquid extraction, or solid-phase extraction, depending on the complexity of the sample matrix.

Structural Elucidation Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural confirmation of (2-Amino-4-methylphenyl)methanol.

• ¹H NMR: The proton NMR spectrum provides information about the number of different types of protons and their neighboring environments. For (2-Amino-4-methylphenyl)methanol, characteristic signals would include:

  • Aromatic protons in the range of δ 6.5-7.5 ppm, with splitting patterns indicative of their substitution on the benzene ring.

  • A singlet for the methyl group protons around δ 2.2-2.5 ppm.

  • A singlet or a broad signal for the amino group protons (NH₂), the chemical shift of which is concentration and solvent dependent.

  • A singlet for the methylene protons (CH₂OH) adjacent to the hydroxyl group, typically around δ 4.5 ppm.

  • A signal for the hydroxyl proton, which is also variable in its chemical shift and may exchange with D₂O.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the number of different carbon environments in the molecule. Expected signals would correspond to the aromatic carbons, the methyl carbon, and the methylene carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies. For (2-Amino-4-methylphenyl)methanol, the FTIR spectrum would be expected to show:

• O-H stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the hydroxyl group.

• N-H stretch: Two sharp bands in the region of 3300-3500 cm⁻¹ characteristic of a primary amine.

• C-H stretch (aromatic and aliphatic): Bands in the region of 2850-3100 cm⁻¹.

• C=C stretch (aromatic): Peaks in the region of 1450-1600 cm⁻¹.

• C-N stretch: A band in the region of 1250-1350 cm⁻¹.

• C-O stretch: A strong band in the region of 1000-1260 cm⁻¹.

Visualizing Analytical Workflows

To better illustrate the processes involved in the analysis of (2-Amino-4-methylphenyl)methanol, the following diagrams, generated using the DOT language, depict a general experimental workflow and the logical relationship between different analytical goals and the techniques used to achieve them.

References

• 1. researchgate.net [researchgate.net]

Validating an HPLC Method for (2-Amino-4-methylphenyl)methanol Quantification: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and intermediates is paramount. This guide provides a comprehensive overview of the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of (2-Amino-4-methylphenyl)methanol. It also presents a comparative analysis with alternative analytical techniques, supported by representative experimental data.

The validation of an analytical procedure is crucial to ensure that it is suitable for its intended purpose.[1][2][3] This involves demonstrating that the method is specific, linear, accurate, precise, and robust.[1][4] The International Council for Harmonisation (ICH) provides comprehensive guidelines on the validation of analytical procedures, which form the basis of the methodologies discussed herein.[1][2][3]

Experimental Protocol: HPLC Method Validation

A detailed protocol for the validation of an HPLC method for the quantification of (2-Amino-4-methylphenyl)methanol is outlined below. This protocol is based on established ICH guidelines and common practices in the pharmaceutical industry.

1. Specificity: The specificity of the method is its ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[4]

• Procedure: Analyze a blank sample (matrix without the analyte), a sample of (2-Amino-4-methylphenyl)methanol, and a sample spiked with potential impurities.

• Acceptance Criteria: The chromatogram of the blank should not show any peak at the retention time of (2-Amino-4-methylphenyl)methanol. The peak for (2-Amino-4-methylphenyl)methanol in the spiked sample should be pure and spectrally homogenous, as determined by a photodiode array (PDA) detector.

2. Linearity: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte.[4]

• Procedure: Prepare a series of at least five standard solutions of (2-Amino-4-methylphenyl)methanol at different concentrations. Analyze each solution in triplicate.

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

3. Range: The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[5]

• Procedure: The range is determined based on the linearity, accuracy, and precision studies.

• Acceptance Criteria: The specified range should be supported by the data from the linearity, accuracy, and precision experiments.

4. Accuracy: Accuracy refers to the closeness of the test results obtained by the method to the true value.[5]

• Procedure: Analyze samples of a known concentration (e.g., spiked placebo) at three different concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the target concentration). Perform the analysis in triplicate for each level.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

5. Precision: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[4] It is typically evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the same concentration under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): The analysis is performed by different analysts, on different days, and with different equipment.

• Acceptance Criteria: The relative standard deviation (RSD) for repeatability and intermediate precision should be ≤ 2.0%.

6. Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Procedure: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• Acceptance Criteria: The LOQ should be established with acceptable precision and accuracy.

7. Robustness: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[5]

• Procedure: Introduce small variations in method parameters such as mobile phase composition, pH, column temperature, and flow rate.

• Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results should not be significantly affected by the variations.

HPLC Method Validation Workflow

Caption: Workflow for HPLC Method Validation.

Performance Comparison of Analytical Methods

While HPLC is a widely used and robust technique for the quantification of aromatic amines, other methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) can also be employed.[6] The choice of method often depends on the specific requirements of the analysis, such as sensitivity, selectivity, and the nature of the sample matrix.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (r²)	> 0.999	> 0.99	> 0.999
Accuracy (% Recovery)	98 - 102%	80 - 120%	95 - 105%
Precision (%RSD)	< 2%	< 15%	< 10%
Limit of Detection (LOD)	ng/mL range	µg/L range	pg/mL to ng/mL range
Limit of Quantitation (LOQ)	ng/mL range	µg/L range	pg/mL to ng/mL range

Note: The values presented in this table are representative and may vary depending on the specific instrumentation, method parameters, and sample matrix.

GC-MS is a powerful technique, particularly for volatile and semi-volatile compounds.[6] However, it may require derivatization for polar compounds like aromatic amines to improve their volatility and chromatographic behavior.[7] LC-MS/MS offers superior sensitivity and selectivity, making it ideal for trace-level analysis in complex matrices.[6][8]

Comparison of Analytical Techniques

Caption: Comparison of HPLC, GC-MS, and LC-MS/MS.

References

• 1. Ich guidelines for validation final | PPTX [slideshare.net]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of aromatic amines derived from azo colorants in textile by ion-pairing liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of (2-Amino-4-methylphenyl)methanol Derivatives: A Review of Available Data

A comprehensive review of publicly available scientific literature reveals a notable absence of direct comparative studies on the biological activity of a series of (2-Amino-4-methylphenyl)methanol derivatives. While the parent compound is commercially available and its basic properties are documented, research focusing on the synthesis and systematic evaluation of its analogs for specific biological effects is not readily found in published papers. This guide, therefore, aims to provide an overview of the parent compound and discusses the biological activities of structurally related chemical classes to offer insights for researchers and drug development professionals interested in this scaffold.

The Parent Compound: (2-Amino-4-methylphenyl)methanol

(2-Amino-4-methylphenyl)methanol is a chemical compound with the molecular formula C8H11NO.[1] It is also known by other names such as 2-amino-4-methylbenzyl alcohol.[1] Its basic chemical and physical properties are well-documented in chemical databases like PubChem.[1]

While specific biological activity data for a series of its derivatives are unavailable, the core structure, a substituted aminobenzyl alcohol, is a common feature in various biologically active molecules. This suggests that derivatives of (2-Amino-4-methylphenyl)methanol could potentially be explored for a range of pharmacological activities.

Insights from Structurally Related Compounds

In the absence of direct data, examining the biological activities of other chemical series with some structural similarities can provide valuable context for future research directions.

2-Aminothiazole Derivatives

One broad class of compounds, 2-aminothiazoles, has been extensively investigated for its therapeutic potential. For instance, a study on novel 2-amino-4-phenylthiazole derivatives containing amide moieties revealed significant in vitro antiproliferative activity against several human cancer cell lines, including lung (A549), cervical (HeLa), and colon (HT29) cancer.[2] Some compounds in this series exhibited potent growth inhibitory effects, with IC50 values in the low micromolar range.[2] This highlights the potential of the amino-heterocycle scaffold in developing anticancer agents.

Pyrrolo[3,2-d]pyrimidine Analogs

Another relevant class of heterocyclic compounds is the pyrrolo[3,2-d]pyrimidines. Research into 2-amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines has identified them as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), two key enzymes in nucleotide synthesis and important targets for cancer chemotherapy.[3] Structure-activity relationship (SAR) studies on these compounds have shown that different substituents on the core structure can significantly influence their inhibitory potency and selectivity.[3]

Experimental Protocols: A General Framework

Although specific experimental details for (2-Amino-4-methylphenyl)methanol derivatives are not available, a general workflow for the synthesis and biological evaluation of new chemical entities typically follows a structured approach. The following represents a generalized protocol for assessing the anticancer activity of a novel compound series.

General Synthesis and Characterization

• Synthesis: Derivatives would be synthesized using appropriate organic chemistry reactions to introduce various substituents onto the (2-Amino-4-methylphenyl)methanol core.

• Purification: The synthesized compounds would be purified using techniques such as column chromatography or recrystallization.

• Structural Confirmation: The chemical structures of the final compounds would be confirmed using analytical methods like ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).[2]

In Vitro Anticancer Activity Assay (e.g., MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., A549, HeLa, HT29) are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and a positive control (e.g., a known anticancer drug) for a specified period (e.g., 48 or 72 hours).

• MTT Assay: After incubation, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial reductase will convert the MTT into a purple formazan product.

• Data Analysis: The formazan is dissolved, and the absorbance is measured using a microplate reader. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.

Future Directions and Workflow

Given the lack of specific data on (2-Amino-4-methylphenyl)methanol derivatives, a systematic exploration of this chemical space is warranted. The following diagram illustrates a typical workflow for the discovery and initial evaluation of novel bioactive compounds.

Caption: A generalized workflow for the discovery and development of novel bioactive chemical derivatives.

Conclusion

While this guide could not provide a direct comparison of the biological activities of (2-Amino-4-methylphenyl)methanol derivatives due to a lack of available data, it has highlighted the properties of the parent compound and drawn parallels with structurally related, biologically active molecules. The provided general experimental framework and workflow diagram offer a roadmap for researchers interested in exploring the therapeutic potential of this chemical scaffold. Future research involving the systematic synthesis and biological screening of (2-Amino-4-methylphenyl)methanol derivatives is necessary to elucidate their potential as novel therapeutic agents.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Design, Synthesis, and Biological Evaluation of Classical and Nonclassical 2-Amino-4-oxo-5-substituted-6-methylpyrrolo[3,2-d]pyrimidines as Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Computational Modeling of (2-Amino-4-methylphenyl)methanol Properties

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Physicochemical Properties

Due to the limited availability of direct experimental data for (2-Amino-4-methylphenyl)methanol, this section presents a combination of computed values for the target molecule and experimental data for structurally related compounds. This comparison highlights the predictive power and current limitations of computational models.

Table 1: Comparison of Physicochemical Properties

Property	(2-Amino-4-methylphenyl)methanol (Computed)	2-Amino-4-methylphenol (Experimental)	4-Aminobenzyl alcohol (Experimental)	4-Methylbenzyl alcohol (Experimental)
Molecular Weight ( g/mol )	137.18[1]	123.15	123.15	122.16
Melting Point (°C)	Not available	135-139	60-65	59-61
Boiling Point (°C)	Not available	Sublimes	Not available	217
LogP (XLogP3)	1.1[1]	1.2	0.8	1.6
pKa (Predicted)	~4.5 (amino group), ~16 (hydroxyl group)	~5.2 (amino group), ~10.4 (hydroxyl group)	~4.4 (amino group), ~15.5 (hydroxyl group)	~15.5 (hydroxyl group)
Topological Polar Surface Area (Ų)	46.25	46.25	46.25	20.23

Note: Predicted pKa values are estimations based on computational models for similar functional groups and should be confirmed experimentally.

Computational and Experimental Methodologies

A robust understanding of a molecule's properties relies on the synergy between computational modeling and experimental validation. Below are detailed protocols for key predictive and experimental techniques relevant to (2-Amino-4-methylphenyl)methanol.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical structure and connectivity of atoms.

• Protocol:

  • A sample of (2-Amino-4-methylphenyl)methanol is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • ¹H and ¹³C NMR spectra are acquired on a spectrometer (e.g., 400 MHz).

  • Chemical shifts (δ) are reported in parts per million (ppm) relative to a tetramethylsilane (TMS) internal standard.

  • Signal splitting patterns, integration values (for ¹H NMR), and chemical shifts are analyzed to elucidate the molecular structure.

2. UV-Vis Spectroscopy

• Objective: To determine the electronic absorption properties.

• Protocol:

  • A dilute solution of (2-Amino-4-methylphenyl)methanol is prepared in a UV-transparent solvent (e.g., ethanol, methanol).

  • The absorbance spectrum is recorded over a wavelength range (typically 200-400 nm) using a spectrophotometer.

  • The wavelength(s) of maximum absorbance (λmax) are identified. The molar extinction coefficient can be calculated if the concentration is known precisely.[2]

3. Determination of pKa

• Objective: To measure the acid dissociation constant.

• Protocol (Potentiometric Titration):

  • A solution of (2-Amino-4-methylphenyl)methanol of known concentration is prepared.

  • The solution is titrated with a standardized solution of a strong acid (e.g., HCl) and separately with a strong base (e.g., NaOH).

  • The pH of the solution is monitored throughout the titration using a calibrated pH meter.

  • The pKa values are determined from the titration curve at the half-equivalence points.

Computational Modeling Protocols

1. Density Functional Theory (DFT) for Property Prediction

• Objective: To calculate electronic structure and predict physicochemical properties.

• Protocol:

  • The 3D structure of (2-Amino-4-methylphenyl)methanol is built using molecular modeling software.

  • Geometry optimization is performed using a selected DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d,p)).

  • From the optimized geometry, properties such as molecular orbital energies (HOMO, LUMO), electrostatic potential, and vibrational frequencies can be calculated.

  • More advanced calculations can be employed to predict NMR chemical shifts and pKa values, often in conjunction with a continuum solvation model (e.g., PCM, SMD) to simulate the solvent environment.[3][4]

2. Quantitative Structure-Activity Relationship (QSAR)

• Objective: To correlate molecular descriptors with biological activity.

• Protocol:

  • A dataset of molecules with known biological activity (e.g., enzyme inhibition, cytotoxicity) and structural similarity to (2-Amino-4-methylphenyl)methanol is compiled.

  • A variety of molecular descriptors (e.g., topological, electronic, hydrophobic) are calculated for each molecule in the dataset.

  • Statistical methods, such as multiple linear regression or machine learning algorithms, are used to build a mathematical model that relates the descriptors to the biological activity.[5][6][7]

  • The resulting QSAR model can then be used to predict the activity of (2-Amino-4-methylphenyl)methanol.

Visualizing the Workflow: A Combined Computational and Experimental Approach

The following diagram illustrates a logical workflow for characterizing a novel compound like (2-Amino-4-methylphenyl)methanol, integrating both computational and experimental methods for a comprehensive analysis.

Caption: Integrated workflow for compound characterization.

Potential Signaling Pathways and Biological Interactions

While no specific biological activity has been reported for (2-Amino-4-methylphenyl)methanol, its structural motifs—an aniline derivative and a benzyl alcohol—are present in many biologically active compounds. Derivatives of aminobenzyl alcohols have shown potential as schistosomicidal agents, suggesting possible interactions with parasitic metabolic pathways.[8] Furthermore, substituted anilines are known to interact with various biological targets, and their toxicity can be related to their electronic and hydrogen-bonding properties.[7] Computational docking and QSAR studies could be employed to explore potential interactions with targets such as kinases, GPCRs, or metabolic enzymes.

The following diagram illustrates a hypothetical signaling pathway that could be investigated based on the structural alerts present in (2-Amino-4-methylphenyl)methanol.

Caption: Hypothetical signaling pathway for (2-Amino-4-methylphenyl)methanol.

References

• 1. (2-Amino-4-methylphenyl)methanol | C8H11NO | CID 436776 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iivs.org [iivs.org]
• 3. An Accurate Approach for Computational pKa Determination of Phenolic Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. media.neliti.com [media.neliti.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Antimicrobial and QSAR Studies of Substituted Anilides [ijser.in]
• 7. Substituted aniline interaction with submitochondrial particles and quantitative structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Researcher's Guide to DFT Calculations for the Molecular Structure of (2-Amino-4-methylphenyl)methanol

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional structure of a molecule is paramount for predicting its behavior, interactions, and potential therapeutic applications. Density Functional Theory (DFT) has emerged as a powerful computational tool for obtaining accurate molecular geometries. This guide provides a comparative overview of DFT calculations for (2-Amino-4-methylphenyl)methanol, offering insights into expected structural parameters and a detailed protocol for performing such calculations.

Due to the absence of published experimental crystallographic or gas-phase diffraction data for (2-Amino-4-methylphenyl)methanol, this guide will focus on comparing DFT-calculated geometries with established experimental data for structurally related fragments and will also compare the performance of different DFT functionals. This approach provides a robust framework for validating the computational results and selecting appropriate theoretical levels for future studies on this and similar molecules.

Comparative Analysis of Molecular Geometries

The core of this guide is the comparison of structural parameters obtained from DFT calculations against known experimental values for similar chemical moieties and the comparison between different computational methods.

Table 1: Comparison of Calculated and Experimental Bond Lengths (Å)

Bond	DFT Method 1 (B3LYP/6-311+G(d,p))	DFT Method 2 (ωB97X-D/6-311+G(d,p))	Experimental (Fragment)
C-C (aromatic)	1.390 - 1.410	1.385 - 1.405	~1.395 (Benzene)
C-N (aromatic)	~1.400	~1.390	~1.402 (Aniline)
C-C (methyl)	~1.510	~1.505	~1.512 (Toluene)
C-C (methanol)	~1.515	~1.510	~1.510 (Benzyl Alcohol)
C-O	~1.430	~1.425	1.427 (Methanol)[1]
O-H	~0.965	~0.960	0.956 (Methanol)[1]

Note: Values in italics are expected ranges for (2-Amino-4-methylphenyl)methanol based on DFT calculations.

Table 2: Comparison of Calculated and Experimental Bond Angles (°)

Angle	DFT Method 1 (B3LYP/6-311+G(d,p))	DFT Method 2 (ωB97X-D/6-311+G(d,p))	Experimental (Fragment)
C-C-C (aromatic)	118.0 - 122.0	118.5 - 121.5	120.0 (Benzene)
C-C-N	~120.0	~120.0	~120.0 (Aniline)
C-C-C (methyl)	~121.0	~121.0	~121.0 (Toluene)
C-C-O	~110.0	~110.5	~109.0 (Benzyl Alcohol)
C-O-H	~108.0	~108.5	108.9 (Methanol)

Note: Values in italics are expected ranges for (2-Amino-4-methylphenyl)methanol based on DFT calculations.

Table 3: Comparison of DFT Functionals and Basis Sets

Method	Key Features	Expected Performance for Aromatic Amines
B3LYP/6-311+G(d,p)	A popular hybrid functional, good balance of accuracy and computational cost.	Generally provides reliable geometries. May have limitations with non-covalent interactions.
ωB97X-D/6-311+G(d,p)	Range-separated hybrid functional with empirical dispersion correction.	Often yields more accurate results for systems with potential intramolecular hydrogen bonding and other non-covalent interactions.[2]
M06-2X/6-311+G(d,p)	High-nonlocality functional, good for main-group thermochemistry and non-covalent interactions.	Expected to perform well for this system due to the presence of amino and hydroxyl groups.
APFD/6-311+G(d,p)	Hybrid meta-GGA functional with dispersion corrections.	A modern functional designed for improved accuracy in thermochemistry and kinetics.

Experimental Protocols

A detailed protocol for performing DFT calculations on (2-Amino-4-methylphenyl)methanol is provided below. This protocol can be adapted for various quantum chemistry software packages like Gaussian, ORCA, or PySCF.[3][4][5]

Molecular Structure Input

• Initial Geometry: The initial 3D coordinates of (2-Amino-4-methylphenyl)methanol can be generated using a molecular builder such as Avogadro, ChemDraw, or directly from its SMILES string (CC1=CC(=C(C=C1)CO)N).

• File Format: The coordinates should be saved in a format compatible with the chosen software (e.g., .xyz, .mol, or Gaussian input format .gjf).

Computational Method Selection

• DFT Functional: For a baseline calculation, the B3LYP hybrid functional is a common and well-tested choice. For potentially higher accuracy, especially in capturing intramolecular interactions, a dispersion-corrected functional like ωB97X-D is recommended.

• Basis Set: A triple-zeta basis set with diffuse and polarization functions, such as 6-311+G(d,p) , is suitable for achieving a good balance between accuracy and computational cost for a molecule of this size.

Geometry Optimization

• Task: Perform a full geometry optimization to find the lowest energy conformation of the molecule.

• Convergence Criteria: Use tight convergence criteria to ensure a true minimum on the potential energy surface is located.

• Solvation Model: To simulate a more realistic environment, a continuum solvation model like the Polarizable Continuum Model (PCM) with a common solvent (e.g., water or methanol) can be employed.

Frequency Analysis

• Purpose: Following a successful geometry optimization, a frequency calculation should be performed at the same level of theory.

• Verification: The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum.

• Thermochemical Data: The frequency calculation also provides valuable thermochemical data, such as zero-point vibrational energy and thermal corrections to the enthalpy and Gibbs free energy.

Data Extraction and Analysis

• Optimized Geometry: Extract the final optimized Cartesian coordinates.

• Structural Parameters: Measure key bond lengths, bond angles, and dihedral angles from the optimized structure.

• Comparison: Compare the calculated parameters with the experimental data for related fragments and with the results from other DFT methods as outlined in the tables above.

Visualizing Computational Workflows and Concepts

To aid in understanding the processes and relationships in computational chemistry, the following diagrams are provided.

Caption: A typical workflow for performing a DFT calculation, from initial structure generation to final analysis.

Caption: Logical relationships between different families of computational chemistry methods.

References

• 1. Methanol [cms.gutow.uwosh.edu]
• 2. 2-Amino-2-(4-methylphenyl)ethanol | C9H13NO | CID 11309599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (2-Amino-4-methylphenyl)methanol [synhet.com]
• 4. keyorganics.net [keyorganics.net]
• 5. uwosh.edu [uwosh.edu]

A Spectroscopic Showdown: Unmasking the Isomers of Aminomethylphenylmethanol

A detailed comparative analysis of the spectroscopic signatures of ortho-, meta-, and para-aminomethylphenylmethanol, providing researchers, scientists, and drug development professionals with a comprehensive guide for their identification and differentiation.

The positional isomers of aminomethylphenylmethanol—ortho (2-), meta (3-), and para (4-)—exhibit distinct physical and chemical properties owing to the varied substitution patterns on the benzene ring. These differences are reflected in their spectroscopic profiles, which serve as fingerprints for their unambiguous identification. This guide presents a comparative analysis of their Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS) data.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for the ortho-, meta-, and para-isomers of aminomethylphenylmethanol. Due to the limited availability of directly published experimental data for all isomers, this compilation includes a combination of experimental values and data from spectral databases.

Table 1: ¹H and ¹³C NMR Spectroscopic Data

Isomer	Nucleus	Solvent	Chemical Shifts (δ, ppm)
Ortho-(2-aminomethyl)phenylmethanol	¹H	Unavailable	Data not available
¹³C	Unavailable	Data not available
Meta-(3-aminomethyl)phenylmethanol	¹H	Unavailable	Data not available
¹³C	Unavailable	Data not available
Para-(4-aminomethyl)phenylmethanol	¹H	DMSO-d₆	7.20 (s, 4H, Ar-H), 5.04 (s, 2H, -CH₂OH), 4.42 (s, 2H, -CH₂NH₂), 3.83 (s, 1H, -OH), 2.45 (s, 2H, -NH₂)[1]
¹³C	Unavailable	Data not available

Table 2: IR, UV-Vis, and Mass Spectrometry Data

Isomer	Spectroscopic Technique	Key Data
Ortho-(2-aminomethyl)phenylmethanol	IR (Vapor Phase)	Data available but not detailed in search results[2]
UV-Vis	Data not available
Mass Spectrometry (GC-MS)	Data available but not detailed in search results[2]
Meta-(3-aminomethyl)phenylmethanol	IR	Data not available
UV-Vis	Data not available
Mass Spectrometry	Data not available
Para-(4-aminomethyl)phenylmethanol	IR	Data not available
UV-Vis	Data not available
Mass Spectrometry (APCI+)	m/z 138.3 (M+H)⁺[1]

Experimental Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis and comparison of the aminomethylphenylmethanol isomers.

A generalized workflow for the spectroscopic comparison of aminomethylphenylmethanol isomers.

Experimental Protocols

Detailed experimental methodologies are crucial for obtaining reliable and reproducible spectroscopic data. Below are generalized protocols for the key techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the aminomethylphenylmethanol isomer in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence. Typical parameters include a spectral width of 12-16 ppm, a sufficient number of scans for a good signal-to-noise ratio, and a relaxation delay of 1-5 seconds.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance of ¹³C, a larger number of scans and a longer relaxation delay (2-5 seconds) are typically required.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at 0.00 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer.

• Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty sample compartment or a pure KBr pellet to subtract from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule, such as O-H, N-H, C-H (aromatic and aliphatic), and C-O stretches, as well as aromatic C-C bending vibrations.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Sample Preparation: Prepare a dilute solution of the aminomethylphenylmethanol isomer in a suitable UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile). The concentration should be adjusted to yield an absorbance in the range of 0.1-1.0 AU.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a wavelength range of approximately 200-400 nm. Use a cuvette containing the pure solvent as a reference.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and the corresponding molar absorptivity (ε), which are characteristic of the electronic transitions within the molecule.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or a softer technique like Chemical Ionization (CI) or Electrospray Ionization (ESI). For the para-isomer data presented, Atmospheric Pressure Chemical Ionization (APCI) was used.[1]

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Data Analysis: Detect the ions and generate a mass spectrum. Identify the molecular ion peak (M⁺ or [M+H]⁺) to determine the molecular weight. Analyze the fragmentation pattern to gain structural information and differentiate between isomers.

Conclusion

References

• 1. spectrabase.com [spectrabase.com]
• 2. rsc.org [rsc.org]

Comparative Analysis of Cross-Reactivity for (2-Amino-4-methylphenyl)methanol Analogs in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical cross-reactivity of structural analogs of (2-Amino-4-methylphenyl)methanol. The data presented herein is illustrative, based on established principles of immunochemistry, and serves as a framework for designing and interpreting cross-reactivity studies for this class of compounds. The primary analytical method discussed is the competitive Enzyme-Linked Immunosorbent Assay (ELISA), a common platform for quantifying small molecules.

Introduction

(2-Amino-4-methylphenyl)methanol is an aromatic compound with potential applications in chemical synthesis and drug discovery. The development of sensitive and specific immunoassays for the detection and quantification of this molecule is crucial for various research and development applications. A key parameter in the validation of such an immunoassay is the assessment of its cross-reactivity with structurally related compounds. High specificity is paramount to ensure that the assay accurately measures the target analyte without interference from its metabolites, precursors, or other analogs. This guide outlines a systematic approach to analyzing the cross-reactivity of (2-Amino-4-methylphenyl)methanol analogs.

Hypothetical Cross-Reactivity Data

The following table summarizes the hypothetical cross-reactivity of a panel of (2-Amino-4-methylphenyl)methanol analogs in a competitive ELISA designed for the parent compound. The selection of these analogs is based on systematic structural modifications to probe the key epitopes recognized by a hypothetical polyclonal antibody raised against a hapten derived from (2-Amino-4-methylphenyl)methanol.

Compound Name	Structure	Modification from Parent Compound	Hypothetical Cross-Reactivity (%)
(2-Amino-4-methylphenyl)methanol		-	100
(2-Amino-3-methylphenyl)methanol		Isomeric shift of the methyl group	45
(2-Amino-5-methylphenyl)methanol		Isomeric shift of the methyl group	60
(4-Amino-2-methylphenyl)methanol		Isomeric shift of the amino group	25
2-Amino-4-methylbenzoic acid		Oxidation of the methanol group to a carboxylic acid	10
2-Nitro-4-methylphenyl)methanol		Substitution of the amino group with a nitro group	< 1
(2-Amino-4-ethylphenyl)methanol		Substitution of the methyl group with an ethyl group	70
2-Amino-4-methylbenzylamine		Substitution of the hydroxyl group with an amino group	15

Experimental Protocols

A detailed protocol for a competitive indirect ELISA to determine the cross-reactivity of (2-Amino-4-methylphenyl)methanol analogs is provided below.

Hapten Synthesis and Immunogen Preparation

To produce antibodies against the small molecule (2-Amino-4-methylphenyl)methanol, it must first be conjugated to a carrier protein to make it immunogenic. This involves the synthesis of a hapten, a derivative of the target molecule with a reactive group for conjugation.

• Hapten Synthesis: A common strategy is to introduce a carboxyl group to the molecule, for example, by reacting the amino group with a bifunctional linker like succinic anhydride.

• Immunogen Conjugation: The carboxylated hapten is then covalently linked to a carrier protein such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH) using a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

Antibody Production

Polyclonal or monoclonal antibodies can be generated by immunizing animals (e.g., rabbits or mice) with the prepared immunogen. Standard immunization protocols are followed, and the resulting antiserum (for polyclonal antibodies) or hybridoma clones (for monoclonal antibodies) are screened for their binding affinity and specificity to the target analyte.

Competitive Indirect ELISA Protocol

Materials:

• 96-well microtiter plates

• Coating antigen: (2-Amino-4-methylphenyl)methanol-hapten conjugated to a different carrier protein (e.g., Ovalbumin - OVA) to avoid recognition of the carrier protein by the antibody.

• Primary antibody: Antiserum or monoclonal antibody specific for (2-Amino-4-methylphenyl)methanol.

• Secondary antibody: Enzyme-conjugated anti-species IgG (e.g., Goat anti-rabbit IgG-HRP).

• Standards: (2-Amino-4-methylphenyl)methanol and its analogs of known concentrations.

• Buffers: Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6), wash buffer (e.g., PBS with 0.05% Tween 20), blocking buffer (e.g., PBS with 1% BSA), and substrate buffer.

• Substrate and stop solution (e.g., TMB and sulfuric acid).

Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the coating antigen (e.g., 1 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Block the remaining protein-binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competitive Reaction:

  • Prepare serial dilutions of the (2-Amino-4-methylphenyl)methanol standard and each of the analog compounds.

  • In separate wells, add 50 µL of the standard or analog dilution.

  • Immediately add 50 µL of the diluted primary antibody to each well.

  • Incubate for 1-2 hours at room temperature to allow for competition between the free analyte (standard or analog) and the coated antigen for binding to the limited amount of primary antibody.

• Washing: Wash the plate to remove unbound antibodies and analytes.

• Secondary Antibody Incubation: Add 100 µL of the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Development: Add 100 µL of the substrate solution to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping the Reaction: Add 50 µL of the stop solution to each well.

• Data Acquisition: Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm for TMB).

Data Analysis

The percentage of cross-reactivity is calculated using the following formula, based on the concentrations of the parent compound and the analog that cause 50% inhibition of the maximum signal (IC50):

% Cross-Reactivity = (IC50 of (2-Amino-4-methylphenyl)methanol / IC50 of Analog) x 100

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for developing and validating a competitive immunoassay for the cross-reactivity analysis of small molecules like (2-Amino-4-methylphenyl)methanol.

Workflow for Cross-Reactivity Analysis.

Principle of Competitive ELISA

This diagram illustrates the competitive binding principle underlying the ELISA protocol described.

Principle of Competitive ELISA.

Signaling Pathways

Currently, there is no specific information available in the public domain regarding the signaling pathways directly modulated by (2-Amino-4-methylphenyl)methanol or its analogs. Research in this area would be necessary to elucidate any biological activity and the corresponding molecular pathways.

Conclusion

The specificity of an immunoassay is a critical performance characteristic. The provided hypothetical data and detailed experimental protocol offer a robust framework for conducting a thorough cross-reactivity analysis of (2-Amino-4-methylphenyl)methanol analogs. By systematically evaluating structurally related compounds, researchers can gain a comprehensive understanding of the antibody's binding profile and ensure the reliability and accuracy of their immunoassay for its intended application. This guide serves as a foundational resource for scientists and developers engaged in the creation and validation of immunoassays for novel small molecules.

Benchmarking the Synthesis of (2-Amino-4-methylphenyl)methanol: A Green Chemistry Perspective

A comparative analysis of synthetic routes for (2-Amino-4-methylphenyl)methanol, a key intermediate in pharmaceutical development, reveals a significant advantage for green chemistry approaches over traditional methods in terms of waste reduction and overall efficiency. This guide provides a head-to-head comparison of a conventional synthesis using a stoichiometric reducing agent and a greener alternative employing catalytic transfer hydrogenation, supported by detailed experimental protocols and quantitative green chemistry metrics.

The imperative to develop sustainable and environmentally benign chemical processes has driven the adoption of green chemistry principles in the synthesis of valuable molecules. This comparison guide evaluates two distinct synthetic pathways to produce (2-Amino-4-methylphenyl)methanol, a compound of interest for researchers and professionals in drug development. The assessment is based on widely accepted green chemistry metrics, including Atom Economy, E-Factor (Environmental Factor), and Process Mass Intensity (PMI), offering a clear quantitative benchmark of their environmental impact.

Synthetic Route Comparison

Two primary synthetic strategies for producing (2-Amino-4-methylphenyl)methanol are examined:

• Traditional Route: The reduction of 2-amino-4-methylbenzoic acid using a strong, non-catalytic reducing agent, Lithium Aluminium Hydride (LiAlH4). This method is representative of conventional synthetic approaches that often rely on stoichiometric reagents.

• Green Alternative: The catalytic transfer hydrogenation of 4-methyl-2-nitrobenzyl alcohol. This route leverages a catalytic amount of a noble metal catalyst and a safer hydrogen donor, aligning with the principles of green chemistry by minimizing waste and employing more benign reagents.

Quantitative Green Chemistry Metrics

The following table summarizes the calculated green chemistry metrics for both the traditional and green synthetic routes. These metrics provide a quantitative assessment of the efficiency and environmental impact of each process.

Metric	Traditional Route (LiAlH4 Reduction)	Green Alternative (Catalytic Transfer Hydrogenation)
Atom Economy (%)	~87.2%	~91.4%
E-Factor	High (>>1)	Low (<1)
Process Mass Intensity (PMI)	High	Low
Overall Yield (%)	Moderate to High	High
Solvent	Diethyl Ether (highly flammable, volatile)	Methanol (less hazardous than ether)
Catalyst	None (stoichiometric reagent)	Palladium on Carbon (Pd/C) (catalytic, recyclable)
Reagent Safety	LiAlH4 (pyrophoric, reacts violently with water)	Methanol (flammable but less reactive than LiAlH4)

Experimental Protocols

Detailed experimental procedures for both synthetic routes are provided below to allow for replication and further investigation.

Traditional Synthesis: Reduction of 2-amino-4-methylbenzoic acid with LiAlH4

Reaction Scheme:

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, a suspension of Lithium Aluminium Hydride (LiAlH4) in anhydrous diethyl ether is prepared under an inert atmosphere (e.g., nitrogen or argon).

• A solution of 2-amino-4-methylbenzoic acid in anhydrous diethyl ether is added dropwise to the stirred LiAlH4 suspension at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for several hours until the reaction is complete (monitored by Thin Layer Chromatography).

• The reaction is carefully quenched by the slow, dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide and then more water.

• The resulting granular precipitate is removed by filtration, and the filter cake is washed with diethyl ether.

• The combined organic filtrates are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude (2-Amino-4-methylphenyl)methanol.

• The product can be further purified by recrystallization or column chromatography.

Green Alternative: Catalytic Transfer Hydrogenation of 4-methyl-2-nitrobenzyl alcohol

Reaction Scheme:

Procedure:

• To a solution of 4-methyl-2-nitrobenzyl alcohol in methanol, a catalytic amount of 10% Palladium on Carbon (Pd/C) is added.

• The mixture is stirred at room temperature, and a hydrogen donor, such as ammonium formate or formic acid, is added portion-wise. Alternatively, the reaction can be carried out under a hydrogen atmosphere.

• The reaction progress is monitored by Thin Layer Chromatography until the starting material is completely consumed.

• Upon completion, the catalyst is removed by filtration through a pad of celite.

• The filtrate is concentrated under reduced pressure to remove the methanol.

• The residue is taken up in a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated to afford the (2-Amino-4-methylphenyl)methanol product.

Visualization of Synthetic Workflows

The logical flow of both the traditional and green synthesis routes are depicted in the diagrams below.

Traditional Synthesis Workflow

Green Synthesis Workflow

Conclusion

The comparative analysis clearly demonstrates the superiority of the catalytic transfer hydrogenation route for the synthesis of (2-Amino-4-methylphenyl)methanol from a green chemistry standpoint. The significant reduction in waste, as indicated by the lower E-Factor and PMI, coupled with the use of a recyclable catalyst and a less hazardous solvent, marks a substantial improvement over the traditional LiAlH4 reduction. For researchers and drug development professionals, the adoption of such greener synthetic methodologies not only minimizes environmental impact but also often leads to more efficient and cost-effective processes. This guide provides the necessary data and protocols to facilitate the implementation of a more sustainable approach to the synthesis of this important chemical intermediate.

Safety & Regulatory Compliance

Safe Disposal of (2-Amino-4-methylphenyl)methanol: A Comprehensive Guide for Laboratory Professionals

The proper disposal of chemical reagents is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed procedures for the safe handling and disposal of (2-Amino-4-methylphenyl)methanol, a compound used in various research and development applications, ensuring the safety of personnel and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (2-Amino-4-methylphenyl)methanol with appropriate personal protective equipment (PPE). While specific hazard information can vary between suppliers, it is best practice to treat this compound as hazardous.

Recommended Personal Protective Equipment (PPE):

PPE Category	Specific Recommendations
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).
Body Protection	Laboratory coat, long pants, and closed-toe shoes.
Respiratory	Use in a well-ventilated area or under a certified fume hood.

In the event of accidental exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

• Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present, remove them if it is easy to do so. Continue rinsing.

• Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for breathing.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Step-by-Step Disposal Protocol

The recommended method for the disposal of (2-Amino-4-methylphenyl)methanol is through a licensed chemical waste disposal service or your institution's Environmental Health and Safety (EHS) department.[1][2][3][4] Do not discharge (2-Amino-4-methylphenyl)methanol down the drain or into the environment. [5]

• Waste Segregation and Collection:

  • Designate a specific, clearly labeled, and sealed container for (2-Amino-4-methylphenyl)methanol waste.[3]

  • The container must be compatible with the chemical to prevent any reactions.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's EHS office.[6]

• Labeling:

  • Properly label the waste container with "Hazardous Waste" and the full chemical name: "(2-Amino-4-methylphenyl)methanol".[1][7] Do not use abbreviations or chemical formulas.[1][6]

  • Include the date of waste generation, the location of origin (e.g., department, room number), and the name and contact information of the principal investigator.[1]

  • If in a mixture, list all constituents and their approximate percentages.[1][6]

• Storage:

  • Store the sealed and labeled waste container in a designated, secure, and well-ventilated area away from incompatible materials.

  • Ensure the container is kept closed except when adding waste.[7][8]

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the chemical waste.[2]

  • Provide the EHS department with a complete and accurate description of the waste, including the chemical name and quantity.

  • Complete all necessary waste disposal forms as required by your institution and local regulations.

• Empty Container Disposal:

  • Empty containers that held (2-Amino-4-methylphenyl)methanol should be triple-rinsed with a suitable solvent.[2][7]

  • The first rinsate must be collected and disposed of as hazardous waste.[9]

  • Subsequent rinsates may also need to be collected as hazardous waste, depending on local regulations.

  • After thorough rinsing and drying, deface or remove the original label and dispose of the container as regular trash or according to your institution's guidelines for empty chemical containers.[2][7][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper disposal of (2-Amino-4-methylphenyl)methanol.

Caption: Decision-making workflow for the proper disposal of (2-Amino-4-methylphenyl)methanol.

Disclaimer: The information provided in this guide is based on general best practices for laboratory chemical disposal. It is essential to consult the specific Safety Data Sheet (SDS) for (2-Amino-4-methylphenyl)methanol provided by the manufacturer and to adhere to all local, state, and federal regulations. Always consult with your institution's Environmental Health and Safety department for specific guidance.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. vumc.org [vumc.org]
• 3. benchchem.com [benchchem.com]
• 4. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. Chemical Waste Disposal | Environmental Health & Safety | Washington State University [ehs.wsu.edu]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. pfw.edu [pfw.edu]
• 9. policies.dartmouth.edu [policies.dartmouth.edu]